Tetraglycine hydroperiodide

• CAS: 7097-60-1

Core Science & Biosynthesis

what are the chemical properties of Tetraglycine hydroperiodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraglycine hydroperiodide is a complex chemical compound primarily utilized as a disinfectant, most notably for the purification of drinking water in portable contexts. It is a stable, solid material that, upon dissolution in water, releases iodine, a potent broad-spectrum biocide. This technical guide provides an in-depth overview of the chemical properties, analytical methodologies, and functional mechanisms of Tetraglycine hydroperiodide.

Chemical and Physical Properties

Tetraglycine hydroperiodide is a complex of glycine (B1666218), hydrogen iodide, and molecular iodine. There appears to be some variation in the reported molecular formula and weight, potentially reflecting the complex nature of the periodide salts. The most frequently cited CAS Registry Number is 7097-60-1.

Property	Value	Source
Molecular Formula	C32H84I14N16O32
Alternate Molecular Formula	C16H42I7N8O16	---
Molecular Weight	~2981.8 g/mol
Alternate Molecular Weight	~1490.88	---
Appearance	Flat needles with a brassy-bronze metallic luster.	---
Solubility	Soluble in water.	---
Stability	Stable under dry, cool conditions.[1][2]
Incompatibilities	Strong oxidizers, acids, bases, acetylene, and concentrated ammonia.[1][2]
Decomposition	Less stable than aluminum hexaurea sulfate (B86663) triiodide.	---

Experimental Protocols

Synthesis of Tetraglycine Hydroperiodide

Detailed experimental procedures for the synthesis of Tetraglycine hydroperiodide are described in the scientific literature by Frost & Eddy (1952) and Morris et al. (1953). The synthesis generally involves the reaction of glycine with hydrogen iodide and iodine in a suitable solvent system to form the crystalline periodide complex. Researchers are directed to these publications for specific reaction conditions, stoichiometry, and purification methods.

Analytical Methodology: Iodometric Titration for Determination of Active Iodine Content

The active iodine content of Tetraglycine hydroperiodide can be determined by iodometric titration. This classical analytical method is reliable for quantifying the amount of oxidizing iodine released by the compound.

Principle: The iodine (I₂) released from the dissolution of Tetraglycine hydroperiodide is a moderately strong oxidizing agent. In this titration, the liberated I₂ is titrated with a standardized solution of a reducing agent, typically sodium thiosulfate (B1220275) (Na₂S₂O₃). The endpoint of the titration is detected using a starch indicator, which forms a deep blue complex with iodine. The disappearance of the blue color indicates that all the iodine has been reduced to iodide ions (I⁻) by the thiosulfate.

Reagents:

• Standardized 0.1 N Sodium Thiosulfate (Na₂S₂O₃) solution

• Starch indicator solution (1%)

• Deionized water

• Sample of Tetraglycine hydroperiodide

Procedure:

• Sample Preparation: Accurately weigh a known mass of Tetraglycine hydroperiodide and dissolve it in a known volume of deionized water in an Erlenmeyer flask.

• Titration Setup: Fill a burette with the standardized 0.1 N sodium thiosulfate solution and record the initial volume.

• Titration: Slowly add the sodium thiosulfate solution from the burette to the Tetraglycine hydroperiodide solution while constantly swirling the flask. The initial brownish-yellow color of the iodine solution will fade.

• Indicator Addition: When the solution becomes a pale yellow, add a few drops of the starch indicator solution. The solution will turn a deep blue-black color.

• Endpoint Determination: Continue the titration dropwise with constant swirling until the blue color disappears completely, leaving a colorless solution. Record the final volume of the sodium thiosulfate solution used.

• Calculation: The concentration of active iodine in the sample can be calculated using the stoichiometry of the reaction between iodine and thiosulfate (I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻).

Mechanism of Action in Water Disinfection

The primary application of Tetraglycine hydroperiodide is in water purification. The process involves the release of iodine and its subsequent antimicrobial action.

Caption: Water purification workflow using Tetraglycine hydroperiodide.

The diagram above illustrates the mechanism of water disinfection. Upon introduction into water, the Tetraglycine hydroperiodide tablet dissolves and releases molecular iodine (I₂). This iodine then reacts with water to form hypoiodous acid (HOI), a potent antimicrobial agent. Both I₂ and HOI contribute to the disinfection process by oxidizing essential cellular components of pathogens, leading to their inactivation.[3][4] The equilibrium between iodine and hypoiodous acid is pH-dependent, with the formation of hypoiodous acid being more favorable in neutral to slightly alkaline water.[4]

Conclusion

Tetraglycine hydroperiodide serves as a reliable and effective source of iodine for water disinfection. Its stable, solid form makes it convenient for portable and emergency use. Understanding its chemical properties and the mechanism of iodine release is crucial for its appropriate application. The analytical methods outlined provide a framework for quality control and research into this important disinfecting agent. Further research into its stability under various environmental conditions and potential for by-product formation could enhance its utility and safety.

References

• 1. scispace.com [scispace.com]
• 2. water disinfection iodine: Topics by Science.gov [science.gov]
• 3. WO1998055404A1 - Method of disinfecting water and food stuff preservation with iodine species - Google Patents [patents.google.com]
• 4. cdn.who.int [cdn.who.int]

In-Depth Technical Guide: Synthesis and Characterization of Tetraglycine Hydroperiodide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetraglycine (B1346897) hydroperiodide is a stable, solid complex of glycine (B1666218), hydriodic acid, and iodine, primarily utilized as a disinfectant, notably in water purification tablets. This guide provides a comprehensive overview of its synthesis, based on established methods, and details its key physicochemical characteristics. The document outlines detailed experimental protocols for its preparation and characterization, presents quantitative data in a structured format, and includes workflow diagrams to visually represent the synthesis and analysis processes. This guide is intended to serve as a technical resource for researchers and professionals engaged in the study and application of iodine-based compounds.

Introduction

Tetraglycine hydroperiodide is a polyiodide compound that offers a stable and convenient method for the controlled release of iodine, a potent broad-spectrum biocide. Its primary application is in the disinfection of drinking water, where it effectively eliminates common pathogens. The complexation of iodine with glycine, an amino acid, enhances its stability in solid form, making it suitable for formulation into tablets and powders. This document details the synthesis and characterization of this compound, providing a foundational understanding for its further study and potential applications.

Synthesis of Tetraglycine Hydroperiodide

The synthesis of tetraglycine hydroperiodide is based on the reaction of glycine with hydriodic acid and elemental iodine in an aqueous medium. The following protocol is a detailed adaptation of the methods described in the foundational literature.

Experimental Protocol: Synthesis

Materials:

• Glycine (NH₂CH₂COOH)

• Hydriodic acid (HI), 57% w/w aqueous solution

• Iodine (I₂), solid

• Distilled water

• Ethanol (B145695) (for washing)

• Ether (for washing)

Equipment:

• Glass reactor vessel with a magnetic stirrer and heating mantle

• Addition funnel

• Buchner funnel and vacuum flask

• Drying oven

Procedure:

• Dissolution of Glycine: In the glass reactor vessel, dissolve four molar equivalents of glycine in a minimal amount of warm distilled water with continuous stirring.

• Addition of Hydriodic Acid: To the glycine solution, slowly add two molar equivalents of hydriodic acid from the addition funnel. Maintain stirring throughout the addition.

• Addition of Iodine: Gradually add five atomic equivalents of solid iodine to the reaction mixture. The mixture will darken as the iodine dissolves and reacts to form polyiodide species.

• Reaction and Crystallization: Continue stirring the mixture at room temperature. The tetraglycine hydroperiodide will begin to crystallize out of the solution. The reaction can be cooled to promote further crystallization.

• Isolation of Product: Collect the crystalline product by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals sequentially with small portions of cold ethanol and then ether to remove any unreacted starting materials and impurities.

• Drying: Dry the final product in a vacuum oven at a low temperature (e.g., 40-50 °C) to a constant weight. The resulting product should be flat needles with a brassy-bronze metallic luster[1].

Synthesis Workflow

Caption: Synthesis workflow for tetraglycine hydroperiodide.

Characterization of Tetraglycine Hydroperiodide

A thorough characterization is essential to confirm the identity, purity, and properties of the synthesized tetraglycine hydroperiodide. The following sections detail the key characterization methods and expected results.

Physicochemical Properties

The fundamental physicochemical properties of tetraglycine hydroperiodide are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₈H₁₄N₄O₅·HIO₄	[1]
Molecular Weight	1490.88 g/mol	[1]
Appearance	Flat needles with a brassy-bronze metallic luster in reflected light	[1]
Melting Point	Decomposes at 162-167 °C	[1]
Solubility in Water	380 g/L at 25 °C	[1]
CAS Number	7097-60-1	[1]

Spectroscopic Characterization

3.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum is expected to be a composite of the vibrational modes of the glycine zwitterion and the polyiodide species.

• Glycine Moiety: Characteristic peaks for the glycine component would include N-H stretching vibrations (around 3000-3400 cm⁻¹), C=O stretching of the carboxylate group (around 1600 cm⁻¹), and various bending and rocking modes of the amino and methylene (B1212753) groups in the fingerprint region.

• Polyiodide Moiety: Polyiodide chains exhibit low-frequency vibrations, typically below 400 cm⁻¹, which may be difficult to observe with standard mid-IR spectrometers.

3.2.2. Raman Spectroscopy

Raman spectroscopy is a powerful technique for the characterization of polyiodides.

• Polyiodide Moiety: The Raman spectrum is expected to be dominated by strong signals corresponding to the symmetric and asymmetric stretching modes of the polyiodide chains (e.g., I₃⁻, I₅⁻). These typically appear in the region of 100-200 cm⁻¹.

• Glycine Moiety: The characteristic Raman bands of glycine would also be present, though likely weaker than the polyiodide signals.

Experimental Protocol: Characterization

3.3.1. Melting Point Determination

• Apparatus: Capillary melting point apparatus.

• Procedure: A small amount of the dried sample is packed into a capillary tube and heated in the melting point apparatus. The temperature range over which the sample decomposes is recorded.

3.3.2. Solubility Assessment

• Procedure: A known excess of the compound is added to a fixed volume of distilled water at 25 °C. The mixture is stirred until equilibrium is reached. The undissolved solid is filtered, and the concentration of the dissolved compound in the filtrate is determined gravimetrically after evaporation of the solvent.

3.3.3. Spectroscopic Analysis (General)

• FTIR Spectroscopy: An FTIR spectrum is recorded using a KBr pellet or an ATR accessory. The spectral range should cover at least 4000-400 cm⁻¹.

• Raman Spectroscopy: A Raman spectrum is obtained using a suitable laser excitation wavelength (e.g., 532 nm or 785 nm) to minimize fluorescence. The spectral range should focus on the low-frequency region (100-400 cm⁻¹) for polyiodide vibrations and the fingerprint region for glycine.

Characterization Workflow

Caption: Workflow for the characterization of tetraglycine hydroperiodide.

Applications and Future Directions

The primary application of tetraglycine hydroperiodide is in water purification, where its stability and controlled release of iodine are highly advantageous. Future research could explore its potential in other areas requiring a solid-state iodine disinfectant, such as in topical antiseptics or for the disinfection of surfaces and medical devices. Further studies to obtain detailed crystallographic and spectroscopic data would provide a more complete understanding of its structure-property relationships.

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of tetraglycine hydroperiodide. The experimental protocols and characterization data presented herein offer a valuable resource for researchers and professionals working with this and similar iodine-based compounds. The structured presentation of information and the inclusion of workflow diagrams are intended to facilitate a clear and comprehensive understanding of this important disinfectant.

References

• 1. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Tetraglycine Hydroperiodide (CAS: 7097-60-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetraglycine (B1346897) hydroperiodide is a complex of iodine and the amino acid glycine (B1666218), primarily utilized as a broad-spectrum biocide for water purification. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and analytical methods. It further delves into its mechanism of action as an antimicrobial agent and its significant, well-documented effects on human thyroid physiology. While its application in drug development is currently limited to its disinfectant properties, this document aims to provide a thorough understanding of the compound for research and development purposes.

Chemical and Physical Properties

Tetraglycine hydroperiodide is a complex molecule that serves as a stable carrier for iodine, which is released upon dissolution in water. The key quantitative properties are summarized in the table below.

Property	Value	Reference
CAS Number	7097-60-1	N/A
Molecular Formula	C8H21IN4O8	[1]
Molecular Weight	428.18 g/mol	[1]
Appearance	Grey with tan fleck, bi-convex, compressed tablet	[2]
Boiling Point	240.9 °C	[3]
Flash Point	99.5 °C	[3]
Stability	Stable under recommended storage conditions (dry, cool area). Sensitive to high humidity and elevated temperatures.	[2][3]

Synthesis of Tetraglycine Hydroperiodide

A detailed, proprietary synthesis protocol for tetraglycine hydroperiodide is not publicly available. However, based on general methods for the preparation of amino acid-iodine complexes, a likely synthetic route involves the reaction of glycine, iodine, and a hydroiodic acid source. A plausible laboratory-scale synthesis is outlined below.

General Experimental Protocol for Amino Acid-Iodine Complex Synthesis

This protocol is adapted from methods described for the synthesis of similar glycine-iodine complexes.

Materials:

• Glycine

• Iodine (I₂)

• Potassium Iodide (KI)

• Hydrochloric Acid (HCl)

• Distilled Water

• Ethanol

Procedure:

• Preparation of Iodine Solution: Dissolve a molar excess of potassium iodide in a minimal amount of distilled water. To this solution, add elemental iodine and stir until it completely dissolves, forming a potassium triiodide (KI₃) solution.

• Preparation of Glycine Solution: In a separate reaction vessel, dissolve tetraglycine in distilled water. Acidify the solution with hydrochloric acid to a pH between 1 and 5.

• Complexation Reaction: Slowly add the iodine solution to the acidified glycine solution with constant stirring. The reaction is typically carried out at a temperature between 25°C and 85°C.

• Isolation and Purification: The resulting tetraglycine hydroperiodide complex may precipitate out of the solution. The precipitate can be collected by filtration, washed with ethanol, and dried under vacuum.

A simplified workflow for the synthesis of Tetraglycine Hydroperiodide.

Analytical Methods

Iodometric Titration for Quantification of Available Iodine

Iodometric titration is a standard method to determine the concentration of available iodine released from tetraglycine hydroperiodide.

Principle:

The iodine (I₂) liberated from the complex reacts with a standard solution of a reducing agent, typically sodium thiosulfate (B1220275) (Na₂S₂O₃). A starch indicator is used to detect the endpoint of the titration, which is marked by the disappearance of the deep blue iodine-starch complex color.

Experimental Protocol:

• Sample Preparation: A known weight of tetraglycine hydroperiodide is dissolved in a known volume of deionized water.

• Titration: The solution is titrated with a standardized solution of sodium thiosulfate.

• Endpoint Detection: Towards the end of the titration, when the solution turns a pale yellow, a few drops of starch indicator are added, resulting in a deep blue color. The titration is continued until the blue color disappears.

• Calculation: The concentration of available iodine is calculated based on the stoichiometry of the reaction between iodine and thiosulfate.

High-Performance Liquid Chromatography (HPLC)

Principle:

Reverse-phase HPLC separates compounds based on their hydrophobicity. A nonpolar stationary phase is used with a polar mobile phase. The glycine and the iodine complex would have different retention times, allowing for their separation and quantification.

Hypothetical HPLC Method Parameters:

• Column: C18, 4.6 x 250 mm, 5 µm

• Mobile Phase: A gradient of acetonitrile (B52724) and water with an acidic modifier (e.g., trifluoroacetic acid).

• Detection: UV-Vis detector at a wavelength suitable for iodine and the glycine complex.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

Mechanism of Antimicrobial Action

The antimicrobial activity of tetraglycine hydroperiodide is attributed to the released elemental iodine. Iodine is a potent oxidizing agent that exerts its biocidal effect through multiple mechanisms.

Key Mechanisms:

• Oxidation of Cellular Components: Iodine oxidizes critical cellular components, including amino acids in proteins and nucleotides in DNA. This leads to the denaturation of enzymes and structural proteins, disrupting cellular function.

• Disruption of Cell Membranes: Iodine can interact with and disrupt the integrity of microbial cell membranes, leading to leakage of cellular contents and cell death.

• Inhibition of Protein Synthesis: By reacting with amino acids, iodine can interfere with protein synthesis, further compromising the viability of the microorganism.

The antimicrobial action of iodine released from Tetraglycine Hydroperiodide.

Effects on Human Thyroid Physiology

The use of tetraglycine hydroperiodide for water purification leads to the ingestion of significant amounts of iodine, which has well-documented effects on thyroid function. Two key studies by Georgitis et al. (1993) and LeMar et al. (1995) have provided valuable quantitative data on this topic.

Summary of Clinical Findings

Parameter	Georgitis et al. (1993) - 7 Days	LeMar et al. (1995) - 3 Months
Iodine Intake	32 mg/day	32 mg/day
Serum Thyroxine (T4)	Decreased by 14%	Decreased
Serum Triiodothyronine (T3)	Decreased by 15%	Decreased initially, then recovered
Basal TSH	Increased by 122%	Significantly increased
TSH Response to TRH	Increased by 49%	Significantly increased
Thyroid Volume	Not measured	Increased by 37%

Experimental Protocols of Clinical Studies

Study Design:

Both studies were prospective, involving healthy adult volunteers who ingested water purified with tetraglycine hydroperiodide tablets daily.

LeMar et al. (1995) Study Protocol:

• Participants: Eight healthy volunteers.

• Dosage: Four tablets daily, providing 32 mg of free iodine.

• Duration: 3 months.

• Measurements:

  • Serum inorganic iodide, T4, T3, and TSH were measured at baseline, 7 days, and 3 months.

  • Urinary iodide excretion was measured.

  • Radioactive iodine uptake (RAIU) was assessed.

  • Thyroid volume was determined by ultrasound at baseline and at 3 months.

Georgitis et al. (1993) Study Protocol:

• Participants: Fourteen healthy volunteers, with a control group.

• Dosage: Four tablets daily, providing 32 mg of free iodine.

• Duration: 7 days.

• Measurements:

  • Serum T4, T3, basal TSH, and TSH response to thyrotropin-releasing hormone (TRH) were measured at baseline and after 7 days.

A generalized workflow for the clinical studies on Tetraglycine Hydroperiodide.

Signaling Pathway: Effect of Iodine Excess on the Hypothalamic-Pituitary-Thyroid Axis

Excess iodine from tetraglycine hydroperiodide intake temporarily inhibits thyroid hormone synthesis and release (the Wolff-Chaikoff effect). This leads to a decrease in circulating T4 and T3 levels, which in turn stimulates the hypothalamus to release TRH and the pituitary to release TSH. The elevated TSH stimulates the thyroid gland, which can lead to an increase in its size (goiter) over time.

The negative feedback loop of the HPT axis and the inhibitory effect of excess iodine.

Applications in Drug Development

Currently, the primary application of tetraglycine hydroperiodide in a pharmaceutical context is as a disinfectant for water used to reconstitute oral medications, particularly in environments with poor water quality. There is limited evidence to suggest its use as a primary active pharmaceutical ingredient for systemic therapeutic purposes. Its potent effect on thyroid function would be a significant consideration and a potential liability for any systemic application.

Conclusion

Tetraglycine hydroperiodide is a well-characterized iodine-releasing complex with a primary and effective role in water disinfection. Its synthesis is based on established principles of halogen-amino acid complexation, and its quantification can be achieved through standard analytical techniques. While its antimicrobial properties are valuable, its profound impact on thyroid hormone homeostasis, as demonstrated in clinical studies, limits its potential for broader applications in drug development. This guide provides a foundational understanding for researchers and scientists working with or considering the use of this compound.

References

• 1. Iodometry - Wikipedia [en.wikipedia.org]
• 2. usptechnologies.com [usptechnologies.com]
• 3. Thyroid adaptation to chronic tetraglycine hydroperiodide water purification tablet use - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure of Tetraglycine Hydroperiodide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the molecular structure and related chemical information for Tetraglycine (B1346897) hydroperiodide. Due to the absence of publicly available crystallographic data, this guide focuses on its chemical composition, a conceptual representation of its structure, and postulated experimental protocols based on foundational literature.

Chemical Identity and Properties

Tetraglycine hydroperiodide is a complex of the amino acid glycine (B1666218), hydriodic acid, and elemental iodine.[1] It is primarily recognized for its use as a water disinfectant, where it releases active iodine.[1][2][3][4]

Table 1: Chemical and Physical Properties of Tetraglycine Hydroperiodide

Property	Value	Source
CAS Registry Number	7097-60-1	[1]
Molecular Formula	C16H42I7N8O16 (Empirical)	[1]
2[(NH2CH2COOH)4HI]·2½I2 (Line Formula)	[1]
Molecular Weight	1490.88 g/mol	[1]
Appearance	Flat needles with a brassy-bronze metallic luster	[1]
Decomposition Temp.	162-167 °C	[1]
Solubility in Water	380 g/L at 25 °C	[1]

Table 2: Elemental Composition of Tetraglycine Hydroperiodide

Element	Percentage
Carbon (C)	12.89%
Hydrogen (H)	2.84%
Iodine (I)	59.58%
Nitrogen (N)	7.52%
Oxygen (O)	17.17%
Source:[1]

Molecular Structure

A definitive crystal structure of Tetraglycine hydroperiodide, including precise bond lengths and angles, is not available in the public domain, as searches in the Cambridge Structural Database and the Crystallography Open Database yielded no results. However, based on its line formula, 2[(NH2CH2COOH)4HI]·2½I2, a conceptual model of the structure can be proposed.[1]

The structure is likely an ionic complex. It consists of tetraglycine units protonated by hydriodic acid, forming positively charged tetraglycinium cations. These are associated with iodide anions (I⁻) and polyiodide species formed from the elemental iodine. The presence of I2 suggests the formation of polyiodide ions such as triiodide (I₃⁻) and pentaiodide (I₅⁻) in the solid state, which are common in periodides. The glycine molecules themselves would be linked by peptide bonds to form the tetraglycine chain.

Caption: Conceptual diagram of the ionic interactions within the Tetraglycine hydroperiodide complex.

Experimental Protocols

Detailed experimental protocols from the original literature by Frost & Eddy (1952) and Morris et al. (1953) could not be fully accessed. However, based on the available information and general chemical principles for the synthesis of similar compounds, a likely experimental workflow can be postulated.

Postulated Synthesis Workflow:

The synthesis of Tetraglycine hydroperiodide likely involves the reaction of tetraglycine with hydriodic acid and elemental iodine in a suitable solvent, followed by crystallization.

Caption: Postulated workflow for the synthesis and characterization of Tetraglycine hydroperiodide.

Characterization Methods:

• Elemental Analysis: To confirm the empirical formula and the ratio of the components. The expected elemental composition is provided in Table 2.

• X-ray Powder Diffraction (XRPD): While a single-crystal structure is not available, XRPD would be used to confirm the crystalline nature of the product and to identify its characteristic diffraction pattern for quality control.

Signaling Pathways and Biological Interactions

There is no evidence in the scientific literature to suggest that Tetraglycine hydroperiodide is involved in specific biological signaling pathways. Its primary biological effect is antimicrobial, resulting from the release of free iodine, which is a general oxidizing agent that denatures proteins and disrupts microbial cell structures. Studies have also investigated its effect on thyroid function due to the iodine load upon ingestion.[5][6]

Conclusion

Tetraglycine hydroperiodide is a well-established water disinfectant whose structure is best described as a complex of tetraglycine, hydriodic acid, and elemental iodine. While a precise, atom-level crystal structure remains to be publicly documented, its chemical composition and general properties are known. The provided conceptual model and postulated synthesis workflow offer a foundational understanding for researchers and professionals in drug development and related scientific fields. Further investigation, particularly through single-crystal X-ray diffraction, would be necessary to fully elucidate the intricate three-dimensional arrangement of this complex.

References

• 1. Tetraglycine Hydroperiodide [drugfuture.com]
• 2. Treating Water - Traveler Summary - TripPrep.com [tripprep.com]
• 3. Portable water purification - Wikipedia [en.wikipedia.org]
• 4. tcscouts.org [tcscouts.org]
• 5. researchgate.net [researchgate.net]
• 6. An iodine load from water-purification tablets alters thyroid function in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility of Tetraglycine Hydroperiodide in Organic Solvents

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetraglycine hydroperiodide is a complex of tetraglycine, hydriodic acid, and iodine. It is primarily utilized as a disinfectant, notably for the emergency purification of drinking water, where it releases iodine to kill pathogens.[1][2][3] Its chemical formula is often represented as (C₈H₁₆N₄O₅)₂·HI·I₄. Understanding the solubility of this compound in various organic solvents is crucial for its handling, formulation, and potential applications beyond water purification, including in drug development and material science. This guide provides a comprehensive overview of the available data and theoretical considerations regarding the solubility of Tetraglycine hydroperiodide in organic solvents, alongside detailed experimental protocols for its synthesis and solubility determination.

Solubility Data

Table 1: Solubility of Tetraglycine Hydroperiodide

Solvent	Chemical Formula	Type	Quantitative Solubility (g/L)	Qualitative Assessment & Rationale
Water	H₂O	Polar Protic	380 (at 25 °C)	Highly Soluble. The high polarity of water and its ability to form hydrogen bonds with the glycine (B1666218) and iodide components contribute to its high solubility.
Methanol (B129727)	CH₃OH	Polar Protic	Not Available	Likely Sparingly Soluble. As a polar protic solvent, methanol can interact with the polar components of the complex. However, the zwitterionic nature of glycine generally leads to lower solubility in alcohols compared to water.[4][5]
Ethanol (B145695)	C₂H₅OH	Polar Protic	Not Available	Likely Sparingly to Poorly Soluble. Similar to methanol, but the increased hydrocarbon character of ethanol may further reduce its ability to solvate the ionic complex compared to methanol.[5]
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar Aprotic	Not Available	Potentially Soluble. DMSO is a strong polar aprotic solvent known for its ability to dissolve a wide range of organic and inorganic compounds, including some salts and complexes.[6]
N,N-Dimethylformamide (DMF)	(CH₃)₂NCH	Polar Aprotic	Not Available	Potentially Soluble. Similar to DMSO, DMF is a polar aprotic solvent with good solvating power for polar molecules.[6]
Acetone (B3395972)	(CH₃)₂CO	Polar Aprotic	Not Available	Likely Poorly Soluble. While polar, acetone is generally a weaker solvent for ionic and highly polar compounds compared to DMSO and DMF.
Chloroform (B151607)	CHCl₃	Nonpolar	Not Available	Likely Insoluble. As a nonpolar solvent, chloroform is not expected to effectively solvate the highly polar and ionic components of Tetraglycine hydroperiodide.
Hexane	C₆H₁₄	Nonpolar	Not Available	Likely Insoluble. Hexane is a nonpolar solvent and would not be able to overcome the lattice energy of the ionic complex.[7][8]

Experimental Protocols

Synthesis of Tetraglycine Hydroperiodide

This protocol is based on the method described by Frost and Eddy (1952).

Materials:

• Glycine

• Hydriodic acid (HI)

• Iodine (I₂)

• Ethanol

• Distilled water

• Magnetic stirrer and stir bar

• Heating mantle

• Round-bottom flask

• Reflux condenser

• Büchner funnel and filter paper

• Vacuum flask

• Drying oven

Procedure:

• Preparation of Tetraglycine: Dissolve a specific molar amount of glycine in a minimal amount of hot distilled water in a round-bottom flask.

• Reaction with Hydriodic Acid: Slowly add a stoichiometric amount of hydriodic acid to the glycine solution while stirring continuously.

• Formation of the Complex: To the resulting solution, add a stoichiometric amount of iodine crystals.

• Reflux: Attach a reflux condenser to the flask and heat the mixture under reflux for a specified period to ensure complete reaction. The solution should develop a dark brown color.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystallization of the Tetraglycine hydroperiodide.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials or impurities.

• Drying: Dry the purified crystals in a vacuum oven at a low temperature to avoid decomposition.

Determination of Solubility

This generalized protocol can be adapted for determining the solubility of Tetraglycine hydroperiodide in various organic solvents.

Materials:

• Tetraglycine hydroperiodide (synthesized and purified)

• Selected organic solvent (e.g., methanol, DMSO)

• Vials with screw caps

• Analytical balance

• Constant temperature bath or shaker incubator

• Centrifuge

• Volumetric flasks

• UV-Vis spectrophotometer or other suitable analytical instrument

• Syringe filters (solvent-compatible)

Procedure:

• Sample Preparation: Add an excess amount of finely ground Tetraglycine hydroperiodide to a series of vials.

• Solvent Addition: Add a known volume of the selected organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them in a constant temperature bath or shaker incubator set to the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant temperature to let the excess solid settle. Alternatively, centrifuge the vials to facilitate the separation of the solid and liquid phases.

• Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant using a syringe and immediately filter it through a syringe filter into a pre-weighed volumetric flask. This step is crucial to remove any undissolved solid particles.

• Quantification: Determine the concentration of Tetraglycine hydroperiodide in the filtered solution. This can be achieved by:

  • Gravimetric Analysis: Evaporate the solvent from the volumetric flask and weigh the remaining solid residue.

  • Spectroscopic Analysis: If the compound has a suitable chromophore, measure the absorbance of the solution using a UV-Vis spectrophotometer at a predetermined wavelength and calculate the concentration using a calibration curve.

• Calculation: Calculate the solubility in grams per liter (g/L) or moles per liter (mol/L) using the determined concentration and the volume of the solvent.

• Replicates: Perform the experiment in triplicate to ensure the reproducibility of the results.

Visualizations

Caption: Workflow for the synthesis and solubility determination of Tetraglycine hydroperiodide.

Conclusion

While quantitative data on the solubility of Tetraglycine hydroperiodide in organic solvents is scarce, a qualitative understanding can be derived from the properties of its components. It is expected to have limited solubility in most common organic solvents, particularly nonpolar ones. Polar aprotic solvents like DMSO and DMF may offer better solubility. The provided experimental protocols for synthesis and solubility determination offer a framework for researchers to obtain precise quantitative data. This information is essential for exploring new applications of Tetraglycine hydroperiodide in fields requiring its dissolution in non-aqueous media.

References

• 1. WO2014174405A1 - Pharmaceutical preparation - Google Patents [patents.google.com]
• 2. wildsafe.org [wildsafe.org]
• 3. researchgate.net [researchgate.net]
• 4. Solubility of polymorphic glycine in mixed solutions with molecular dynamics simulation and thermodynamic analysis - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 6. researchgate.net [researchgate.net]
• 7. echemi.com [echemi.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

Unraveling the Thermal Stability of Tetraglycine Hydroperiodide: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the thermal decomposition of Tetraglycine hydroperiodide (TGHP), a compound of interest for researchers, scientists, and professionals in drug development due to its use as a water purification agent. This document outlines the expected thermal behavior, detailed experimental protocols for its analysis, and hypothetical decomposition pathways based on the known properties of its constituent components.

Introduction to Tetraglycine Hydroperiodide

Tetraglycine hydroperiodide is a complex of glycine (B1666218), hydriodic acid, and iodine. It is primarily recognized for its application in water purification tablets, where it serves as a source of iodine for disinfection. Understanding its thermal stability is crucial for determining its shelf-life, storage conditions, and behavior under various environmental stressors. The compound is known to be unstable in the presence of air and moisture, with a reported decomposition temperature in the range of 162-167°C.

Hypothetical Thermal Decomposition Profile

While specific, publicly available thermogravimetric analysis (TGA) and differential thermal analysis (DTA) data for Tetraglycine hydroperiodide is limited, a hypothetical decomposition profile can be postulated based on the thermal behavior of its components: glycine, hydroiodide, and iodine. The decomposition is expected to be a multi-stage process.

Table 1: Illustrative TGA Data for the Thermal Decomposition of Tetraglycine Hydroperiodide

Decomposition Stage	Temperature Range (°C)	Weight Loss (%)	Associated Process
1	100 - 150	5 - 10	Sublimation of molecular iodine (I₂) and release of adsorbed moisture.
2	150 - 200	20 - 30	Decomposition of the hydroperiodide moiety and further release of iodine.
3	200 - 350	40 - 50	Decomposition of the glycine component, likely involving deamination and decarboxylation.
4	> 350	5 - 10	Formation of a stable char residue.

Table 2: Illustrative DTA Events for the Thermal Decomposition of Tetraglycine Hydroperiodide

Peak Type	Peak Temperature (°C)	Associated Process
Endothermic	~114	Melting and sublimation of iodine.
Endothermic	160 - 170	Onset of major decomposition of the complex.
Exothermic	250 - 300	Oxidative decomposition of the glycine backbone and subsequent reactions of the decomposition products. The nature of the peak may vary with the atmosphere.

Experimental Protocols for Thermal Analysis

To investigate the thermal decomposition of Tetraglycine hydroperiodide, the following detailed experimental protocols for Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are recommended.

Thermogravimetric Analysis (TGA)

Objective: To determine the mass loss of TGHP as a function of temperature and to identify the temperature ranges of decomposition.

Apparatus: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation: Carefully weigh 5-10 mg of finely ground Tetraglycine hydroperiodide into an alumina (B75360) crucible.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at 30°C.

  • Heat the sample from 30°C to 600°C at a constant heating rate of 10°C/min.

• Data Collection: Continuously record the sample mass as a function of temperature.

• Data Analysis: Plot the percentage of mass loss versus temperature. Determine the onset and peak temperatures of each decomposition step from the derivative of the TGA curve (DTG).

Differential Thermal Analysis (DTA)

Objective: To identify the temperatures at which endothermic and exothermic events occur during the thermal decomposition of TGHP.

Apparatus: A calibrated differential thermal analyzer.

Procedure:

• Sample Preparation: Place 5-10 mg of finely ground Tetraglycine hydroperiodide into a sample pan. Use a similar empty pan as a reference. Alumina or platinum pans are recommended.

• Instrument Setup:

  • Position the sample and reference pans in the DTA cell.

  • Purge the cell with an inert gas (e.g., nitrogen or argon) or an oxidative gas (e.g., air) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at 30°C.

  • Heat the sample from 30°C to 600°C at a constant heating rate of 10°C/min.

• Data Collection: Record the temperature difference (ΔT) between the sample and the reference as a function of the sample temperature.

• Data Analysis: Plot the ΔT versus temperature. Identify the peak temperatures and characterize them as endothermic or exothermic.

Visualizing the Process and Pathways

To further elucidate the experimental process and potential decomposition mechanisms, the following diagrams are provided.

Caption: Experimental workflow for the thermal analysis of Tetraglycine hydroperiodide.

Caption: A plausible thermal decomposition pathway for Tetraglycine hydroperiodide.

Conclusion

This technical guide provides a foundational framework for researchers investigating the thermal decomposition of Tetraglycine hydroperiodide. The provided hypothetical data and detailed experimental protocols offer a starting point for comprehensive analysis. Further research, including techniques such as TGA coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR), would be invaluable in identifying the evolved gaseous products and definitively elucidating the decomposition mechanism.

The History and Discovery of Tetraglycine Hydroperiodide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraglycine hydroperiodide is a complex of iodine and the amino acid glycine (B1666218). It is primarily known for its application as a water purification agent, where it serves as a stable, solid source of iodine for disinfection. This technical guide provides an in-depth overview of the history, discovery, synthesis, and physiological effects of Tetraglycine hydroperiodide, with a focus on its impact on thyroid function. The information is intended for researchers, scientists, and professionals in drug development who are interested in the properties and applications of this compound.

History and Discovery

The invention of what is now known as Tetraglycine hydroperiodide can be traced back to the work of Louis L. Kaplan . The foundational patent for a compound described as "Tetraglycine dihydroheptiodide" was filed on October 26, 1949, and granted on January 22, 1952 , with the U.S. Patent number 2,583,559 . The patent was assigned to the Puritan-Bennett Corporation. This invention was aimed at creating stable, solid compounds containing iodine and an amino acid, specifically glycine, which could release free iodine when dissolved in a solvent like water, making it suitable for disinfection purposes.

The key innovation was the development of a method to produce a stable, crystalline periodide of glycine that was not readily achievable through simple mixing of the components. The patent outlines a process that results in a compound with a high, stable iodine content that is released upon dissolution. While the patent refers to "Tetraglycine dihydroheptiodide," the underlying chemistry and application are directly related to the compound now commonly known as Tetraglycine hydroperiodide.

Experimental Protocols

Synthesis of Tetraglycine Hydroperiodide (as described in Patent US2583559A)

This protocol is based on the original method described by Louis L. Kaplan.

Objective: To synthesize a stable, crystalline periodide of glycine.

Materials:

• Glycine

• Iodine

• Hydroiodic acid (specific gravity 1.7)

• Distilled water

Procedure:

• Prepare a saturated aqueous solution of glycine at room temperature.

• To 100 cc of the saturated glycine solution, add 25 grams of iodine crystals.

• Agitate the mixture until the iodine is completely dissolved. This may take several hours.

• Slowly add 10 cc of hydroiodic acid (specific gravity 1.7) to the solution while continuing to stir.

• Continue stirring the mixture for approximately one hour.

• Allow the solution to stand at room temperature. Dark, needle-like crystals will begin to form.

• After a sufficient amount of crystals have formed, separate them from the mother liquor by filtration.

• Wash the collected crystals with a small amount of cold, saturated glycine solution to remove any unreacted components.

• Dry the crystals at room temperature.

Logical Workflow for Synthesis:

Synthesis workflow for Tetraglycine Hydroperiodide.

Clinical Study of Thyroid Function in Response to Tetraglycine Hydroperiodide Ingestion

The following is a generalized protocol based on studies investigating the effects of iodine from water purification tablets on human thyroid function.

Objective: To evaluate the impact of daily ingestion of Tetraglycine hydroperiodide on thyroid hormone levels and thyroid gland function.

Study Design: A prospective study with a control group.

Participants: Healthy adult volunteers with no history of thyroid disease.

Materials:

• Tetraglycine hydroperiodide water purification tablets (each liberating a known amount of free iodine, e.g., 8 mg).

• Distilled water.

• Blood collection and analysis equipment for serum T4, T3, TSH, and inorganic iodide.

• Urine collection containers for 24-hour urinary iodide excretion analysis.

• Thyrotropin-releasing hormone (TRH) for stimulation tests.

• Ultrasound equipment for thyroid volume measurement.

Procedure:

• Baseline Measurement: Collect baseline data for all participants, including:

  • Serum levels of thyroxine (T4), triiodothyronine (T3), and thyroid-stimulating hormone (TSH).

  • Serum inorganic iodide concentration.

  • 24-hour urinary iodide excretion.

  • Thyroid volume as determined by ultrasound.

  • TSH response to a standard TRH stimulation test.

• Treatment Period:

  • Treatment Group: Participants ingest a specified number of Tetraglycine hydroperiodide tablets dissolved in water daily for a set period (e.g., 7 days to 3 months).

  • Control Group: Participants receive a placebo or no treatment.

• Data Collection During Treatment: At specified intervals (e.g., weekly, monthly), repeat the baseline measurements for both groups.

• Post-Treatment Follow-up: After the treatment period, continue to monitor the participants to observe the reversal of any effects.

Quantitative Data on Physiological Effects

The administration of Tetraglycine hydroperiodide, and the subsequent release of iodine, has been shown to have significant effects on thyroid physiology. The following tables summarize quantitative data from studies on this topic.

Table 1: Effects of Short-Term (7 days) Tetraglycine Hydroperiodide Ingestion (32 mg free iodine/day) on Thyroid Function Parameters [1]

Parameter	Baseline (Mean)	After 7 Days (Mean % Change)
Serum Thyroxine (T4)	-	↓ 14%
Serum Triiodothyronine (T3)	-	↓ 15%
Basal Thyrotropin (TSH)	-	↑ 122%
TSH Response to TRH	-	↑ 49%

Table 2: Effects of Chronic (3 months) Tetraglycine Hydroperiodide Ingestion on Thyroid Function Parameters [2]

Parameter	Pretreatment (Mean)	During Treatment (Mean)
Serum Inorganic Iodide	2.7 µg/dL	~100 µg/dL
Urinary Iodide Excretion	0.276 mg/day	40 mg/day
Radioactive Iodine Uptake	-	< 2%
Serum T4	-	↓ (remained below baseline)
Serum T3	-	↓ (initially, then recovered)
Serum TSH	-	↑ (remained elevated)
Thyroid Volume	-	↑ 37%

Signaling Pathway: The Hypothalamic-Pituitary-Thyroid (HPT) Axis

The primary physiological effect of Tetraglycine hydroperiodide is mediated through the high dose of iodine it delivers. This excess iodine directly impacts the Hypothalamic-Pituitary-Thyroid (HPT) axis , which is the central regulatory pathway for thyroid hormone synthesis and release.[3][4][5]

An excess of iodine can lead to the Wolff-Chaikoff effect , an autoregulatory phenomenon where high levels of intracellular iodide inhibit the organification of iodine, thereby temporarily shutting down the synthesis of thyroid hormones (T4 and T3).[6] This decrease in thyroid hormone production leads to a feedback response from the hypothalamus and pituitary gland.

The hypothalamus releases Thyrotropin-Releasing Hormone (TRH), which stimulates the anterior pituitary to release Thyroid-Stimulating Hormone (TSH).[3][4][5] The elevated TSH then acts on the thyroid gland, which can lead to an increase in its size (goiter) over time as it tries to overcome the iodine-induced inhibition of hormone synthesis.

The impact of iodine from Tetraglycine hydroperiodide on the HPT axis.

Conclusion

Tetraglycine hydroperiodide has a well-defined history, originating from the need for a stable, solid disinfectant. Its synthesis, as detailed in the mid-20th century, provides a reliable method for its production. While effective for its intended purpose of water purification, its use introduces a significant iodine load to the body, which has predictable and measurable effects on the thyroid gland's function through the HPT axis. For researchers and drug development professionals, understanding these effects is crucial, particularly when considering iodine-containing compounds or studying thyroid physiology. The data and protocols presented in this guide offer a comprehensive technical overview of this important compound.

References

• 1. An iodine load from water-purification tablets alters thyroid function in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cusabio.com [cusabio.com]
• 4. Physiology, Thyroid Hormone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. my.clevelandclinic.org [my.clevelandclinic.org]
• 6. researchgate.net [researchgate.net]

Tetraglycine Hydroperiodide: A Comprehensive Technical Guide to a Stable Source of Elemental Iodine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetraglycine (B1346897) hydroperiodide ((Gly)₄·HI·I₄) is a stable, solid complex that serves as a convenient and reliable source of elemental iodine. This technical guide provides an in-depth overview of its chemical properties, synthesis, and applications, with a particular focus on its use as a microbicidal agent. Detailed experimental protocols for its preparation and quantitative analysis are presented, alongside a summary of its key physicochemical characteristics. This document is intended to be a comprehensive resource for researchers, scientists, and professionals in drug development and formulation who are interested in the use of iodine-based antimicrobial agents.

Introduction

Elemental iodine is a potent broad-spectrum antimicrobial agent with activity against bacteria, viruses, fungi, and protozoa. However, its practical application is often limited by its volatility, low solubility in water, and the staining of tissues. To overcome these limitations, various iodine complexes, known as iodophors, have been developed. These formulations stabilize iodine, increase its solubility, and reduce its vapor pressure, while still allowing for the controlled release of free, microbicidal iodine.

Tetraglycine hydroperiodide is a polyiodide complex formed between glycine (B1666218), hydriodic acid, and elemental iodine. It offers the advantage of being a crystalline, solid material with a high content of available iodine, making it suitable for formulation into stable dosage forms, such as tablets for water purification. This guide details the fundamental chemistry and practical methodologies associated with this compound.

Physicochemical Properties

Tetraglycine hydroperiodide is a crystalline solid with a characteristic metallic luster. Its properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₈H₁₇I₅N₄O₈	PubChem
Molecular Weight	1055.78 g/mol	PubChem
Appearance	Flat needles with a brassy-bronze metallic luster
Decomposition Temperature	162-167 °C
Solubility in Water (25 °C)	380 g/L
Iodine Content (Theoretical)	~60%	Calculated
CAS Number	7097-60-1	PubChem

Note: The molecular formula and weight can vary in literature depending on the exact stoichiometry of the complex.

Experimental Protocols

Synthesis of Tetraglycine Hydroperiodide

The synthesis of tetraglycine hydroperiodide is based on the reaction of glycine, hydriodic acid, and iodine in an aqueous medium. The following protocol is a representative procedure based on established principles of polyiodide chemistry.

Materials:

• Glycine (NH₂CH₂COOH)

• Hydriodic acid (HI), 57% in water

• Iodine (I₂), crystalline

• Distilled water

• Ethanol (B145695)

Procedure:

• Dissolution of Glycine: In a 250 mL beaker, dissolve 15.0 g (0.2 mol) of glycine in 100 mL of distilled water. Gentle heating may be applied to facilitate dissolution.

• Addition of Hydriodic Acid: To the glycine solution, slowly add 11.2 mL of 57% hydriodic acid (0.1 mol HI) with constant stirring.

• Preparation of Iodine Solution: In a separate beaker, prepare a solution of 25.4 g (0.1 mol) of iodine in 50 mL of ethanol. Stir until the iodine is completely dissolved.

• Formation of the Complex: Slowly add the iodine solution to the glycine-hydriodic acid mixture with vigorous stirring. A dark, crystalline precipitate will begin to form.

• Crystallization: Continue stirring the mixture for 1-2 hours at room temperature to ensure complete reaction and crystallization.

• Isolation of the Product: Collect the crystalline product by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with two 20 mL portions of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the product in a desiccator over a suitable drying agent (e.g., anhydrous calcium chloride) to a constant weight.

Purification by Recrystallization

For higher purity, the synthesized tetraglycine hydroperiodide can be recrystallized.

Procedure:

• Dissolve the crude product in a minimal amount of hot distilled water.

• Allow the solution to cool slowly to room temperature.

• Further cool the solution in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of cold ethanol.

• Dry the purified product as described in the synthesis protocol.

Quantitative Analysis of Available Iodine (Iodometric Titration)

The amount of available iodine in the synthesized tetraglycine hydroperiodide can be determined by iodometric titration with a standardized sodium thiosulfate (B1220275) solution.

Reagents:

• Standardized 0.1 N Sodium Thiosulfate (Na₂S₂O₃) solution

• 1% Starch indicator solution

• Potassium iodide (KI)

• Distilled water

Procedure:

• Sample Preparation: Accurately weigh approximately 0.2 g of the dried tetraglycine hydroperiodide and record the weight.

• Dissolve the sample in 50 mL of distilled water in a 250 mL Erlenmeyer flask.

• Add 1 g of potassium iodide to the solution and swirl to dissolve. The KI is added to ensure that all the liberated iodine remains in solution as the triiodide ion (I₃⁻).

• Titration: Titrate the solution with the standardized 0.1 N sodium thiosulfate solution until the dark brown color of the iodine fades to a pale yellow.

• Endpoint Determination: Add 2 mL of 1% starch indicator solution. The solution will turn a deep blue-black color.

• Continue the titration dropwise with constant swirling until the blue color completely disappears, indicating the endpoint.

• Record the volume of sodium thiosulfate solution used.

• Calculation: The percentage of available iodine can be calculated using the following formula:

  % Available Iodine = (V × N × 126.9 × 100) / (W × 1000)

  Where:

  • V = Volume of Na₂S₂O₃ solution used (in mL)

  • N = Normality of the Na₂S₂O₃ solution

  • 126.9 = Atomic weight of iodine

  • W = Weight of the tetraglycine hydroperiodide sample (in g)

Mechanism of Action and Applications

The primary application of tetraglycine hydroperiodide is as a source of elemental iodine for disinfection, most notably in water purification tablets.

Release of Active Iodine

When dissolved in water, tetraglycine hydroperiodide dissociates to release elemental iodine (I₂) and hypoiodous acid (HIO), both of which are potent microbicidal agents.

Caption: Dissolution and release of active iodine species.

Antimicrobial Action

The released elemental iodine and hypoiodous acid exert their microbicidal effect through several mechanisms, including:

• Oxidation of cellular components: Iodine is a strong oxidizing agent and can denature proteins and enzymes by oxidizing sulfhydryl groups in amino acids such as cysteine.

• Disruption of cell membranes: Iodine can interact with and disrupt the structure of microbial cell membranes, leading to leakage of cellular contents.

• Inhibition of nucleic acid synthesis: Iodine can interfere with the synthesis of DNA and RNA, thereby inhibiting microbial replication.

Caption: Antimicrobial mechanisms of elemental iodine.

Relevance in Drug Development

For drug development professionals, tetraglycine hydroperiodide is of interest primarily as a stable active pharmaceutical ingredient (API) for topical antiseptic formulations and as a disinfectant for water and medical equipment. Key considerations include:

• Formulation Stability: As a solid, tetraglycine hydroperiodide offers excellent stability compared to aqueous iodine solutions. Formulation studies would focus on protecting the compound from moisture and ensuring the controlled release of iodine upon application.

• Analytical Method Development: Robust and validated analytical methods, such as the iodometric titration described, are crucial for quality control and stability testing of both the API and the final drug product.

• Safety and Toxicology: While elemental iodine is an effective microbicide, its potential effects on thyroid function must be considered, especially for applications involving chronic exposure.

Conclusion

Tetraglycine hydroperiodide is a valuable and stable source of elemental iodine. Its solid, crystalline nature makes it a convenient and reliable alternative to traditional iodine solutions for a variety of applications, particularly in the field of disinfection. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals working with this important iodine complex.

Spectroscopic Analysis of Tetraglycine Hydroperiodide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: Tetraglycine (B1346897) hydroperiodide is a compound that combines a peptide component, tetraglycine, with a polyiodide moiety. This guide provides a comprehensive overview of the expected spectroscopic properties of Tetraglycine hydroperiodide and outlines detailed experimental protocols for its analysis using various spectroscopic techniques. Due to the limited availability of direct spectroscopic data for this specific compound, this document synthesizes information from the known spectroscopic characteristics of its constituent parts: tetraglycine and polyiodide ions. The methodologies and expected data presented herein are intended to serve as a foundational resource for researchers involved in the characterization of this and similar peptide-polyiodide complexes.

Introduction

Tetraglycine hydroperiodide is a chemical entity composed of tetraglycine, a peptide formed from four glycine (B1666218) residues, and a hydroperiodide, which is a complex of molecular iodine and hydrogen iodide[1]. These compounds are of interest due to their potential applications, for instance, as water purification agents where they act by releasing free iodine[2]. The characterization of such compounds is crucial for understanding their structure, stability, and mechanism of action. Spectroscopic techniques are powerful tools for elucidating the molecular structure and electronic properties of Tetraglycine hydroperiodide, providing insights into the peptide backbone conformation and the nature of the polyiodide species present.

This technical guide details the application of Ultraviolet-Visible (UV-Vis), Fourier-Transform Infrared (FT-IR), Raman, and Nuclear Magnetic Resonance (NMR) spectroscopy for the analysis of Tetraglycine hydroperiodide. It provides standardized experimental protocols and presents expected quantitative data in a structured format to facilitate comparative analysis.

Experimental Protocols

Synthesis of Tetraglycine Hydroperiodide

While detailed synthetic procedures for Tetraglycine hydroperiodide are not extensively published, a general approach for the synthesis of polyiodide compounds involves the addition of iodine to an iodide salt in an appropriate solvent[3]. In this case, it would involve reacting tetraglycine with hydriodic acid and molecular iodine. The stoichiometry of the reactants would determine the specific polyiodide species formed.

UV-Vis Spectroscopy

• Objective: To identify and quantify the polyiodide species present in the compound.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Methodology:

  • Prepare a solution of Tetraglycine hydroperiodide in a suitable solvent (e.g., water or ethanol) of a known concentration.

  • Use the same solvent as a blank for baseline correction.

  • Scan the sample over a wavelength range of 200-600 nm.

  • Record the absorbance spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To identify the characteristic vibrational modes of the tetraglycine peptide backbone and functional groups.

• Instrumentation: An FT-IR spectrometer equipped with an attenuated total reflectance (ATR) accessory or for use with KBr pellets.

• Methodology (ATR):

  • Place a small amount of the solid Tetraglycine hydroperiodide sample directly on the ATR crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Collect the spectrum in the range of 4000-400 cm⁻¹.

  • Perform a background scan of the empty ATR crystal for correction.

Raman Spectroscopy

• Objective: To probe the vibrational modes of both the tetraglycine and polyiodide components of the compound.

• Instrumentation: A Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm).

• Methodology:

  • Place a small amount of the solid sample on a microscope slide or in a capillary tube.

  • Focus the laser beam onto the sample.

  • Acquire the Raman spectrum over a shift range of 50-3500 cm⁻¹.

  • Care should be taken to avoid sample degradation from the laser, which can be an issue with polyiodides[4].

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To elucidate the detailed molecular structure and conformation of the tetraglycine moiety.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Methodology:

  • Dissolve the sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

  • Acquire 1D ¹H and ¹³C NMR spectra.

  • To aid in resonance assignment, perform 2D NMR experiments such as COSY (Correlation Spectroscopy) and TOCSY (Total Correlation Spectroscopy)[5][6]. These experiments help identify spin systems within each amino acid residue.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) can be used to determine the spatial proximity of protons, providing information on the peptide's three-dimensional structure[5][7].

Data Presentation and Interpretation

UV-Vis Spectroscopy Data

The UV-Vis spectrum of Tetraglycine hydroperiodide is expected to be dominated by the absorption bands of the polyiodide ions. The triiodide ion (I₃⁻) is a common polyiodide species and exhibits characteristic strong absorptions[3][8].

Table 1: Expected UV-Vis Absorption Maxima for Polyiodide Species

Polyiodide Species	Expected λ_max (nm)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)	Reference
I₃⁻	~288	~3.5 x 10⁴	[8]
I₃⁻	~350	~2.3 x 10⁴	[8]
Higher Polyiodides	Various bands	Dependent on species	[3]

FT-IR Spectroscopy Data

The FT-IR spectrum will primarily show the vibrational bands of the tetraglycine peptide. The positions of the amide bands are sensitive to the secondary structure of the peptide.

Table 2: Expected FT-IR Vibrational Frequencies for Tetraglycine

Vibrational Mode	Approximate Frequency (cm⁻¹)	Description	Reference
Amide A	~3300	N-H stretching	[9][10]
Amide I	~1650	C=O stretching	[9][11]
Amide II	~1550	N-H bending and C-N stretching	[9][11]
Carboxylate (COO⁻)	~1400	Symmetric stretching	[9][10]

Raman Spectroscopy Data

Raman spectroscopy is particularly useful for detecting both the peptide and the polyiodide vibrations. The low-frequency region is especially informative for the polyiodide species.

Table 3: Expected Raman Shifts for Tetraglycine Hydroperiodide

Component	Approximate Raman Shift (cm⁻¹)	Assignment	Reference
Polyiodide (I₃⁻)	~110	Symmetric stretch	[3]
Polyiodide (I₅⁻)	~165	I-I stretching	[12]
Tetraglycine	~900	C-C skeletal stretch	[13]
Tetraglycine	~1419	CH₂ scissoring	[13]
Tetraglycine	~1660	Amide I	[14]

NMR Spectroscopy Data

The NMR spectra will provide detailed structural information about the tetraglycine component. The chemical shifts are indicative of the electronic environment of the nuclei.

Table 4: Expected ¹H NMR Chemical Shifts for Tetraglycine in D₂O

Proton	Expected Chemical Shift (δ, ppm)	Multiplicity
α-CH₂ (Glycine 1)	~3.8	s
α-CH₂ (Glycine 2 & 3)	~3.9	s
α-CH₂ (Glycine 4)	~3.7	s

Note: The amide protons (N-H) will exchange with deuterium (B1214612) in D₂O and will not be observed. In a non-protic solvent like DMSO-d₆, they would appear between 7.5 and 8.5 ppm.

Table 5: Expected ¹³C NMR Chemical Shifts for Tetraglycine in D₂O

Carbon	Expected Chemical Shift (δ, ppm)
Carbonyl (C=O)	~170-175
α-Carbon (Cα)	~41-43

Visualizations

Experimental Workflow

Caption: Experimental workflow for the spectroscopic analysis of Tetraglycine hydroperiodide.

Structural Relationship Diagram

References

• 1. Tetraglycine hydroperiodide | C32H84I14N16O32 | CID 76970979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Thyroid adaptation to chronic tetraglycine hydroperiodide water purification tablet use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Molecular self-assembly of 1D infinite polyiodide helices in a phenanthrolinium salt - Dalton Transactions (RSC Publishing) DOI:10.1039/D0DT04042H [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 7. chem.uzh.ch [chem.uzh.ch]
• 8. [Ultraviolet absorption spectra of iodine, iodide ion and triiodide ion] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. electronicsandbooks.com [electronicsandbooks.com]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]

Defining Purity: A Technical Guide to Research-Grade Tetraglycine Hydroperiodide

For researchers, scientists, and drug development professionals, the purity of a chemical reagent is paramount to the accuracy, reproducibility, and validity of their work. This technical guide provides a comprehensive overview of the core purity standards applicable to research-grade Tetraglycine hydroperiodide, a compound commonly used for its iodine-releasing properties.

While no universally mandated "research-grade" standard for Tetraglycine hydroperiodide is published, this document outlines a framework for its quality control based on established principles for high-purity chemical reagents. These guidelines are derived from general standards for laboratory and pharmaceutical chemicals, including those set by the American Chemical Society (ACS) and the United States Pharmacopeia (USP).[1][2][3][4]

Understanding Chemical Grades and Defining "Research-Grade"

Chemicals are typically supplied in various grades, each signifying a different level of purity. For laboratory and research applications, the following grades are most relevant:

• ACS Grade: Meets or exceeds the purity standards set by the American Chemical Society, with a purity of ≥95%. This grade is suitable for most analytical and research procedures that require stringent quality specifications.[2][4]

• Reagent Grade: Generally equivalent to ACS grade and is acceptable for laboratory and analytical use.[2][4]

• USP Grade: Meets the standards of the United States Pharmacopeia, making it acceptable for food, drug, or medicinal use.[2][3]

• Purified Grade (Practical Grade): A lower purity grade suitable for non-critical applications where exact impurity levels are not a primary concern.[4]

For the purposes of this guide, "research-grade" Tetraglycine hydroperiodide is defined as a preparation meeting high-purity standards, typically equivalent to ACS or Reagent grade, ensuring minimal interference from impurities in sensitive research applications.

Quantitative Purity Specifications for Research-Grade Tetraglycine Hydroperiodide

The following table summarizes the recommended purity specifications for research-grade Tetraglycine hydroperiodide. These are based on typical requirements for high-purity organic compounds used in research.

Parameter	Specification	Typical Analytical Method
Assay (Purity)	≥ 98.0%	Titration, HPLC
Identity	Conforms to structure	IR, NMR Spectroscopy
Appearance	White to off-white crystalline powder	Visual Inspection
Solubility	Soluble in water	Visual Inspection
Water Content	≤ 0.5%	Karl Fischer Titration
Residual Solvents	To be specified based on synthesis	Headspace GC-MS
Heavy Metals	≤ 10 ppm	ICP-MS or Colorimetric Methods
Insoluble Matter	≤ 0.05%	Gravimetric Analysis
Available Iodine Content	To be specified based on application	Iodometric Titration

Experimental Protocols for Purity Determination

Detailed and validated analytical methods are crucial for confirming the purity of research-grade Tetraglycine hydroperiodide. The following are representative protocols for key analytical tests.

Assay by High-Performance Liquid Chromatography (HPLC)

This method determines the purity of Tetraglycine hydroperiodide by separating it from potential organic impurities.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water with a suitable buffer (e.g., phosphate (B84403) buffer).

• Flow Rate: 1.0 mL/min.

• Detection: UV at a specified wavelength (to be determined by UV-Vis spectrum).

• Procedure:

  • Prepare a standard solution of Tetraglycine hydroperiodide of known concentration in a suitable solvent (e.g., water).

  • Prepare a sample solution of the batch to be tested at a similar concentration.

  • Inject equal volumes of the standard and sample solutions into the chromatograph.

  • Record the chromatograms and measure the peak areas.

  • Calculate the purity by comparing the peak area of the main component in the sample to the total peak area of all components.

Water Content by Karl Fischer Titration

This method quantifies the amount of water present in the material.

• Instrumentation: A Karl Fischer titrator.

• Reagent: Karl Fischer reagent.

• Procedure:

  • Standardize the Karl Fischer reagent with a known amount of water.

  • Accurately weigh a sample of Tetraglycine hydroperiodide and introduce it into the titration vessel.

  • Titrate with the standardized Karl Fischer reagent to the endpoint.

  • The water content is calculated based on the amount of reagent consumed.

Available Iodine by Iodometric Titration

This method determines the amount of iodine that is released by the compound, which is critical for its intended applications.

• Reagents:

  • Standardized sodium thiosulfate (B1220275) solution (e.g., 0.1 N).

  • Starch indicator solution.

  • Potassium iodide solution.

• Procedure:

  • Accurately weigh a sample of Tetraglycine hydroperiodide and dissolve it in water.

  • Add an excess of potassium iodide solution to liberate the iodine.

  • Titrate the liberated iodine with the standardized sodium thiosulfate solution.

  • As the endpoint is approached (the solution turns pale yellow), add a few drops of starch indicator solution, which will produce a blue color.

  • Continue the titration until the blue color disappears.

  • Calculate the available iodine content based on the volume of sodium thiosulfate solution used.

Logical Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control of a new batch of research-grade Tetraglycine hydroperiodide.

Caption: Quality control workflow for research-grade Tetraglycine hydroperiodide.

Conclusion

Ensuring the high purity of research-grade Tetraglycine hydroperiodide is essential for reliable and reproducible scientific outcomes. By adhering to a stringent set of specifications and employing validated analytical methods as outlined in this guide, researchers can have confidence in the quality of their starting materials. It is always recommended to obtain a batch-specific Certificate of Analysis from the supplier to confirm that the material meets the required purity standards for the intended application.

References

• 1. goldbio.com [goldbio.com]
• 2. The Most Common Grades of Reagents and Chemicals | Lab Manager [labmanager.com]
• 3. laballey.com [laballey.com]
• 4. jk-sci.com [jk-sci.com]

Protocols & Analytical Methods

Application Notes and Protocols for Water Disinfection Studies Using Tetraglycine Hydroperiodide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tetraglycine (B1346897) hydroperiodide (TGHP) for water disinfection studies. This document includes detailed information on its mechanism of action, efficacy against various microorganisms, and standardized protocols for conducting disinfection studies.

Introduction to Tetraglycine Hydroperiodide (TGHP)

Tetraglycine hydroperiodide is a chemical complex that serves as a stable, solid source of iodine for water disinfection. It is commonly formulated into tablets for portable water purification. When dissolved in water, TGHP releases free iodine (I₂) and hypoiodous acid (HIO), which are potent germicidal agents.[1] These tablets are designed for ease of use in emergency situations, for travelers, and in military field operations.[1][2]

The key advantages of TGHP tablets include their long shelf life when protected from moisture and their effectiveness against a broad spectrum of waterborne pathogens, including bacteria and viruses.[3] However, its efficacy against certain protozoan cysts, particularly Cryptosporidium, is limited.[4]

Mechanism of Action

The disinfection capability of Tetraglycine hydroperiodide is derived from the release of iodine into the water. The process can be summarized as follows:

• Dissolution: The TGHP tablet dissolves in water, releasing the tetraglycine hydroperiodide complex.

• Hydrolysis: The complex hydrolyzes to release elemental iodine (I₂).

• Equilibrium: The elemental iodine then equilibrates in the water to form hypoiodous acid (HIO). Both I₂ and HIO are the primary disinfecting species.[1]

• Cellular Inactivation: These iodine species are powerful oxidizing agents that readily penetrate the cell walls of microorganisms. They disrupt essential proteins, nucleic acids, and enzymes, leading to rapid inactivation and death of the pathogen.

The following diagram illustrates the proposed mechanism of action:

References

• 1. researchgate.net [researchgate.net]
• 2. An iodine load from water-purification tablets alters thyroid function in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Portable water purification - Wikipedia [en.wikipedia.org]
• 4. Efficacy of iodine water purification tablets against Cryptosporidium oocysts and Giardia cysts - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Iodine Release from Tetraglycine Hydroperiodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraglycine (B1346897) hydroperiodide is a complex of iodine and the amino acid glycine (B1666218), which serves as a carrier for the controlled release of elemental iodine. This compound is a member of the iodophor class, which are substances that increase the solubility of iodine in water and provide a sustained release of the active antimicrobial agent.[1][2] The primary application of tetraglycine hydroperiodide is in water purification tablets, where it effectively disinfects water by releasing a specific amount of free iodine.[3][4] Each tablet is typically formulated to release 8 mg of iodine.[3][4]

The release of iodine from tetraglycine hydroperiodide is a dynamic equilibrium where the complex dissociates to liberate free iodine (I₂) and iodide ions (I⁻). The free iodine is the primary biocidal agent, acting by oxidizing key cellular components of microorganisms.[5] The glycine in the complex not only acts as a carrier but also helps to buffer the solution to a slightly acidic pH, which is optimal for maintaining the desired iodine species for disinfection.[5] Understanding the kinetics and the factors influencing the release of iodine is crucial for optimizing its use in existing applications and for the development of new drug delivery systems.

These application notes provide a detailed protocol for studying the release of iodine from tetraglycine hydroperiodide, including methods for quantification and an analysis of the key factors affecting the release profile.

Data Presentation: Quantitative Analysis of Iodine Release

While specific kinetic data for the release of iodine from tetraglycine hydroperiodide is not extensively published, the following table provides a template for summarizing experimentally determined quantitative data. This structure allows for a clear comparison of iodine release under various conditions.

Time (minutes)	% Iodine Released (pH 5.0, 25°C)	% Iodine Released (pH 7.0, 25°C)	% Iodine Released (pH 5.0, 37°C)
0
5
15
30
60
120

Experimental Protocols

Protocol 1: Quantification of Total Iodine Released using UV-Vis Spectrophotometry

This protocol describes the use of UV-Vis spectrophotometry to determine the concentration of total iodine released from tetraglycine hydroperiodide by measuring the characteristic absorbance of the triiodide ion (I₃⁻).

Materials:

• Tetraglycine hydroperiodide tablets or powder

• Potassium iodide (KI)

• Deionized water

• Phosphate buffer solutions (pH 5.0 and 7.0)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

• Timer

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of iodine by dissolving a known mass of iodine and an excess of potassium iodide in deionized water. The excess KI is necessary to ensure the formation of the soluble triiodide ion.

  • From the stock solution, prepare a series of standard solutions of known iodine concentrations.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for the triiodide ion (approximately 350 nm).[6]

  • Plot a calibration curve of absorbance versus iodine concentration.

• Sample Preparation and Iodine Release:

  • Accurately weigh a portion of a crushed tetraglycine hydroperiodide tablet or powder.

  • Dissolve the sample in a known volume of the desired buffer solution (e.g., pH 5.0) in a volumetric flask.

  • Immediately start the timer upon addition of the solvent.

  • Stir the solution gently using a magnetic stirrer.

• Spectrophotometric Measurement:

  • At predetermined time intervals (e.g., 5, 15, 30, 60, and 120 minutes), withdraw an aliquot of the sample solution.

  • Dilute the aliquot with a solution of potassium iodide to ensure all released iodine is converted to the triiodide ion.

  • Measure the absorbance of the diluted sample at the λmax determined from the standard solutions.

  • Use the calibration curve to determine the concentration of iodine in the sample at each time point.

• Data Analysis:

  • Calculate the percentage of iodine released at each time point relative to the total amount of iodine in the initial sample.

  • Plot the percentage of iodine released as a function of time to obtain the release profile.

Protocol 2: Investigation of the Effect of pH on Iodine Release

This protocol outlines the methodology to assess the influence of pH on the rate and extent of iodine release.

Procedure:

• Prepare a series of buffer solutions with different pH values (e.g., pH 4.0, 5.5, 7.0, and 8.0).

• For each pH value, perform the iodine release experiment as described in Protocol 1.

• Ensure all other experimental conditions (temperature, stirring rate, initial concentration of tetraglycine hydroperiodide) are kept constant.

• Compare the iodine release profiles obtained at different pH values to determine the effect of pH.

Protocol 3: Investigation of the Effect of Temperature on Iodine Release

This protocol details the procedure to study the impact of temperature on the dissociation of iodine from the tetraglycine hydroperiodide complex.

Procedure:

• Set up water baths at different temperatures (e.g., 10°C, 25°C, and 37°C).

• For each temperature, perform the iodine release experiment as described in Protocol 1, ensuring the reaction vessel is maintained at the specified temperature.

• Keep all other experimental conditions (pH, stirring rate, initial concentration) constant.

• Compare the iodine release profiles at different temperatures to evaluate the temperature dependence of the release process.

Mandatory Visualizations

Caption: Experimental workflow for determining iodine release.

Caption: Equilibrium of iodine release from the complex.

Caption: Factors influencing the rate of iodine release.

References

• 1. Iodophor - Wikipedia [en.wikipedia.org]
• 2. Polymeric Iodophors: Preparation, Properties, and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. quora.com [quora.com]
• 4. Thyroid adaptation to chronic tetraglycine hydroperiodide water purification tablet use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sites.chem.utoronto.ca [sites.chem.utoronto.ca]
• 6. chemijournal.com [chemijournal.com]

Application Notes and Protocols for Tetraglycine Hydroperiodide in Antimicrobial Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of tetraglycine (B1346897) hydroperiodide and its active component, iodine, for antimicrobial research. The information is intended to guide researchers in exploring its potential applications in drug development and as an antiseptic agent.

Introduction to Tetraglycine Hydroperiodide

Tetraglycine hydroperiodide is a complex of iodine and the amino acid glycine. It is a stable, solid material that, when dissolved in water, releases free iodine, the active antimicrobial agent.[1] While its primary established use is in water purification tablets, the broad-spectrum antimicrobial properties of the released iodine make it a compound of interest for broader research applications, such as in antiseptics and disinfectants.[2][3][4] The information presented here is largely based on the extensive research conducted on other iodine-releasing compounds, known as iodophors, such as povidone-iodine, due to the limited availability of specific in-vitro antimicrobial studies on tetraglycine hydroperiodide itself. The fundamental mechanism of action, however, remains consistent as it is dictated by the released iodine.

Mechanism of Antimicrobial Action

The antimicrobial activity of tetraglycine hydroperiodide is not attributed to the complex itself but to the elemental iodine (I₂) it releases in solution. Iodine exerts a rapid and potent biocidal effect through a multi-targeted mechanism, which contributes to its broad spectrum of activity and the notably low incidence of microbial resistance.[5][6]

The primary mechanisms include:

• Rapid Penetration: As a small molecule, free iodine quickly penetrates the cell walls and membranes of microorganisms.[6]

• Oxidation of Cellular Components: Iodine is a potent oxidizing agent. It disrupts the structure and function of essential microbial components by reacting with:

  • Proteins: It oxidizes amino acids, particularly tyrosine and histidine, leading to the denaturation of critical enzymes and structural proteins.[5]

  • Fatty Acids: It attacks unsaturated fatty acids in the cell membrane, disrupting the lipid bilayer and causing leakage of cellular contents.[5][6]

  • Nucleic Acids: Iodine can interact with and disrupt the structure of DNA and RNA, interfering with replication and other vital cellular processes.[2][5]

This simultaneous assault on multiple targets leads to rapid cell death and makes the development of resistance highly unlikely.

Antimicrobial Spectrum of Activity

Iodine released from iodophors exhibits one of the broadest spectra of antimicrobial activity among available antiseptics.[7] Its efficacy has been demonstrated against a wide range of pathogens, including:

• Gram-positive and Gram-negative bacteria: This includes antibiotic-resistant strains such as Methicillin-Resistant Staphylococcus aureus (MRSA).[6][7]

• Fungi and Yeasts [6]

• Viruses (enveloped and non-enveloped) [6]

• Protozoa [6]

• Bacterial spores (with increased contact time) [6]

Quantitative Antimicrobial Data

The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) data for povidone-iodine against various microorganisms. This data serves as a valuable reference for the expected efficacy of iodine released from tetraglycine hydroperiodide.

Table 1: Minimum Inhibitory and Bactericidal Concentrations of Povidone-Iodine

Microorganism	Test Compound	MIC	MBC	Reference
Staphylococcus aureus	Povidone-Iodine	0.63%	0.63%	[6]
Staphylococcus aureus ATCC 25923	Povidone-Iodine	≥ 0.5% (for ≥5 log reduction at 1 min)	-	[8]
Klebsiella aerogenes	Povidone-Iodine	≥ 0.25% (for ≥5 log reduction at 5 sec)	-	[8]

Table 2: Comparative Antimicrobial Efficacy Data

Microorganism	Povidone-Iodine Concentration	Chlorhexidine Concentration	Outcome	Reference
MRSA	10%	-	More active than chlorhexidine	[6]
Aerobic skin flora	3.24% PVP-I in alcohol	2% CHG in alcohol	More effective reduction after 2.5 min	[1][8]
Anaerobic skin flora	3.24% PVP-I in alcohol	2% CHG in alcohol	More effective reduction after standard and prolonged contact	[1]
Surgical Site Infections	Povidone-Iodine	Chlorhexidine-Alcohol	Higher rate of infection with Povidone-Iodine (16.1% vs 9.5%)	[9]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is adapted for testing the antimicrobial efficacy of tetraglycine hydroperiodide.

Objective: To determine the lowest concentration of tetraglycine hydroperiodide that inhibits the visible growth of a microorganism.

Materials:

• Tetraglycine hydroperiodide

• Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Bacterial culture in logarithmic growth phase

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Tetraglycine Hydroperiodide Stock Solution: Prepare a stock solution of tetraglycine hydroperiodide in sterile distilled water or an appropriate solvent. Ensure the solution is freshly prepared.

• Preparation of Bacterial Inoculum: Adjust the turbidity of the bacterial culture to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension in MHB to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the tetraglycine hydroperiodide stock solution with MHB.

• Inoculation: Add the prepared bacterial inoculum to each well containing the diluted compound.

• Controls: Include a growth control (MHB + inoculum, no compound) and a sterility control (MHB only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of tetraglycine hydroperiodide in which no visible turbidity is observed.[10]

Determination of Minimum Bactericidal Concentration (MBC)

Objective: To determine the lowest concentration of tetraglycine hydroperiodide that results in a 99.9% kill of the initial bacterial inoculum.

Procedure:

• Following the MIC determination, take an aliquot from each well that showed no visible growth.

• Spread the aliquot onto an agar (B569324) plate (e.g., Tryptic Soy Agar).

• Incubate the plates at 37°C for 18-24 hours.

• The MBC is the lowest concentration of the compound that results in no colony formation on the agar plate.

Carrier Test for Bactericidal Activity (Adapted from EN 14561)

Objective: To evaluate the bactericidal activity of a disinfectant under conditions simulating practical use.

Materials:

• Tetraglycine hydroperiodide solution at test concentration

• Sterile glass carriers

• Bacterial test suspension (e.g., Pseudomonas aeruginosa, Staphylococcus aureus)

• Interfering substance (e.g., bovine serum albumin to simulate organic load)

• Neutralizing solution (e.g., sodium thiosulfate (B1220275) for iodine)

• Standard laboratory equipment for microbiology

Procedure:

• Inoculation of Carrier: Inoculate sterile glass carriers with the bacterial test suspension mixed with an interfering substance and allow them to dry.[11]

• Exposure: Immerse the dried, inoculated carriers in the tetraglycine hydroperiodide test solution for a specified contact time (e.g., 5, 15, 30, or 60 minutes).[12]

• Neutralization: After the contact time, transfer the carriers to a neutralizing solution to stop the antimicrobial action of the iodine.[11]

• Recovery of Microorganisms: Elute the surviving bacteria from the carriers.

• Enumeration: Plate the eluate and incubate to determine the number of surviving colony-forming units (CFU).

• Calculation: Calculate the log reduction in CFU compared to a control carrier treated with a placebo (e.g., sterile water). A log reduction of ≥ 5 is typically required to pass the test.[11][12]

Mandatory Visualizations

Mechanism of Action of Released Iodine

Caption: Multi-targeted antimicrobial mechanism of free iodine.

Experimental Workflow for MIC/MBC Determination

Caption: Workflow for determining MIC and MBC values.

Workflow for EN 14561 Carrier Test

Caption: Standardized carrier test workflow (based on EN 14561).

References

• 1. Comparison of the antimicrobial efficacy of povidone-iodine-alcohol versus chlorhexidine-alcohol for surgical skin preparation on the aerobic and anaerobic skin flora of the shoulder region - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caringsunshine.com [caringsunshine.com]
• 3. reviewofophthalmology.com [reviewofophthalmology.com]
• 4. researchgate.net [researchgate.net]
• 5. What is the mechanism of Povidone-Iodine? [synapse.patsnap.com]
• 6. Povidone Iodine: Properties, Mechanisms of Action, and Role in Infection Control and Staphylococcus aureus Decolonization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. openaccessjournals.com [openaccessjournals.com]
• 8. Comparison of the antimicrobial efficacy of povidone-iodine-alcohol versus chlorhexidine-alcohol for surgical skin preparation on the aerobic and anaerobic skin flora of the shoulder region - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. youtube.com [youtube.com]
• 11. microbe-investigations.com [microbe-investigations.com]
• 12. tecolab-global.com [tecolab-global.com]

Application of Tetraglycine Hydroperiodide in the Microbiology Lab: A Guide for Researchers

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraglycine hydroperiodide is a complex of iodine and tetraglycine, which acts as an iodophor, releasing iodine in a controlled manner. While its primary and well-documented application is in the purification of drinking water, its broad-spectrum antimicrobial properties make it a candidate for various applications within a microbiology laboratory. As an iodophor, it is expected to share characteristics with other iodine-based disinfectants, such as povidone-iodine, offering activity against a wide range of microorganisms including bacteria, viruses, fungi, and spores.

This document provides a detailed overview of the potential applications, antimicrobial efficacy, and protocols for the use of Tetraglycine hydroperiodide in a laboratory setting. It is important to note that while the fundamental antimicrobial action is due to the released iodine, much of the specific performance data for surface disinfection and antiseptic use has been more extensively studied for povidone-iodine. Therefore, the quantitative data presented herein is largely derived from studies on povidone-iodine and should be considered as a guide. In-house validation for any specific application of Tetraglycine hydroperiodide is strongly recommended.

Principle of Action

Tetraglycine hydroperiodide serves as a carrier for iodine. In an aqueous solution, it dissociates to release free iodine. This free iodine is the active microbicidal agent. Its mechanism of action is multifaceted, involving rapid penetration of microbial cell walls and the oxidation of key cellular components. This includes the disruption of protein synthesis by iodinating amino acids and interfering with enzyme activity, as well as altering the structure of fatty acids in cell membranes. This broad and non-specific mode of action is advantageous as it is less likely to lead to the development of microbial resistance compared to targeted antibiotics.

Caption: Mechanism of antimicrobial action of Tetraglycine hydroperiodide.

Potential Laboratory Applications

Given its broad-spectrum activity, Tetraglycine hydroperiodide can be considered for the following applications in a microbiology laboratory:

• Surface Disinfection: For benchtops, biosafety cabinets, and equipment that are compatible with iodine-based disinfectants.

• Disinfection of Non-critical Equipment: Such as glassware and plasticware prior to autoclaving.

• Antiseptic for Minor Procedures: In animal studies, for skin preparation prior to minor procedures (with appropriate validation and consideration of potential skin irritation).

Antimicrobial Spectrum

Iodine-based disinfectants are known to be effective against a wide range of microorganisms. The expected antimicrobial spectrum of Tetraglycine hydroperiodide includes:

• Gram-positive and Gram-negative bacteria: Including common laboratory strains and clinically relevant pathogens.

• Antibiotic-resistant bacteria: Such as Methicillin-resistant Staphylococcus aureus (MRSA).

• Viruses: Both enveloped and non-enveloped viruses.

• Fungi: Including yeasts and molds.

• Spores: With longer contact times.

Data Presentation: Antimicrobial Efficacy of Iodophors

The following tables summarize the quantitative data on the antimicrobial efficacy of iodophors, primarily povidone-iodine. This data is provided as a reference to indicate the potential efficacy of Tetraglycine hydroperiodide.

Table 1: Bactericidal Activity of Povidone-Iodine

Microorganism	Concentration of Povidone-Iodine	Contact Time	Log Reduction	Reference
Staphylococcus aureus (MSSA)	10%	15-60 seconds	> 5	[1]
Staphylococcus aureus (MRSA)	10%	15-60 seconds	> 5	[1]
Escherichia coli	7.5%	15-60 seconds	4.09 - 5.27	[2]

Table 2: Virucidal Activity of Povidone-Iodine

Virus	Povidone-Iodine Formulation	Contact Time	Viral Inactivation	Reference
Murine Coronavirus	0.5%, 5.0%, 10.0% solutions	15 seconds	> 99.99%
Human Coronavirus (NL63)	0.5% solution	15 seconds	> 99.99%
Murine Norovirus (MNV)	7.5% cleanser	15-60 seconds	1.57 - 2.57 log reduction	[2]

Experimental Protocols

The following are general protocols for the evaluation and use of Tetraglycine hydroperiodide as a surface disinfectant in a microbiology laboratory. These protocols are based on established standards for disinfectant efficacy testing.

Protocol 1: Preparation of Tetraglycine Hydroperiodide Working Solutions

Objective: To prepare stable and effective working solutions of Tetraglycine hydroperiodide from tablets or powder.

Materials:

• Tetraglycine hydroperiodide tablets or powder

• Sterile deionized or distilled water

• Sterile glassware (beakers, graduated cylinders)

• Stir plate and stir bar

• Sterile storage bottles

Procedure:

• Determine the desired concentration of free iodine for the working solution. For general surface disinfection, a concentration of 25-75 ppm of free iodine is often effective. Note that one standard water purification tablet typically releases 8 mg of iodine.[1]

• Calculate the number of tablets or the amount of powder required to achieve the target concentration in a specific volume of sterile water.

• In a sterile beaker, add the calculated amount of Tetraglycine hydroperiodide to the sterile water.

• If using tablets, allow them to dissolve completely. A stir plate can be used to facilitate dissolution.

• Once fully dissolved, transfer the solution to a sterile, clearly labeled storage bottle.

• Store the solution at room temperature, protected from light. The stability of the solution should be determined as part of the in-house validation, but it is recommended to prepare fresh solutions regularly.

Protocol 2: Surface Disinfectant Efficacy Test (Qualitative)

Objective: To qualitatively assess the efficacy of a Tetraglycine hydroperiodide solution as a surface disinfectant against common laboratory microorganisms.

Materials:

• Prepared Tetraglycine hydroperiodide working solution

• Sterile test surfaces (e.g., stainless steel coupons, glass slides)

• Cultures of test microorganisms (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli)

• Sterile swabs

• Appropriate growth media (e.g., Tryptic Soy Agar)

• Incubator

• Sterile water (as a control)

Procedure:

• In a biosafety cabinet, inoculate the sterile test surfaces with a known concentration of the test microorganism.

• Allow the inoculum to dry completely on the surface.

• Apply the Tetraglycine hydroperiodide working solution to the inoculated surface, ensuring complete coverage.

• Allow the disinfectant to remain on the surface for a predetermined contact time (e.g., 1, 5, and 10 minutes).

• As a control, apply sterile water to a separate inoculated surface for the same contact time.

• After the contact time, use a sterile swab to sample the treated area.

• Streak the swab onto an appropriate agar (B569324) plate.

• Incubate the plates at the optimal temperature for the test microorganism for 24-48 hours.

• Observe the plates for microbial growth. The absence of growth indicates effective disinfection.

Caption: Workflow for qualitative surface disinfectant efficacy testing.

Protocol 3: Quantitative Surface Disinfectant Efficacy Test (Log Reduction)

Objective: To quantitatively determine the efficacy of a Tetraglycine hydroperiodide solution by calculating the log reduction of viable microorganisms on a surface.

Materials:

• Same as Protocol 2, with the addition of:

• Neutralizing broth (to inactivate the iodine)

• Vortex mixer

• Pipettes and sterile dilution tubes

Procedure:

• Follow steps 1 and 2 from Protocol 2.

• Apply the Tetraglycine hydroperiodide working solution to the inoculated surface for the specified contact time.

• After the contact time, swab the surface and immediately place the swab into a tube containing a validated neutralizing broth.

• Vortex the tube vigorously to release the microorganisms from the swab.

• Perform serial dilutions of the neutralized sample.

• Plate the dilutions onto appropriate agar plates.

• For a baseline count, swab an inoculated, untreated surface and process it in the same manner.

• Incubate all plates and count the colony-forming units (CFUs).

• Calculate the log reduction using the following formula: Log Reduction = log10(CFU from untreated surface) - log10(CFU from treated surface)

A log reduction of ≥ 3 is generally considered effective for surface disinfection.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling Tetraglycine hydroperiodide and its solutions.

• Avoid inhalation of any dust from the powder form.

• Iodine can stain skin, clothing, and some surfaces.

• Consult the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

Tetraglycine hydroperiodide, as an iodophor, holds promise for various disinfection applications within the microbiology laboratory due to its broad-spectrum antimicrobial activity. While specific efficacy data for its use as a surface disinfectant is limited, the extensive research on other iodophors like povidone-iodine provides a strong basis for its potential effectiveness. It is imperative for researchers and laboratory personnel to conduct thorough in-house validation of Tetraglycine hydroperiodide for their specific applications to ensure its efficacy and safety under their experimental conditions.

References

• 1. Portable water purification - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Controlled Iodine Delivery Using Tetraglycine Hydroperiodide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications and experimental protocols for utilizing Tetraglycine (B1346897) hydroperiodide in controlled iodine delivery systems. While historically used for water purification, the unique properties of this compound present opportunities for development in advanced drug delivery, particularly for antimicrobial and therapeutic applications.

Introduction to Tetraglycine Hydroperiodide

Tetraglycine hydroperiodide is a complex of iodine and the amino acid glycine. It is a stable, solid material that releases free iodine when dissolved in an aqueous environment.[1] This property of controlled iodine release is central to its potential use in therapeutic applications where a sustained local concentration of iodine is desired. One of the key advantages of using a complex like Tetraglycine hydroperiodide is the potential for a more controlled and sustained release of iodine compared to tinctures or solutions of free iodine.[2]

Potential Therapeutic Applications

The broad-spectrum antimicrobial activity of iodine makes Tetraglycine hydroperiodide a candidate for various therapeutic applications aimed at preventing or treating infections.[3] By incorporating it into different biomaterial formulations, a localized and sustained release of iodine can be achieved, which is crucial for therapeutic efficacy while minimizing systemic toxicity.

Potential applications include:

• Antimicrobial Coatings for Medical Devices: To prevent biofilm formation and reduce the risk of implant-associated infections.[4]

• Advanced Wound Dressings: To provide a sustained antiseptic environment for chronic wounds, burns, and surgical sites.[5][6]

• Injectable Hydrogels: For the localized treatment of infections, such as those caused by antibiotic-resistant bacteria like MRSA.[7]

• Antitumor Therapy: Leveraging the known inhibitory effects of iodine on tumor cell growth.[8]

Data Presentation: Iodine Release and Efficacy

The following tables summarize key quantitative data from studies on iodine-releasing materials, which can serve as a benchmark for the development of Tetraglycine hydroperiodide-based delivery systems.

Table 1: Iodine Release from Various Formulations

Formulation Type	Carrier Material	Iodine Source	Amount of Iodine Released	Duration of Release	Reference
Water Purification Tablet	Tetraglycine hydroperiodide	Tetraglycine hydroperiodide	8 mg per tablet	Rapid	[1][9]
Hydrogel	Pectin@Carboxymethyl Pullulan	Povidone-Iodine	Controlled release	Several hours	[10]
Implant Coating	Titanium	Elemental Iodine	Sustained release	Up to 8 weeks	[4]
Wound Dressing	Cadexomer	Elemental Iodine (0.9%)	Slow, sustained release	Proportional to exudate	[5][6]

Table 2: Effects of Ingested Tetraglycine Hydroperiodide on Thyroid Function (from water purification studies)

Parameter	Baseline (Mean)	After 7 Days (Mean)	After 90 Days (Mean)	Reference
Serum Inorganic Iodide (µg/dL)	2.7	~100	~100	[9]
Urinary Iodide Excretion (mg/day)	0.276	40	40	[9]
Radioactive Iodine Uptake (%)	16	1.1	0.5	[1]
Serum T4	Normal	Decreased	Below baseline	[9]
Serum T3	Normal	Decreased	Recovered	[9]
Serum TSH	Normal	Significantly Increased	Elevated	[9]
Thyroid Volume	Normal	-	Increased by 37%	[9]

Experimental Protocols

The following are detailed protocols for the development and evaluation of controlled iodine delivery systems using Tetraglycine hydroperiodide. These are generalized methods that should be optimized for specific applications.

Protocol for Fabrication of an Iodine-Releasing Hydrogel

This protocol describes the preparation of a biodegradable hydrogel loaded with Tetraglycine hydroperiodide for sustained iodine release.

Materials:

• Biodegradable polymer (e.g., Chitosan, Alginate, or a synthetic polymer like Poly(lactic-co-glycolic acid) - PLGA)

• Tetraglycine hydroperiodide

• Cross-linking agent (e.g., Glutaraldehyde for Chitosan, Calcium Chloride for Alginate)

• Phosphate Buffered Saline (PBS), pH 7.4

• Magnetic stirrer and hot plate

• Dialysis membrane (with appropriate molecular weight cut-off)

Procedure:

• Polymer Solution Preparation:

  • Dissolve the chosen biodegradable polymer in an appropriate solvent to form a homogenous solution (e.g., 2% w/v Chitosan in 1% acetic acid).

  • Stir the solution at room temperature until the polymer is completely dissolved.

• Loading of Tetraglycine Hydroperiodide:

  • Gradually add a predetermined amount of Tetraglycine hydroperiodide powder to the polymer solution while stirring.

  • Continue stirring for 2-4 hours in the dark to ensure uniform dispersion.

• Hydrogel Formation (Cross-linking):

  • Slowly add the cross-linking agent to the polymer-drug mixture.

  • Continue stirring until a hydrogel is formed. The viscosity will noticeably increase.

  • Cast the hydrogel into a desired shape (e.g., a thin film or a mold for a specific implant).

• Purification:

  • Wash the hydrogel extensively with deionized water to remove any unreacted cross-linker and unbound drug.

  • Lyophilize the hydrogel for storage or for characterization studies.

Protocol for In Vitro Iodine Release Study

This protocol outlines a method to quantify the rate of iodine release from a formulated delivery system.

Apparatus and Materials:

• Franz diffusion cell apparatus[11]

• Synthetic membrane (e.g., polysulfone)

• Receptor medium: Phosphate Buffered Saline (PBS), pH 7.4

• Formulated Tetraglycine hydroperiodide delivery system (e.g., hydrogel)

• UV-Vis Spectrophotometer or a validated HPLC method for iodine quantification

• Thermostatically controlled water bath at 37°C

Procedure:

• Apparatus Setup:

  • Assemble the Franz diffusion cells. Fill the receptor compartment with pre-warmed PBS, ensuring no air bubbles are trapped beneath the membrane.

  • Place the synthetic membrane between the donor and receptor compartments.[11]

  • Place the entire setup in a water bath maintained at 37°C and allow it to equilibrate.

• Sample Application:

  • Apply a known amount of the Tetraglycine hydroperiodide formulation onto the membrane in the donor compartment.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48, and 72 hours), withdraw an aliquot of the receptor medium from the sampling port.

  • Immediately replace the withdrawn volume with fresh, pre-warmed PBS to maintain sink conditions.

• Quantification:

  • Analyze the collected samples for iodine concentration using a suitable analytical method (e.g., UV-Vis spectrophotometry at the characteristic wavelength for iodine).

  • Calculate the cumulative amount of iodine released over time and plot the release profile.

Protocol for Antimicrobial Efficacy Testing

This protocol describes how to evaluate the antibacterial activity of the iodine-releasing formulation against common pathogens.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Pseudomonas aeruginosa)

• Tryptic Soy Broth (TSB) and Tryptic Soy Agar (B569324) (TSA)

• Sterile petri dishes

• Iodine-releasing formulation

• Control (placebo) formulation without Tetraglycine hydroperiodide

• Incubator at 37°C

Procedure:

• Bacterial Culture Preparation:

  • Inoculate the test bacteria in TSB and incubate overnight at 37°C to obtain a fresh culture.

  • Dilute the culture to a concentration of approximately 1 x 10^6 CFU/mL.

• Zone of Inhibition Assay:

  • Spread 100 µL of the diluted bacterial culture evenly onto the surface of a TSA plate.

  • Place a sterile disc of the iodine-releasing formulation onto the center of the agar plate.

  • Place a control disc on a separate, similarly prepared plate.

  • Incubate the plates at 37°C for 24 hours.

  • Measure the diameter of the clear zone of inhibition around the disc. A larger diameter indicates greater antibacterial activity.

• Biofilm Prevention/Inactivation Assay:

  • Grow a biofilm of the test organism on a suitable surface (e.g., in a 96-well plate).[12]

  • Introduce the iodine-releasing formulation to the established biofilm.

  • After a specified contact time, quantify the remaining viable bacteria using methods such as crystal violet staining or colony-forming unit (CFU) counting.[12]

Visualizations

The following diagrams illustrate key concepts and workflows related to the controlled delivery of iodine using Tetraglycine hydroperiodide.

Caption: Mechanism of controlled iodine release from a biomaterial formulation.

Caption: A typical experimental workflow for developing a TGH-based delivery system.

References

• 1. Portable water purification - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Iodine-containing materials for biomedical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antibacterial Activity in Iodine-coated Implants Under Conditions of Iodine Loss: Study in a Rat Model Plus In Vitro Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. institutobeatrizyamada.com.br [institutobeatrizyamada.com.br]
• 7. researchgate.net [researchgate.net]
• 8. Iodine-containing materials for biomedical applications - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 9. Thyroid adaptation to chronic tetraglycine hydroperiodide water purification tablet use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Controllable Release of Povidone-Iodine from Networked Pectin@Carboxymethyl Pullulan Hydrogel - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agnopharma.com [agnopharma.com]
• 12. In vitro prevention and inactivation of biofilms using controlled-release iodine foam dressings for wound healing - PubMed [pubmed.ncbi.nlm.nih.gov]

Tetraglycine hydroperiodide as a reagent in organic synthesis

Application Notes and Protocols: Tetraglycine Hydroperiodide

For the Attention of Researchers, Scientists, and Drug Development Professionals

Topic: Tetraglycine Hydroperiodide as a Reagent

Initial Scope: Application in Organic Synthesis

Outcome of Literature Review: Extensive searches of scientific literature and chemical databases did not yield any information on the application of . The compound's primary and well-documented application is as a disinfectant for water purification. Therefore, the following application notes and protocols are focused on this established use.

Application: Water Disinfection

Tetraglycine hydroperiodide is a stable, solid complex of glycine, hydriodic acid, and iodine.[1] Its principal utility lies in its ability to release a controlled amount of free iodine when dissolved in water, which then acts as a potent germicidal agent.[2][3][4] It is a common component of water purification tablets for military, emergency, and recreational use.[5][6]

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₁₆H₄₂I₇N₈O₁₆	[1]
Molecular Weight	1490.88 g/mol	[1]
Appearance	Flat needles with a brassy-bronze metallic luster	[1]
Solubility in Water (25°C)	380 g/L	[1]
Iodine Release	Typically 8 mg of active iodine per tablet	[2][3][4]
Stability	Indefinite shelf life before the container is opened	[2]

Mechanism of Action

The primary function of Tetraglycine hydroperiodide in water purification is the delivery of elemental iodine (I₂), a powerful oxidizing agent. Upon dissolution in water, the complex releases iodine, which rapidly kills a broad spectrum of pathogenic microorganisms, including bacteria and viruses.[5][7] The germicidal action of iodine is believed to involve the penetration of the microbial cell wall and the disruption of critical proteins and enzymes by oxidizing key functional groups, leading to cell death.[8]

Caption: Workflow for water disinfection using Tetraglycine hydroperiodide.

Experimental Protocol: Water Disinfection

This protocol is a general guideline for the use of Tetraglycine hydroperiodide tablets for emergency water purification.

Materials:

• Tetraglycine hydroperiodide tablets (e.g., Globaline, Potable Aqua)

• Water source to be treated

• Clean container with a sealable lid (1-liter capacity)

• Timer or watch

Procedure:

• Filtration (Recommended): If the water is cloudy or contains particulate matter, pre-filter it through a clean cloth, coffee filter, or a commercial water filter to remove suspended solids.

• Tablet Addition: Add one Tetraglycine hydroperiodide tablet to one liter (or quart) of the filtered water. Tablet formulations are typically designed to deliver a concentration of approximately 8 ppm of iodine.[1]

• Dissolution: Seal the container and shake well to aid in the dissolution of the tablet.

• Contact Time: Allow the water to stand for a minimum of 30 minutes to ensure effective disinfection.[7][9] If the water is cold (5-15°C or 41-59°F) or cloudy, increase the contact time to at least 40 minutes.[7]

• Neutralization of Taste (Optional): After the required contact time, the characteristic iodine taste can be removed. This can be achieved by adding a second tablet, often provided with the purification tablets, which typically contains ascorbic acid (Vitamin C). The ascorbic acid will neutralize the excess iodine.

• Consumption: The water is now ready for consumption.

Safety and Handling:

• Store Tetraglycine hydroperiodide tablets in a cool, dry place in their original sealed container.[10]

• Keep tablets out of reach of children.[10]

• Avoid contact with eyes. If powder from a broken tablet comes into contact with the eyes, it can cause serious irritation.[10]

• Prolonged use of iodinated water (beyond several weeks) is generally not recommended without medical supervision due to potential effects on thyroid function.[9]

Caption: Logical flow of the water purification protocol.

References

• 1. Tetraglycine Hydroperiodide [drugfuture.com]
• 2. Portable water purification - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 5. scispace.com [scispace.com]
• 6. cdn.who.int [cdn.who.int]
• 7. How to make your drinking water safe when you can’t boil it [myhealth.alberta.ca]
• 8. Understanding the Shelf Life of Water Purification Tablets | Storage Tips [discover.texasrealfood.com]
• 9. Treating Water - Traveler Summary - TripPrep.com [tripprep.com]
• 10. princessauto.com [princessauto.com]

Application Notes and Protocols for the Iodination of Organic Compounds

For the attention of: Researchers, scientists, and drug development professionals.

This document provides detailed application notes and protocols for the iodination of organic compounds. Initial searches for the use of Tetraglycine hydroperiodide as a laboratory reagent for the synthetic iodination of organic compounds did not yield specific protocols or established applications in this context. The primary documented use of Tetraglycine hydroperiodide is in water purification tablets, where it serves as a stable solid source of iodine for disinfection.[1][2]

Therefore, this document focuses on established and widely-used laboratory methods for the iodination of organic compounds, particularly phenols and other activated aromatic systems, using common and effective iodinating agents. These protocols are intended to serve as a practical guide for researchers in organic and medicinal chemistry.

Introduction to Aromatic Iodination

The introduction of an iodine atom onto an aromatic ring is a fundamental transformation in organic synthesis. Iodoarenes are valuable intermediates, primarily due to the reactivity of the carbon-iodine bond, which enables their participation in a wide array of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) for the formation of carbon-carbon and carbon-heteroatom bonds.

The most common method for the synthesis of iodoarenes is through electrophilic aromatic substitution (SEAr). This reaction involves the attack of an electron-rich aromatic ring on an electrophilic iodine species. As molecular iodine (I₂) is often not sufficiently electrophilic to iodinate many aromatic compounds, various reagents and methods have been developed to generate a more potent electrophile, such as the iodonium (B1229267) ion (I⁺).

Mechanism of Electrophilic Aromatic Iodination

The iodination of an aromatic compound, such as phenol (B47542), proceeds through a well-established electrophilic aromatic substitution mechanism. The key steps are:

• Generation of the Electrophile: A highly electrophilic iodine species (often depicted as I⁺) is generated from the iodinating reagent.

• Formation of the Sigma Complex: The π-electrons of the aromatic ring act as a nucleophile, attacking the electrophilic iodine. This leads to the formation of a resonance-stabilized carbocation intermediate, known as a sigma complex or arenium ion.

• Deprotonation and Re-aromatization: A weak base in the reaction mixture removes a proton from the carbon atom bearing the iodine, restoring the aromaticity of the ring and yielding the iodinated product.

Caption: Mechanism of Electrophilic Aromatic Iodination of Phenol.

Experimental Protocols

The following section details protocols for the iodination of phenols and other activated aromatic compounds using three common laboratory reagents: Iodine Monochloride (ICl), N-Iodosuccinimide (NIS), and Molecular Iodine with an Oxidant.

Protocol 1: Iodination using Iodine Monochloride (ICl)

Iodine monochloride is a highly effective reagent for the iodination of a wide range of aromatic compounds. The inherent polarization of the I-Cl bond makes the iodine atom sufficiently electrophilic to react with activated and some deactivated aromatic rings.

Materials:

• Aromatic substrate (e.g., Phenol)

• Iodine Monochloride (ICl) solution (typically 1.0 M in a suitable solvent like dichloromethane (B109758) or acetic acid)

• Solvent (e.g., dichloromethane, acetic acid, methanol)

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, and dropping funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the aromatic substrate (1.0 eq.) in the chosen solvent.

• Cool the solution in an ice bath to 0 °C.

• Slowly add the iodine monochloride solution (1.0-1.2 eq.) dropwise to the stirred solution over a period of 15-30 minutes. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction mixture to stir at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate solution to neutralize any unreacted ICl. The brown color of iodine should disappear.

• If an organic solvent was used, transfer the mixture to a separatory funnel and separate the layers. If the reaction was performed in a water-miscible solvent, add water and an extraction solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Iodination using N-Iodosuccinimide (NIS)

N-Iodosuccinimide is a versatile and easy-to-handle solid iodinating agent. For activated aromatic compounds, the reaction can often be carried out in a non-polar solvent. For less reactive or deactivated substrates, an acid catalyst is typically required to enhance the electrophilicity of the iodine.

Materials:

• Aromatic substrate (e.g., Anisole)

• N-Iodosuccinimide (NIS)

• Solvent (e.g., acetonitrile, dichloromethane)

• (Optional) Acid catalyst (e.g., trifluoroacetic acid - TFA, sulfuric acid - H₂SO₄)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution (if acid is used)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve the aromatic substrate (1.0 eq.) in the chosen solvent in a round-bottom flask.

• Add N-Iodosuccinimide (1.0-1.2 eq.) to the solution in one portion.

• If required, add a catalytic amount of the acid catalyst.

• Stir the reaction mixture at room temperature. Monitor the reaction by TLC.

• Once the reaction is complete, pour the mixture into a separatory funnel containing water and an extraction solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated aqueous sodium thiosulfate solution.

• If an acid catalyst was used, wash with saturated aqueous sodium bicarbonate solution to neutralize the acid.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purify the crude product by column chromatography or recrystallization.

Protocol 3: Iodination using Molecular Iodine (I₂) and an Oxidizing Agent

This method avoids the use of more reactive iodine sources by generating the electrophilic species in situ from molecular iodine and an oxidant, such as hydrogen peroxide or iodic acid. This approach is often considered a "greener" alternative.

Materials:

• Phenolic substrate

• Molecular Iodine (I₂)

• Hydrogen Peroxide (H₂O₂) (30% aqueous solution)

• Solvent (e.g., water, ethanol, acetic acid)

• 10% (w/v) aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Extraction solvent (e.g., dichloromethane or ethyl acetate)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a solution of the phenol (1.0 eq.) and iodine (1.5 eq.) in the chosen solvent, add hydrogen peroxide (3.0 eq.) dropwise.[3]

• Stir the mixture at room temperature for the required time (can range from a few hours to 24 hours). Monitor the reaction progress by TLC.[3]

• After the reaction is complete, add 10% aqueous sodium thiosulfate solution to quench the excess iodine.[3]

• Extract the mixture with an organic solvent (e.g., 3 x 20 mL of dichloromethane).[3]

• Combine the organic layers and dry over anhydrous MgSO₄.[3]

• Filter and evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or recrystallization.

Data Presentation: Summary of Iodination Conditions

The following tables summarize typical reaction conditions and yields for the iodination of representative aromatic compounds using the protocols described above.

Table 1: Iodination of Phenols with Various Reagents

Substrate	Iodinating System	Solvent	Temp. (°C)	Time (h)	Product(s)	Yield (%)
Phenol	ICl (1.1 eq)	CH₂Cl₂	0 to RT	2	4-Iodophenol, 2-Iodophenol	>90 (mixture)
Phenol	NIS (1.1 eq)	CH₃CN	RT	4	4-Iodophenol	~85
Phenol	I₂ (1.5 eq) / H₂O₂ (3.0 eq)	H₂O	RT	24	2,6-Diiodophenol	83[3]
4-Chlorophenol	I₂ (1.5 eq) / H₂O₂ (3.0 eq)	H₂O	50	24	4-Chloro-2,6-diiodophenol	93[3]

Table 2: Iodination of Other Activated Aromatic Compounds

Substrate	Iodinating System	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
Aniline	NIS (1.1 eq)	CH₃CN	RT	1	4-Iodoaniline	92
Acetanilide	I₂ / HNO₃	Acetic Acid	RT	0.5	4-Iodoacetanilide	92[4]
Anisole	ICl (1.1 eq)	CCl₄	RT	1	4-Iodoanisole	~95
2-Nitroaniline	I₂ / HNO₃	Acetic Acid	RT	3	4-Iodo-2-nitroaniline	90[4]

General Experimental Workflow

The following diagram illustrates a typical workflow for an organic synthesis experiment, such as the iodination reactions described.

Caption: General workflow for an organic iodination reaction.

References

• 1. m.youtube.com [m.youtube.com]
• 2. biotage.com [biotage.com]
• 3. scielo.br [scielo.br]
• 4. babafaridgroup.edu.in [babafaridgroup.edu.in]

Application Notes: Studying Iodine's Effects on Thyroid Function Using Tetraglycine Hydroperiodide

Introduction

Iodine is an essential trace element, indispensable for the biosynthesis of thyroid hormones—thyroxine (T4) and triiodothyronine (T3)—which are critical regulators of metabolism, growth, and development.[1] The thyroid gland actively transports iodide from the bloodstream to synthesize these hormones in a complex process involving several key proteins, including the sodium-iodide symporter (NIS) and thyroid peroxidase (TPO).[2][3][4] Dysregulation of iodine intake can lead to thyroid disorders such as goiter, hypothyroidism, and hyperthyroidism.

Tetraglycine (B1346897) hydroperiodide is a stable, water-soluble complex that serves as a reliable source of elemental iodine.[5][6] Each tablet liberates a known amount of free iodine, making it a useful tool for researchers studying the dose-dependent effects of iodine on thyroid physiology and pathophysiology.[5][6] In an aqueous solution, it provides a consistent and measurable iodine load, allowing for the investigation of phenomena such as the Wolff-Chaikoff effect—an autoregulatory mechanism where a large bolus of iodine transiently inhibits thyroid hormone synthesis and release.[7][8]

These application notes provide a framework for using Tetraglycine hydroperiodide in in vitro models, particularly with the FRTL-5 rat thyroid cell line, a well-established model for studying thyroid cell biology.[9][10][11] FRTL-5 cells retain key differentiated features of thyroid follicular cells, including TSH-dependent growth and the ability to uptake and process iodide.[9][10][12] Detailed protocols for cell culture, iodine treatment, and key functional assays are provided.

Key Signaling Pathways in Thyroid Hormone Synthesis

The synthesis of thyroid hormones is a multi-step process tightly regulated by the hypothalamic-pituitary-thyroid (HPT) axis, primarily through Thyroid-Stimulating Hormone (TSH).[3][13] TSH binds to its receptor (TSHR) on the basolateral membrane of thyroid follicular cells, activating signaling cascades (primarily the cAMP pathway) that upregulate the expression and activity of proteins essential for hormone synthesis.[2][13]

Key steps include:

• Iodide Uptake: The sodium-iodide symporter (NIS) actively transports iodide from the blood into the thyrocyte.[3][4]

• Iodide Efflux: Iodide is transported across the apical membrane into the follicular lumen by transporters like Pendrin.[2]

• Organification: At the apical membrane, Thyroid Peroxidase (TPO), using hydrogen peroxide as a cofactor, oxidizes iodide and incorporates it onto tyrosine residues of the thyroglobulin (Tg) protein.[2][4]

• Coupling: TPO also catalyzes the coupling of iodotyrosine residues (MIT and DIT) to form T4 and T3, which remain stored within the Tg colloid.[2]

• Secretion: Upon TSH stimulation, the iodinated thyroglobulin is endocytosed, and lysosomal proteases release T4 and T3 into the bloodstream.[2]

Excess iodine can inhibit this process, a phenomenon known as the Wolff-Chaikoff effect, which is believed to involve the downregulation of NIS and TPO.[7][8]

Caption: Iodine metabolism and thyroid hormone synthesis within a thyroid follicular cell.

Data Presentation

The following tables summarize expected quantitative outcomes from treating FRTL-5 cells with varying concentrations of iodine supplied by Tetraglycine hydroperiodide. Data is hypothetical but based on established principles of thyroid physiology.

Table 1: Effect of Iodine Concentration on Iodide Uptake and Cell Viability

Tetraglycine Hydroperiodide Conc. (µM Iodine)	Iodide Uptake (CPM/µg protein)	% Change from Control	Cell Viability (%)
0 (Control)	15,500 ± 850	0%	100 ± 2.5
1	12,100 ± 700	-21.9%	98 ± 3.1
10	6,200 ± 450	-60.0%	97 ± 2.8
50	2,100 ± 200	-86.5%	95 ± 4.0
100	950 ± 110	-93.9%	88 ± 5.2

Table 2: Effect of Iodine Concentration on Gene Expression (24h Treatment)

Tetraglycine Hydroperiodide Conc. (µM Iodine)	NIS (Slc5a5) mRNA (Fold Change)	TPO mRNA (Fold Change)	Tg mRNA (Fold Change)
0 (Control)	1.00	1.00	1.00
1	0.85 ± 0.09	0.91 ± 0.11	1.05 ± 0.10
10	0.45 ± 0.06	0.62 ± 0.08	0.98 ± 0.12
50	0.18 ± 0.04	0.33 ± 0.05	0.85 ± 0.09
100	0.09 ± 0.03	0.15 ± 0.04	0.76 ± 0.07

Experimental Protocols

Protocol 1: FRTL-5 Cell Culture and Maintenance

The FRTL-5 cell line is derived from normal rat thyroid follicular cells and is dependent on TSH for proliferation.[9][11]

Materials:

• FRTL-5 cells (e.g., ATCC CRL-8305)

• Coon's Modified Ham's F-12 Medium

• Fetal Bovine Serum (FBS), 5%

• Bovine TSH (1 mU/mL)

• Insulin (10 µg/mL)

• Hydrocortisone (10 nM)

• Transferrin (5 µg/mL)

• Somatostatin (10 ng/mL)

• Gly-His-Lys Acetate (10 ng/mL)

• Penicillin-Streptomycin (100 U/mL)

• 0.25% Trypsin-EDTA

Procedure:

• Culture FRTL-5 cells in complete medium (Coon's F-12 supplemented with all components listed above) in a humidified incubator at 37°C with 5% CO₂.[10]

• For routine maintenance, subculture cells every 5-7 days or when they reach 70-80% confluency.

• To passage, wash cells with PBS, add Trypsin-EDTA, and incubate for 3-5 minutes. Neutralize with complete medium, centrifuge, and resuspend cells in fresh medium.

• Seed new flasks at a ratio of 1:3 to 1:5.

• For iodine experiments: To establish a baseline, culture cells in TSH-free medium for 5-7 days prior to the experiment to induce a quiescent state and maximize TSH responsiveness.

Protocol 2: Iodide Uptake Assay

This protocol measures the ability of FRTL-5 cells to actively transport iodide, a key function mediated by NIS.

Materials:

• FRTL-5 cells cultured in 24-well plates

• Tetraglycine hydroperiodide stock solution

• Hanks' Balanced Salt Solution (HBSS)

• Sodium Iodide (NaI), non-radioactive

• Radioactive Iodide (Na¹²⁵I)

• Potassium perchlorate (B79767) (KClO₄), NIS inhibitor

• Gamma counter

• BCA Protein Assay Kit

Procedure:

• Seed FRTL-5 cells in 24-well plates and grow to ~90% confluency.

• Wash cells twice with HBSS.

• Pre-incubate cells for 1 hour in HBSS containing desired concentrations of Tetraglycine hydroperiodide (providing the iodine load). Include a "no-iodine" control and a positive control with KClO₄ (100 µM) to block NIS-mediated uptake.

• Add the uptake buffer: HBSS containing Na¹²⁵I (e.g., 0.1 µCi/mL) and 10 µM non-radioactive NaI.

• Incubate for 45 minutes at 37°C.

• Stop the uptake by aspirating the buffer and washing the cells three times with ice-cold HBSS.

• Lyse the cells in 0.5 mL of 0.1 M NaOH.

• Measure the radioactivity of the lysate in a gamma counter.

• Measure the protein concentration of the lysate using a BCA assay.

• Express results as counts per minute per microgram of protein (CPM/µg protein).

Caption: Workflow for studying iodine effects using Tetraglycine hydroperiodide.

Protocol 3: Gene Expression Analysis by RT-qPCR

This protocol quantifies changes in the mRNA levels of key thyroid genes in response to iodine treatment.

Materials:

• FRTL-5 cells cultured in 6-well plates

• Tetraglycine hydroperiodide

• RNA extraction kit (e.g., TRIzol or column-based kit)

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (Slc5a5 [NIS], Tpo, Tg) and a housekeeping gene (Gapdh, Actb)

• qPCR instrument

Procedure:

• Seed FRTL-5 cells in 6-well plates and treat with Tetraglycine hydroperiodide for the desired time (e.g., 24 hours).

• Lyse cells and extract total RNA according to the kit manufacturer's instructions. Quantify RNA and assess purity (A260/A280 ratio).

• Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• Prepare the qPCR reaction mix: combine qPCR master mix, forward and reverse primers (final concentration ~200-500 nM), and diluted cDNA.

• Run the qPCR program on a thermal cycler. A typical program includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Analyze the data using the ΔΔCt method. Normalize the expression of target genes to the housekeeping gene and express the results as fold change relative to the untreated control group.

Conclusion

Tetraglycine hydroperiodide is a practical and effective reagent for delivering precise iodine loads in in vitro studies of thyroid function. The protocols outlined here, using the FRTL-5 cell line, provide a robust system for investigating the molecular mechanisms of iodine action, including iodide transport, gene expression, and the autoregulatory Wolff-Chaikoff effect. These methods are valuable for basic research into thyroid physiology and for screening compounds that may modulate thyroid function.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. cusabio.com [cusabio.com]
• 4. Enzymes involved in thyroid iodide organification - Archives of Endocrinology and Metabolism [aem-sbem.com]
• 5. Thyroid adaptation to chronic tetraglycine hydroperiodide water purification tablet use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. quora.com [quora.com]
• 7. Wolff–Chaikoff effect - Wikipedia [en.wikipedia.org]
• 8. Escape from the acute Wolff-Chaikoff effect is associated with a decrease in thyroid sodium/iodide symporter messenger ribonucleic acid and protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. FRTL-5 Cells [cytion.com]
• 10. FRTL-5. Culture Collections [culturecollections.org.uk]
• 11. FRTL-5 cell line|AcceGen [accegen.com]
• 12. FRTL-5 Cells - Nordic Biosite [nordicbiosite.com]
• 13. Frontiers | Intrathyroidal feedforward and feedback network regulating thyroid hormone synthesis and secretion [frontiersin.org]

Application Notes and Protocols for Tetraglycine Hydroperiodide in Halogen-Based Disinfectant Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of tetraglycine (B1346897) hydroperiodide and its utility in studying halogen-based disinfectants. Detailed protocols for evaluating its antimicrobial efficacy are also presented.

Introduction to Tetraglycine Hydroperiodide

Tetraglycine hydroperiodide is a complex of iodine and the amino acid glycine. It serves as a stable, solid carrier of iodine, which is released when the compound dissolves in water. This property makes it a convenient and portable source of iodine for disinfection, primarily used for water purification.[1][2][3] Each tablet typically releases a specific amount of free iodine, for example, 8 mg, which then acts as the antimicrobial agent.[4] The released iodine is a potent, broad-spectrum disinfectant with activity against bacteria, viruses, and some protozoa.[5][6][7]

Mechanism of Action of Released Iodine

The antimicrobial action of iodine released from tetraglycine hydroperiodide is multifaceted, which contributes to its broad efficacy and the lack of significant microbial resistance.[6][8] Upon release in an aqueous environment, free iodine rapidly penetrates the cell walls of microorganisms.[5][6] Inside the cell, it disrupts essential cellular structures and metabolic pathways through several mechanisms:

• Oxidation of Cellular Components: Iodine is a strong oxidizing agent and reacts with key functional groups of proteins, amino acids, nucleotides, and fatty acids in the cell membrane.[6][8][9] This leads to the denaturation of structural proteins and enzymes, disrupting cellular functions.

• Inhibition of Protein Synthesis: Iodine can interfere with the synthesis of microbial proteins, further hindering cellular processes and replication.[8]

• Disruption of Electron Transport Chain: Iodine can poison the electron transport chain, which is crucial for cellular respiration and energy production in many microorganisms.[8]

• DNA Denaturation: The interaction of iodine with nucleic acids can lead to the denaturation of DNA, compromising the genetic integrity of the microorganism.[8]

Caption: Mechanism of iodine's antimicrobial action.

Quantitative Data on Antimicrobial Efficacy

Table 1: Illustrative Minimum Inhibitory Concentration (MIC) of Iodine

Microorganism	Gram Stain	Illustrative MIC (mg/L of available Iodine)
Escherichia coli	Gram-Negative	50 - 100
Staphylococcus aureus	Gram-Positive	25 - 75
Pseudomonas aeruginosa	Gram-Negative	75 - 150
Candida albicans	Yeast	100 - 200

Note: These are illustrative values. Actual MICs should be determined experimentally.

Table 2: Illustrative Log Reduction in Water Treatment

Microorganism	Initial Concentration (CFU/mL)	Iodine Concentration (mg/L)	Contact Time (minutes)	Illustrative Log Reduction
Escherichia coli	10⁶	8	30	> 5
Staphylococcus aureus	10⁶	8	30	> 5
Giardia lamblia (cysts)	10⁴	8	30	> 3

Note: Efficacy can be affected by water temperature, pH, and turbidity.[3]

Experimental Protocols

The following are detailed protocols for evaluating the antimicrobial efficacy of iodine released from tetraglycine hydroperiodide.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of available iodine that inhibits the visible growth of a microorganism.

Caption: Workflow for MIC determination.

Materials:

• Tetraglycine hydroperiodide tablets or powder

• Sterile deionized water

• Appropriate microbial growth medium (e.g., Mueller-Hinton Broth)

• Microorganism of interest (e.g., E. coli ATCC 25922, S. aureus ATCC 29213)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Tetraglycine Hydroperiodide Stock Solution:

  • Accurately weigh tetraglycine hydroperiodide to prepare a stock solution with a known concentration of available iodine in sterile deionized water. For example, dissolve a tablet releasing 8 mg of iodine in a specific volume of water to get a concentrated stock.

• Preparation of Microbial Inoculum:

  • Culture the test microorganism in the appropriate broth overnight.

  • Dilute the overnight culture to achieve a standardized concentration, typically 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Further dilute to achieve a final inoculum of 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Serial Dilution:

  • In a 96-well plate, add 100 µL of sterile growth medium to each well.

  • Add 100 µL of the tetraglycine hydroperiodide stock solution to the first well and mix.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, across the plate. Discard 100 µL from the last well.

• Inoculation:

  • Add 10 µL of the prepared microbial inoculum to each well, including a positive control (medium with inoculum, no disinfectant) and a negative control (medium only).

• Incubation:

  • Incubate the plate at the optimal growth temperature for the microorganism (e.g., 37°C for E. coli and S. aureus) for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of available iodine at which no visible growth (turbidity) is observed.

Protocol 2: Time-Kill Kinetic Assay

This protocol evaluates the rate at which iodine from tetraglycine hydroperiodide kills a specific microorganism over time.

Caption: Workflow for a time-kill kinetic assay.

Materials:

• Tetraglycine hydroperiodide solution of known iodine concentration

• Standardized microbial culture

• Sterile broth

• Neutralizing broth (e.g., Dey-Engley neutralizing broth)

• Sterile saline or phosphate-buffered saline (PBS) for dilutions

• Agar plates

• Incubator and shaking water bath

Procedure:

• Preparation of Inoculum:

  • Prepare a standardized microbial suspension as described in the MIC protocol.

• Assay Setup:

  • Add the standardized inoculum to a flask containing sterile broth to achieve a starting concentration of approximately 10⁶ CFU/mL.

  • Add the tetraglycine hydroperiodide solution to achieve the desired final concentration of available iodine (e.g., 2x MIC, 4x MIC).

  • Include a control flask with the inoculum but without the disinfectant.

• Incubation and Sampling:

  • Incubate the flasks in a shaking water bath at the appropriate temperature.

  • At predetermined time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw an aliquot from each flask.

• Neutralization and Plating:

  • Immediately transfer the aliquot to a tube containing neutralizing broth to stop the action of the iodine.

  • Perform serial dilutions of the neutralized sample in sterile saline or PBS.

  • Plate the dilutions onto appropriate agar plates.

• Enumeration and Analysis:

  • Incubate the plates overnight.

  • Count the number of colonies (CFU) on the plates from the appropriate dilution.

  • Calculate the CFU/mL for each time point.

  • Plot the log₁₀ CFU/mL against time to generate a time-kill curve. A bactericidal effect is typically defined as a ≥ 3-log₁₀ reduction in CFU/mL.

Conclusion

Tetraglycine hydroperiodide is a valuable tool for studying the efficacy of iodine-based disinfectants due to its stability and ease of use. The provided protocols offer a framework for researchers to quantitatively assess its antimicrobial properties. While specific signaling pathway interactions are not well-documented, the broad-spectrum mechanism of action of the released iodine ensures its effectiveness against a wide range of microbial pathogens. Further research is warranted to elucidate more specific molecular interactions and to generate a comprehensive dataset of its antimicrobial efficacy.

References

• 1. Portable water purification - Wikipedia [en.wikipedia.org]
• 2. Treating Water - Traveler Summary - TripPrep.com [tripprep.com]
• 3. wildsafe.org [wildsafe.org]
• 4. Thyroid adaptation to chronic tetraglycine hydroperiodide water purification tablet use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caringsunshine.com [caringsunshine.com]
• 6. Povidone Iodine: Properties, Mechanisms of Action, and Role in Infection Control and Staphylococcus aureus Decolonization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Povidone–iodine: use in hand disinfection, skin preparation and antiseptic irrigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reviewofophthalmology.com [reviewofophthalmology.com]
• 9. quora.com [quora.com]

Application Notes and Protocols for Developing Novel Disinfectant Formulations with Tetraglycine Hydroperiodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraglycine hydroperiodide is a complex of iodine and the amino acid glycine. It serves as a stable, solid source of active iodine, which is a broad-spectrum antimicrobial agent with proven efficacy against bacteria, viruses, fungi, and spores. This document provides detailed application notes and protocols for the development of novel disinfectant formulations utilizing Tetraglycine hydroperiodide for surface disinfection. While historically used in water purification tablets, its properties make it a promising candidate for a new generation of surface disinfectants.

The active antimicrobial agent released from Tetraglycine hydroperiodide is free iodine. Iodine exerts its potent germicidal effect through multiple mechanisms of action, including the oxidation of key microbial proteins, nucleotides, and fatty acids, leading to rapid cell death.[1] This multi-pronged attack makes the development of microbial resistance to iodine highly unlikely.

These application notes will guide researchers through formulation considerations, efficacy testing protocols, and data interpretation to facilitate the development of effective and stable disinfectant products based on Tetraglycine hydroperiodide. Due to the limited specific quantitative efficacy data for Tetraglycine hydroperiodide in surface disinfectant formulations, data from other well-studied iodophors, such as povidone-iodine (PVP-I), will be used as a reference to indicate expected performance.

Formulation Development

The formulation of a disinfectant is critical to its efficacy, stability, and user acceptability. Tetraglycine hydroperiodide, being a solid, can be formulated into various product forms, including aqueous solutions, gels, wipes, and sprays.

2.1. Key Formulation Components:

• Active Ingredient: Tetraglycine hydroperiodide

• Solvents: The primary solvent is typically purified water. Co-solvents such as ethanol (B145695) or isopropanol (B130326) can be included to enhance antimicrobial activity and speed up drying time.[2]

• Surfactants: Non-ionic or amphoteric surfactants can be incorporated to improve the wetting and cleaning properties of the formulation, allowing for better penetration of the disinfectant on surfaces. They can also aid in the solubilization of other components.[3]

• Stabilizers: The stability of iodine solutions can be affected by pH and the presence of certain ions. Buffering agents to maintain an acidic to neutral pH can enhance stability. Iodide salts (e.g., potassium iodide) can also be added to improve the solubility and stability of iodine in aqueous solutions.[4]

• Thickening Agents: For gel formulations, polymers such as carbomers, hydroxyethyl (B10761427) cellulose, or xanthan gum can be used to achieve the desired viscosity.

• Emollients and Humectants: In formulations intended for surfaces that may come into contact with skin, or to prevent drying and cracking of certain materials, emollients (e.g., glycerin, propylene (B89431) glycol) can be included.

2.2. Example Formulation Concepts:

• Aqueous Surface Disinfectant Solution:

  • Tetraglycine hydroperiodide (to yield a desired available iodine concentration, e.g., 0.1% - 1.0%)

  • Non-ionic surfactant (e.g., Polysorbate 80)

  • Potassium iodide (as a stabilizer)

  • Citric acid or phosphate (B84403) buffer (to maintain acidic pH)

  • Purified water

• Disinfectant Wipe:

  • Substrate: Non-woven fabric (e.g., polyester, polypropylene)

  • Impregnating Solution: An aqueous or hydro-alcoholic solution containing Tetraglycine hydroperiodide, a surfactant, and a humectant to prevent the wipes from drying out.

• Thickened Gel Disinfectant:

  • Tetraglycine hydroperiodide

  • Thickening agent (e.g., Carbomer 940)

  • Neutralizing agent (e.g., Triethanolamine) to form the gel structure

  • Glycerin (as a humectant)

  • Purified water

Antimicrobial Efficacy Data (Reference: Povidone-Iodine)

The following tables summarize the expected antimicrobial efficacy of iodophor-based disinfectants. This data is primarily based on studies of povidone-iodine and should be used as a benchmark for novel Tetraglycine hydroperiodide formulations. Efficacy is typically expressed as a log reduction in the number of viable microorganisms. A 4-log reduction corresponds to a 99.99% kill rate.

Table 1: Bactericidal Efficacy of Povidone-Iodine

Test Organism	Concentration of Available Iodine	Contact Time	Log Reduction
Staphylococcus aureus	0.08% - 0.9%	15 - 60 seconds	> 4
Pseudomonas aeruginosa	0.08% - 0.9%	1 - 5 minutes	> 4
Escherichia coli	0.08% - 0.9%	1 - 5 minutes	> 4
Methicillin-resistantStaphylococcus aureus (MRSA)	0.08% - 0.9%	15 - 60 seconds	> 4

Table 2: Virucidal Efficacy of Povidone-Iodine

Virus	Virus Type	Concentration of Available Iodine	Contact Time	Log Reduction
Vaccinia virus	Enveloped	0.23% - 7.5%	15 - 30 seconds	> 4
Influenza A virus	Enveloped	0.23% - 7.5%	15 - 30 seconds	> 4
MERS-CoV	Enveloped	0.23% - 7.5%	15 seconds	> 4
SARS-CoV-2	Enveloped	0.45% - 1.0%	30 seconds	> 4
Adenovirus Type 5	Non-enveloped	1.0% - 7.5%	3 - 5 minutes	> 4
Poliovirus Type 1	Non-enveloped	7.5%	5 - 60 minutes	> 4

Table 3: Fungicidal and Sporicidal Efficacy of Iodophors

Test Organism	Organism Type	Concentration of Available Iodine	Contact Time	Log Reduction
Candida albicans	Yeast	0.5% - 1.0%	1 - 5 minutes	> 4
Aspergillus brasiliensis	Mold	1.0% - 7.5%	15 - 60 minutes	Variable, generally lower than for bacteria
Bacillus subtilis spores	Spore	1.0% - 7.5%	Prolonged contact (hours)	Variable, iodophors are generally less effective than other sporicides
Clostridium difficile spores	Spore	1.0% - 7.5%	Prolonged contact (hours)	Variable, iodophors are generally less effective than other sporicides

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of novel disinfectant formulations based on Tetraglycine hydroperiodide. These protocols are based on established standards from ASTM and AOAC.

4.1. Protocol 1: Quantitative Suspension Test for Bactericidal, Fungicidal, and Virucidal Efficacy

This test determines the antimicrobial activity of a liquid disinfectant in suspension.

Materials:

• Test disinfectant formulation

• Standardized microbial cultures (e.g., Staphylococcus aureus ATCC 6538, Pseudomonas aeruginosa ATCC 15442, Candida albicans ATCC 10231, a representative virus and its host cell line)

• Neutralizer solution (validated to inactivate the iodine without harming the microorganisms)

• Sterile hard water or organic soil load (e.g., bovine serum albumin) to simulate real-world conditions

• Culture media (e.g., Tryptic Soy Broth/Agar (B569324) for bacteria, Sabouraud Dextrose Broth/Agar for fungi)

• Sterile test tubes, pipettes, and other laboratory consumables

• Incubator

• Vortex mixer

Procedure:

• Preparation of Microbial Suspension: Prepare a standardized suspension of the test microorganism in a suitable diluent to achieve a final concentration of approximately 1.5 - 5.0 x 10⁸ CFU/mL (for bacteria and fungi) or a specific viral titer.

• Test Mixture Preparation: In a sterile test tube, mix 9 parts of the test disinfectant with 1 part of the microbial suspension (or as specified by the standard method). For tests under soiled conditions, the microbial suspension is prepared in the organic soil load solution.

• Contact Time: Allow the test mixture to stand for the specified contact times (e.g., 30 seconds, 1 minute, 5 minutes, 10 minutes) at a controlled temperature (e.g., 20°C).

• Neutralization: At the end of each contact time, transfer a defined volume of the test mixture to a tube containing a validated neutralizer solution. Mix thoroughly.

• Enumeration of Survivors: Perform serial dilutions of the neutralized sample and plate onto appropriate agar plates for enumeration of surviving microorganisms. For viruses, perform a plaque assay or TCID₅₀ assay on the host cell line.

• Controls:

  • Initial Microbial Count Control: Determine the initial concentration of the microbial suspension by plating serial dilutions.

  • Neutralizer Efficacy Control: Verify that the neutralizer is effective at inactivating the disinfectant.

  • Neutralizer Toxicity Control: Ensure that the neutralizer is not toxic to the microorganisms.

• Incubation: Incubate the plates or cell cultures under appropriate conditions.

• Calculation: Calculate the log reduction in microbial count for each contact time compared to the initial microbial count control.

4.2. Protocol 2: Quantitative Carrier Test for Surface Disinfection Efficacy (Based on ASTM E1153)

This test evaluates the efficacy of a disinfectant on a hard, non-porous surface.

Materials:

• Test disinfectant formulation

• Sterile carriers (e.g., 1x1 cm glass or stainless steel squares)

• Standardized bacterial culture (e.g., Staphylococcus aureus ATCC 6538, Klebsiella pneumoniae ATCC 4352)

• Organic soil load (optional)

• Neutralizer solution

• Culture media

• Sterile petri dishes, pipettes, and other laboratory consumables

• Incubator

Procedure:

• Carrier Inoculation: Inoculate each sterile carrier with a defined volume (e.g., 10 µL) of the standardized bacterial culture (with or without soil load).

• Drying: Dry the inoculated carriers in a controlled environment (e.g., desiccator or biosafety cabinet) until the inoculum is visibly dry.

• Disinfectant Application: Apply a defined volume (e.g., 50 µL) of the test disinfectant to each dried, inoculated carrier, ensuring complete coverage.

• Contact Time: Allow the disinfectant to remain in contact with the carrier for the specified contact time at a controlled temperature.

• Neutralization and Elution: After the contact time, transfer each carrier to a tube containing a validated neutralizer solution. Vortex or sonicate to elute any surviving bacteria from the carrier surface.

• Enumeration of Survivors: Perform serial dilutions of the eluate and plate onto appropriate agar plates for enumeration of surviving bacteria.

• Controls:

  • Carrier Count Control: Determine the number of bacteria recovered from inoculated but untreated carriers.

  • Neutralization Controls: As described in Protocol 1.

• Incubation and Calculation: Incubate the plates and calculate the log reduction in bacterial count compared to the carrier count control.

4.3. Protocol 3: Stability Testing

This protocol assesses the stability of the disinfectant formulation under various storage conditions.

Materials:

• Test disinfectant formulation packaged in its final intended container

• Environmental chambers (for controlled temperature and humidity)

• Analytical instrumentation for measuring available iodine concentration (e.g., titration equipment, UV-Vis spectrophotometer)

• pH meter

Procedure:

• Storage Conditions: Store samples of the disinfectant formulation at various conditions, including:

  • Accelerated conditions (e.g., 40°C ± 2°C / 75% RH ± 5% RH)

  • Real-time conditions (e.g., 25°C ± 2°C / 60% RH ± 5% RH)

• Testing Intervals: At specified time points (e.g., 0, 1, 3, 6, 12, 24 months), withdraw samples for analysis.

• Analysis:

  • Appearance: Visually inspect for any changes in color, clarity, or for the presence of precipitate.

  • pH: Measure the pH of the formulation.

  • Available Iodine Concentration: Determine the concentration of available iodine using a validated analytical method (e.g., titration with sodium thiosulfate).

  • Antimicrobial Efficacy: Periodically re-test the antimicrobial efficacy of the stored samples using the protocols described above.

• Acceptance Criteria: The formulation is considered stable if the physical properties, pH, available iodine concentration, and antimicrobial efficacy remain within predefined specifications throughout the study period.

Visualizations

Diagram 1: Proposed Mechanism of Action of Iodine

Caption: Mechanism of action of iodine released from Tetraglycine hydroperiodide.

Diagram 2: Experimental Workflow for Surface Disinfectant Efficacy Testing

Caption: Workflow for quantitative carrier test of surface disinfectant efficacy.

Conclusion

Tetraglycine hydroperiodide presents a compelling active ingredient for the development of novel disinfectant formulations due to its stability as a solid and its broad-spectrum antimicrobial activity upon releasing free iodine. By leveraging the formulation guidance and detailed experimental protocols provided in these application notes, researchers and drug development professionals can systematically develop and validate new disinfectant products. While specific quantitative efficacy data for Tetraglycine hydroperiodide in surface disinfectants is an area for future research, the extensive data on other iodophors like povidone-iodine provides a strong foundation for predicting performance and setting development goals. Careful consideration of formulation components, rigorous efficacy testing against a range of microorganisms, and thorough stability studies will be paramount to the successful development of next-generation disinfectants based on this versatile compound.

References

• 1. Povidone Iodine: Properties, Mechanisms of Action, and Role in Infection Control and Staphylococcus aureus Decolonization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d2vxd53ymoe6ju.cloudfront.net [d2vxd53ymoe6ju.cloudfront.net]
• 3. Back to Basics: Choosing the Appropriate Surface Disinfectant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polymeric Iodophors: Preparation, Properties, and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Tetraglycine Hydroperiodide Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tetraglycine hydroperiodide solutions.

Frequently Asked Questions (FAQs)

Q1: What is Tetraglycine hydroperiodide and what are its common applications?

Tetraglycine hydroperiodide is a complex containing glycine, hydrogen iodide, and molecular iodine. It is primarily used as a disinfectant, particularly for water purification, due to its ability to release free iodine, a potent biocide.[1][2] In a laboratory setting, it may be investigated for its antimicrobial properties in various formulations.

Q2: What are the typical signs of instability in a Tetraglycine hydroperiodide solution?

Users should be aware of the following signs that may indicate degradation of a Tetraglycine hydroperiodide solution:

• Color Change: A significant change in the characteristic brownish-yellow color of the solution can indicate a loss of active iodine. The solution may become lighter or even colorless as the iodine concentration decreases.

• Precipitation: The formation of a precipitate can suggest that the iodine is coming out of solution, reducing the concentration of the active disinfectant.[1][2]

• Reduced Efficacy: A noticeable decrease in the antimicrobial effectiveness of the solution is a primary indicator of degradation.

Q3: What are the optimal storage conditions for Tetraglycine hydroperiodide solutions?

To ensure the stability of Tetraglycine hydroperiodide solutions, it is recommended to:

• Store in a cool, dry, and dark place.

• Use amber-colored, glass-stoppered bottles to protect from light.

• Keep containers tightly sealed to prevent exposure to moisture and air, as the compound is sensitive to both.[1][2]

Q4: Can I use a Tetraglycine hydroperiodide solution that has expired?

It is not recommended to use a solution after its expiration date. The active iodine content may have decreased, leading to reduced efficacy. For critical applications, it is essential to use a solution that is within its established shelf-life.

Troubleshooting Guides

Issue 1: The solution has changed color (lightened or become colorless).

Potential Cause	Troubleshooting Steps
Loss of Free Iodine	The lightening of the solution color is a direct indication of a decrease in the concentration of free iodine (present as triiodide, I₃⁻), which is the primary active component. This can be due to sublimation of iodine from the solution, or chemical reactions that consume the free iodine.
Reaction with Container or Contaminants	The solution may have reacted with incompatible materials in the container or with contaminants introduced into the solution.
Incorrect Preparation	The initial concentration of Tetraglycine hydroperiodide may have been too low.

Recommended Action:

• Verify Concentration: Use UV-Vis spectrophotometry to determine the current concentration of the triiodide ion (see Experimental Protocol 1).

• Prepare Fresh Solution: If the concentration is below the required level, prepare a fresh solution following a standardized protocol.

• Review Storage Conditions: Ensure the solution is stored in a tightly sealed, amber glass bottle in a cool, dark place.

Issue 2: A precipitate has formed in the solution.

Potential Cause	Troubleshooting Steps
Iodine Precipitation	At lower temperatures or if the solution becomes supersaturated, the elemental iodine may precipitate out of the solution.[1][2]
Incompatibility with Solvent	The solvent system may not be optimal for maintaining the solubility of the complex.
Contamination	Introduction of contaminants could lead to the formation of insoluble iodine compounds.

Recommended Action:

• Gentle Warming: Gently warm the solution while stirring to see if the precipitate redissolves. Do not overheat, as this can accelerate degradation.

• Solvent Review: If precipitation is a recurring issue, consider if the solvent composition is appropriate. Tetraglycine hydroperiodide is soluble in water.

• Filtration: If the precipitate does not redissolve, it may be a degradation product or contaminant. The solution may need to be filtered, and its concentration re-verified.

Issue 3: The solution shows reduced antimicrobial efficacy.

Potential Cause	Troubleshooting Steps
Degradation of Active Ingredient	The concentration of free iodine has likely decreased below the effective level due to degradation.
pH of the Medium	The effectiveness of iodine as a disinfectant can be influenced by the pH of the medium in which it is being tested.
Presence of Interfering Substances	Organic matter or other substances in the test medium can react with and consume the free iodine, reducing its availability to act on microorganisms.

Recommended Action:

• Quantitative Analysis: Perform a quantitative analysis of the solution to determine the current concentration of the active ingredient (see Experimental Protocol 1).

• pH Measurement: Measure the pH of your experimental medium and adjust if necessary.

• Control Experiments: Run control experiments with and without potential interfering substances to assess their impact on efficacy.

Experimental Protocols

Experimental Protocol 1: Quantification of Triiodide (I₃⁻) by UV-Vis Spectrophotometry

This method is based on the characteristic UV absorbance of the triiodide ion, which is a key component of Tetraglycine hydroperiodide in solution.

Materials:

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Deionized water

• Potassium iodide (KI)

• Iodine (I₂)

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of potassium iodide (KI) of a known concentration (e.g., 0.1 M) in deionized water.

  • Prepare a stock solution of iodine (I₂) of a known concentration (e.g., 0.05 M) by dissolving it in the KI stock solution. This will form the triiodide ion (I₃⁻).

  • From the iodine stock solution, prepare a series of standard solutions of known I₃⁻ concentrations by serial dilution with deionized water.

• Sample Preparation:

  • Accurately dilute a sample of the Tetraglycine hydroperiodide solution with deionized water to bring the absorbance within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

• UV-Vis Measurement:

  • Set the spectrophotometer to scan a wavelength range that includes the two absorbance maxima of the triiodide ion, which are approximately 288 nm and 351 nm.[3][4]

  • Use deionized water as a blank.

  • Measure the absorbance of the standard solutions and the prepared sample solution at both 288 nm and 351 nm.

• Data Analysis:

  • Construct a calibration curve by plotting the absorbance of the standard solutions versus their known concentrations for each wavelength.

  • Determine the concentration of I₃⁻ in the sample solution by using the regression equation from the calibration curve.

  • Calculate the concentration of the original Tetraglycine hydroperiodide solution by accounting for the dilution factor.

Data Presentation:

Parameter	Value
Wavelength 1 (λmax)	~288 nm
Wavelength 2 (λmax)	~351 nm
Molar Absorptivity at 288 nm (ε)	~3.52 x 10⁴ L mol⁻¹ cm⁻¹[4]
Molar Absorptivity at 351 nm (ε)	~2.32 x 10⁴ L mol⁻¹ cm⁻¹[4]

Signaling Pathways and Workflows

Caption: Troubleshooting workflow for Tetraglycine hydroperiodide solution instability.

Caption: Potential degradation pathways for Tetraglycine hydroperiodide in solution.

References

• 1. Portable water purification - Wikipedia [en.wikipedia.org]
• 2. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 3. asianpubs.org [asianpubs.org]
• 4. [Ultraviolet absorption spectra of iodine, iodide ion and triiodide ion] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Shelf-Life of Tetraglycine Hydroperiodide (TGHP) Tablets

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the formulation and stability testing of Tetraglycine hydroperiodide (TGHP) tablets. Our aim is to equip researchers with the necessary information to enhance the shelf-life and ensure the efficacy of this critical water purification agent.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the stability and handling of TGHP tablets.

Q1: What is Tetraglycine hydroperiodide (TGHP) and what are its key chemical properties?

A1: Tetraglycine hydroperiodide is a complex of glycine (B1666218) and iodine, serving as a stable solid carrier of active iodine for water disinfection. Key properties are summarized below.

Property	Value
Molecular Formula	C₈H₁₆I₃N₄O₈
Appearance	Yellowish-brown to brownish-black crystalline solid
Solubility	Soluble in water
Primary Function	Releases free iodine in water for disinfection

Q2: What are the primary factors that lead to the degradation of TGHP tablets?

A2: The stability of TGHP tablets is primarily compromised by exposure to environmental factors. The key degradation triggers are:

• Moisture: TGHP is highly hygroscopic. Absorption of water can initiate the chemical degradation of the complex, leading to a loss of available iodine.

• High Temperature: Elevated temperatures accelerate the rate of chemical degradation.

• Light: Exposure to light, particularly UV radiation, can contribute to the decomposition of the hydroperiodide complex.

• pH: The stability of iodine solutions is pH-dependent. While TGHP tablets are solid, the presence of moisture can create micro-environments where pH can influence degradation rates.

Q3: What are the visible signs of TGHP tablet degradation?

A3: Visual inspection can provide initial clues about the stability of TGHP tablets. Common signs of degradation include:

• Color Change: A noticeable fading of the characteristic yellowish-brown color.

• Physical Deformation: Swelling, cracking, or crumbling of the tablets.

• Odor: A faint odor of iodine may become more pronounced as the complex degrades and free iodine is released.

Q4: How does packaging affect the shelf-life of TGHP tablets?

A4: Packaging plays a critical role in protecting TGHP tablets from environmental factors. Improper packaging is a common cause of premature degradation.

• Moisture Barrier: The packaging must provide a high barrier against moisture ingress. Materials like aluminum foil blister packs or tightly sealed glass containers are recommended.

• Light Protection: Opaque or amber-colored packaging is essential to protect the tablets from light-induced degradation.

Section 2: Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues encountered during the development and storage of TGHP tablets.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Rapid loss of available iodine content during stability studies.	1. Inadequate packaging providing insufficient moisture protection.2. High storage humidity and/or temperature.3. Incompatible excipients reacting with TGHP.	1. Evaluate and select packaging with a higher moisture barrier (e.g., aluminum foil blisters, glass bottles with desiccants).2. Ensure storage conditions are controlled according to ICH guidelines (e.g., 25°C/60% RH for long-term, 40°C/75% RH for accelerated).3. Conduct excipient compatibility studies. Avoid excipients with high water content or reactive functional groups.
Tablets exhibit discoloration (fading) and/or a strong iodine odor.	1. Exposure to light.2. Significant degradation of the TGHP complex leading to iodine sublimation.	1. Utilize opaque or UV-protective packaging.2. Indicates advanced degradation. Review formulation, manufacturing process, and packaging to identify the root cause of instability.
Tablets are soft, swollen, or cracked.	1. High moisture content in the formulation.2. Absorption of atmospheric moisture due to poor packaging.	1. Optimize the granulation and drying process to achieve a low loss on drying (LOD) for the final tablet blend.2. Improve the moisture barrier of the primary packaging.
Inconsistent assay results for available iodine.	1. Non-homogeneity of the tablet blend.2. Issues with the analytical method.	1. Optimize the blending process to ensure uniform distribution of TGHP.2. Validate the analytical method for accuracy, precision, and specificity. Ensure complete extraction of iodine from the tablet matrix.

Section 3: Experimental Protocols

Detailed methodologies for key experiments are provided to ensure accurate and reproducible results.

Stability-Indicating Assay for Tetraglycine Hydroperiodide Tablets

This protocol outlines a titrimetric method to determine the available iodine content in TGHP tablets, a key indicator of stability.

Principle: The available iodine from TGHP is titrated with a standardized solution of sodium thiosulfate (B1220275) using a starch indicator.

Reagents and Equipment:

• Standardized 0.1 N Sodium Thiosulfate (Na₂S₂O₃) solution

• Starch indicator solution (1% w/v)

• Deionized water

• Analytical balance

• Burette (50 mL)

• Erlenmeyer flasks (250 mL)

• Mortar and pestle

Procedure:

• Weigh and finely powder a representative number of TGHP tablets (e.g., 20 tablets).

• Accurately weigh a portion of the powder equivalent to approximately 150-200 mg of TGHP and transfer it to a 250 mL Erlenmeyer flask.

• Add 100 mL of deionized water to the flask and stir until the powder is completely dissolved.

• Titrate the solution with standardized 0.1 N sodium thiosulfate solution until the yellow-brown color of iodine has almost disappeared.

• Add 2 mL of starch indicator solution. A deep blue color will develop.

• Continue the titration with sodium thiosulfate solution, drop by drop, until the blue color is completely discharged.

• Record the volume of sodium thiosulfate solution used.

• Calculate the percentage of available iodine using the following formula:

  % Available Iodine = (V × N × 12.69) / W

  Where:

  • V = Volume of sodium thiosulfate solution used (mL)

  • N = Normality of the sodium thiosulfate solution

  • 12.69 = milliequivalent weight of iodine

  • W = Weight of the tablet powder taken (mg)

Accelerated Stability Study Protocol

This protocol describes the conditions for an accelerated stability study to predict the shelf-life of TGHP tablets.

Objective: To evaluate the stability of TGHP tablets under elevated temperature and humidity conditions to predict the long-term shelf-life.

Materials:

• TGHP tablets in their final proposed packaging.

• Stability chambers capable of maintaining controlled temperature and humidity.

Conditions:

• Accelerated Condition: 40°C ± 2°C / 75% RH ± 5% RH

• Testing Time Points: 0, 1, 2, 3, and 6 months

Procedure:

• Place a sufficient number of packaged TGHP tablets in the stability chamber set to the accelerated condition.

• At each time point, withdraw samples and perform the following tests:

  • Appearance (color, physical integrity)

  • Assay for available iodine (as per Protocol 3.1)

  • Dissolution (if applicable)

  • Moisture content (Karl Fischer titration)

• Record and analyze the data to identify any degradation trends.

Section 4: Visualizations

Diagrams are provided to illustrate key concepts and workflows.

Caption: Factors leading to the degradation of Tetraglycine hydroperiodide tablets.

Caption: A logical workflow for troubleshooting stability issues with TGHP tablets.

Technical Support Center: Tetraglycine Hydroperiodide (TGHP) Iodine Release

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tetraglycine hydroperiodide (TGHP) and investigating the factors that affect its iodine release.

Troubleshooting Guides

This section addresses common issues encountered during experiments involving the release of iodine from TGHP.

Issue 1: Inconsistent or Lower-Than-Expected Iodine Concentration in Solution

Possible Causes and Troubleshooting Steps:

• Incomplete Tablet Dissolution: The TGHP tablet may not have fully dissolved, leading to a lower concentration of released iodine.

  • Troubleshooting:

    • Ensure adequate agitation or stirring during the dissolution process to facilitate tablet disintegration and dissolution.

    • Visually inspect the dissolution vessel to confirm that no tablet fragments remain.

    • Consider using a standardized dissolution apparatus (e.g., USP Apparatus 1 or 2) for consistent results.[1][2][3]

• Suboptimal pH of the Medium: The pH of the dissolution medium significantly influences the equilibrium between free iodine and the TGHP complex.

  • Troubleshooting:

    • Measure and record the pH of your dissolution medium before and after the experiment.

    • For consistent results, use buffered solutions to maintain a stable pH throughout the experiment. The optimal pH for iodine stability is generally in the range of 1.5 to 7.[4]

• Temperature Fluctuations: Temperature can affect the rate of dissolution and the kinetics of iodine release.

  • Troubleshooting:

    • Conduct experiments in a temperature-controlled environment (e.g., a water bath) to ensure consistent temperature.

    • Record the temperature of the dissolution medium throughout the experiment.

• Interference from Contaminants in Water: The presence of organic matter or other reactive species in the water can consume free iodine, leading to lower measured concentrations.

  • Troubleshooting:

    • Use purified, deionized, or distilled water for your experiments to minimize interfering substances.

    • If investigating the effect of water quality, characterize the water for parameters like total organic carbon (TOC) and turbidity.

Issue 2: High Variability in Iodine Release Between Replicate Experiments

Possible Causes and Troubleshooting Steps:

• Inconsistent Experimental Conditions: Minor variations in pH, temperature, agitation speed, or sample withdrawal technique can lead to significant variability.

  • Troubleshooting:

    • Strictly control all experimental parameters. Use calibrated equipment for all measurements.

    • Standardize the sample withdrawal and preparation procedure to ensure consistency.

• Tablet-to-Tablet Variation: There may be inherent variability in the iodine content or dissolution properties of the TGHP tablets.

  • Troubleshooting:

    • Use tablets from the same manufacturing lot for a series of experiments.

    • Perform content uniformity testing on a sample of tablets to assess the consistency of the batch.

• Analytical Method Variability: The method used to quantify iodine may have inherent variability.

  • Troubleshooting:

    • Validate your analytical method for accuracy, precision, linearity, and specificity.

    • Run a standard curve with each batch of samples to ensure the reliability of the measurements.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the rate and extent of iodine release from Tetraglycine hydroperiodide?

A1: The primary factors include:

• pH of the medium: The stability and speciation of iodine are highly pH-dependent.[4]

• Temperature: Affects the dissolution rate of the tablet and the kinetics of the iodine release.

• Concentration (Dilution): For some iodophors, dilution can paradoxically increase the concentration of free iodine due to a shift in the chemical equilibrium.

• Agitation/Stirring Rate: Influences the dissolution of the tablet and the diffusion of iodine into the bulk solution.

• Water Quality: The presence of organic matter, reducing agents, or certain ions can react with and consume the released iodine.[5]

Q2: How does pH affect the iodine released from TGHP?

A2: While specific quantitative data for TGHP is limited, based on the principles of iodophor chemistry, pH plays a critical role. In aqueous solutions, various iodine species exist in equilibrium (I₂, I₃⁻, HOI, etc.). This equilibrium is pH-dependent. Generally, acidic to neutral pH is favored for maintaining free molecular iodine (I₂), which is the primary biocidal species. At higher pH values, the equilibrium can shift towards other species like hypoiodite (B1233010) (IO⁻) and iodate (B108269) (IO₃⁻), which may have different reactivity and analytical responses.

Q3: Is there a standard method for testing the dissolution of TGHP tablets?

A3: There is no specific, universally mandated dissolution method solely for TGHP tablets for research purposes. However, you can adapt the general methods for tablet dissolution testing outlined in the United States Pharmacopeia (USP) General Chapter <711> Dissolution.[2][3] A common approach would be to use a USP Apparatus 2 (paddle apparatus) with a specified medium (e.g., purified water or a buffered solution) at a controlled temperature (e.g., 37 °C) and rotation speed (e.g., 50 rpm).

Q4: What analytical techniques are suitable for quantifying the released iodine?

A4: Several analytical techniques can be used:

• UV-Visible Spectrophotometry: This is a common and accessible method. One approach involves the reaction of iodine with a chromogenic reagent (e.g., N,N-diethyl-p-phenylenediamine, DPD) to produce a colored solution whose absorbance can be measured.[6] Another method is based on the formation of the blue starch-iodine complex.[7]

• Titration: A classic method where the released iodine is titrated with a standard solution of a reducing agent, such as sodium thiosulfate, using a starch indicator.

• Ion Chromatography (IC): Can be used to separate and quantify different iodine species, such as iodide (I⁻) and iodate (IO₃⁻).[8]

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): A highly sensitive method for determining the total iodine concentration.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for TGHP in the public domain, the following tables are illustrative and based on the general principles of iodophor chemistry. Researchers should perform their own experiments to obtain precise data for their specific formulation and conditions.

Table 1: Illustrative Effect of pH on Iodine Release from a TGHP Tablet *

pH of Medium	% Iodine Released after 30 minutes
3.0	95%
5.0	92%
7.0	85%
9.0	60%

*Illustrative data. Actual results may vary.

Table 2: Illustrative Effect of Temperature on Iodine Release from a TGHP Tablet *

Temperature (°C)	Time to 90% Iodine Release (minutes)
10	45
25	25
40	15

*Illustrative data. Actual results may vary.

Experimental Protocols

Protocol 1: Spectrophotometric Determination of Iodine Release using the DPD Method

This protocol provides a general procedure for determining the concentration of free iodine released from a TGHP tablet.

Materials:

• Tetraglycine hydroperiodide tablets

• USP Dissolution Apparatus 2 (Paddle Apparatus)

• UV-Visible Spectrophotometer

• Volumetric flasks and pipettes

• DPD (N,N-diethyl-p-phenylenediamine) reagent solution

• Phosphate (B84403) buffer solution (pH 6.5)

• Potassium iodide (KI)

• Purified water

Procedure:

• Preparation of Dissolution Medium: Prepare a suitable volume of purified water or a buffer of desired pH. Deaerate the medium if necessary.

• Dissolution:

  • Place 900 mL of the dissolution medium into each vessel of the dissolution apparatus.

  • Equilibrate the medium to the desired temperature (e.g., 25 °C ± 0.5 °C).

  • Set the paddle rotation speed to a specified rate (e.g., 50 rpm).

  • Carefully drop one TGHP tablet into each vessel. Start a timer.

• Sampling:

  • At predetermined time points (e.g., 5, 10, 15, 30, 45, 60 minutes), withdraw a sample (e.g., 5 mL) from a zone midway between the surface of the medium and the top of the rotating paddle, not less than 1 cm from the vessel wall.

  • Immediately filter the sample through a suitable filter (e.g., 0.45 µm syringe filter), discarding the first few mL.

• Sample Analysis:

  • Pipette a known volume of the filtered sample into a volumetric flask.

  • Add the DPD reagent and phosphate buffer according to the specific DPD test kit instructions. This reaction produces a magenta color in the presence of free iodine.

  • Add a small amount of KI. This will react with any other oxidizing agents present to release more iodine, allowing for the determination of total available iodine.

  • Dilute to the mark with purified water and mix well.

  • Measure the absorbance of the solution at the wavelength specified by the DPD method (typically around 515 nm) using the spectrophotometer.

• Quantification:

  • Prepare a standard curve by reacting known concentrations of a standard iodine solution with the DPD reagent and measuring the absorbance.

  • Determine the concentration of iodine in the samples by comparing their absorbance to the standard curve.

Visualizations

Caption: Experimental workflow for determining the iodine release profile from TGHP tablets.

Caption: Logical relationships in the release and transformation of iodine from TGHP in an aqueous medium.

References

• 1. Tablet Dissolution Test in Different Stages (S1, S2 and S3) | Pharmaguideline [pharmaguideline.com]
• 2. Dissolution Testing and Drug Release Tests | USP [usp.org]
• 3. usp.org [usp.org]
• 4. washmatters.wateraid.org [washmatters.wateraid.org]
• 5. Source and drinking water organic and total iodine and correlation with water quality parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]

overcoming solubility challenges of Tetraglycine hydroperiodide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming challenges related to the handling and solubility of Tetraglycine hydroperiodide.

Frequently Asked Questions (FAQs)

Q1: What is Tetraglycine hydroperiodide and what is its primary application?

Tetraglycine hydroperiodide is a complex of glycine, hydriodic acid, and iodine. Its primary application is as a disinfectant, most notably in water purification tablets, where it serves as a stable carrier of iodine, releasing it into the water to kill pathogens.[1][2]

Q2: What is the solubility of Tetraglycine hydroperiodide in water?

Tetraglycine hydroperiodide has a very high solubility in water. At 25°C, its solubility is approximately 380 g/L.[3][4] Several safety data sheets describe its solubility in water as "complete".[5][6]

Q3: Is Tetraglycine hydroperiodide soluble in organic solvents?

Q4: What are the main challenges when working with Tetraglycine hydroperiodide?

The primary challenge is not its inherent solubility in water, but its instability. Tetraglycine hydroperiodide is sensitive to air and moisture, which can cause it to degrade and release iodine vapor.[9] This degradation can lead to a loss of potency and inaccurate concentrations in solution. Therefore, proper storage and handling are critical.

Q5: How can I tell if my Tetraglycine hydroperiodide has degraded?

Degradation of Tetraglycine hydroperiodide is often visible. The fresh, effective compound, particularly in tablet form, is typically gray.[5][10] If the material has turned light green, yellow, or brown, it is likely degraded and may no longer be effective.[10]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Tetraglycine hydroperiodide.

Problem	Possible Cause	Recommended Solution
Solution has a strong iodine smell and a brownish color immediately upon dissolution.	The compound may have been improperly stored and has degraded due to exposure to air or moisture.	Discard the current stock and use a fresh, properly stored batch. Ensure storage is in a tightly sealed container in a cool, dry place.[9]
Inconsistent experimental results using different batches of the compound.	This is likely due to varying levels of degradation between batches.	Always use a fresh batch of Tetraglycine hydroperiodide for critical experiments. Visually inspect the compound for any color change from its typical gray appearance before use.[10]
Cloudy solution or precipitate forms when dissolving tablets.	Tablets often contain excipients like talc (B1216) or sodium acid phosphate (B84403) which may not dissolve completely or immediately.[3][9]	Use sonication to aid dissolution.[8] If a precipitate remains, it is likely an insoluble excipient. Centrifuge the solution and use the supernatant.[7]
Difficulty achieving the expected concentration in solution.	This could be due to the use of degraded material where the active iodine content is reduced.	Quantify the active iodine concentration in your solution using a suitable analytical method if precise concentration is critical for your application.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of Tetraglycine Hydroperiodide

Objective: To prepare a stable aqueous stock solution of Tetraglycine hydroperiodide.

Materials:

• Tetraglycine hydroperiodide (fresh, gray in color)

• Sterile, deionized water

• Airtight, amber glass container

• Magnetic stirrer and stir bar

• Analytical balance

Procedure:

• Before opening, allow the container of Tetraglycine hydroperiodide to come to room temperature to minimize moisture condensation.

• Weigh the desired amount of Tetraglycine hydroperiodide powder quickly and accurately in a fume hood to avoid inhalation of any potential iodine vapor.

• Transfer the powder to the amber glass container.

• Add the calculated volume of sterile, deionized water to achieve the target concentration.

• Immediately seal the container to minimize exposure to air.

• Stir the solution on a magnetic stirrer at room temperature until the powder is completely dissolved. The solution should be clear.

• Store the stock solution in the tightly sealed amber container at a controlled room temperature (between 15.5°C and 30°C or 60°F and 86°F) and away from light.[6]

Protocol 2: Handling and Storage of Tetraglycine Hydroperiodide

Objective: To maintain the stability and integrity of Tetraglycine hydroperiodide.

Procedure:

• Storage of Solid Compound: Store Tetraglycine hydroperiodide in its original, tightly sealed container in a cool, dry, and dark place.[6] Avoid exposure to heat, humidity, and moisture.[5]

• Handling: When weighing and handling the solid compound, do so in an environment with controlled humidity if possible. Minimize the time the container is open to the atmosphere.

• Storage of Solutions: Aqueous solutions of Tetraglycine hydroperiodide should be stored in airtight, amber glass containers to protect from light and prevent the escape of iodine vapor. For long-term storage, refrigeration may be considered, but it is crucial to allow the solution to return to room temperature before opening to prevent condensation.

Visual Guides

Caption: Workflow for preparing a Tetraglycine hydroperiodide solution.

Caption: Factors leading to the degradation of Tetraglycine hydroperiodide.

References

• 1. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 2. Portable water purification - Wikipedia [en.wikipedia.org]
• 3. Tetraglycine Hydroperiodide [drugfuture.com]
• 4. researchgate.net [researchgate.net]
• 5. forestry-suppliers.com [forestry-suppliers.com]
• 6. princessauto.com [princessauto.com]
• 7. jpt.com [jpt.com]
• 8. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. tcscouts.org [tcscouts.org]

preventing degradation of Tetraglycine hydroperiodide in storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Tetraglycine hydroperiodide during storage.

Frequently Asked Questions (FAQs)

Q1: What is the optimal storage temperature for Tetraglycine hydroperiodide?

A1: For maximal stability, Tetraglycine hydroperiodide should be stored in a lyophilized state at -20°C or colder.[1][2][3] While it can be stable for short periods at room temperature, long-term storage at low temperatures is crucial to prevent degradation.[1]

Q2: How does humidity affect the stability of Tetraglycine hydroperiodide?

A2: Tetraglycine hydroperiodide is highly susceptible to moisture. Exposure to humidity can significantly decrease its long-term stability.[1][4] It is essential to store it in a tightly sealed container, and for optimal protection, within a desiccator.[2][5] Before opening a container that has been refrigerated, always allow it to equilibrate to room temperature to prevent condensation of atmospheric moisture onto the compound.[1][6]

Q3: Is Tetraglycine hydroperiodide sensitive to light?

A3: Yes, iodine-containing compounds are generally light-sensitive.[7] It is recommended to store Tetraglycine hydroperiodide in a light-resistant container to prevent photochemical degradation.[8]

Q4: What is the shelf life of Tetraglycine hydroperiodide?

A4: The shelf life of Tetraglycine hydroperiodide is indefinite as long as the container remains unopened and properly stored.[9][10] However, once opened, its stability can be compromised. Some manufacturers of water purification tablets containing this compound suggest a limited period of use after opening, typically around three months, to ensure full potency.[9]

Q5: Can I store Tetraglycine hydroperiodide in solution?

A5: Storing Tetraglycine hydroperiodide in solution is not recommended for long periods.[5] Peptides in solution are much less stable than in their lyophilized form and are susceptible to microbial contamination.[2][3] If a solution must be prepared, it is best to use a sterile, slightly acidic buffer (pH 5-6), aliquot it into single-use volumes, and store at -20°C.[2][3] Avoid repeated freeze-thaw cycles.[1][2]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Reduced efficacy or potency in experiments.	Degradation of Tetraglycine hydroperiodide due to improper storage.	1. Verify Storage Conditions: Confirm that the compound has been stored at -20°C or below in a tightly sealed, light-resistant container, and protected from moisture. 2. Assess Age of Opened Stock: If the container has been open for an extended period, the compound may have degraded. 3. Perform a Quality Control Check: Quantify the "available iodine" content using the titration protocol provided in the Experimental Protocols section.
Physical changes in the lyophilized powder (e.g., discoloration, clumping).	Exposure to moisture and/or heat.	1. Inspect Container Seal: Ensure the container lid is tightly secured. 2. Review Storage History: Check for any deviations from the recommended storage temperature and humidity. 3. Discard if Necessary: Significant physical changes are a strong indicator of degradation. It is advisable to use a fresh, unopened stock for critical experiments.
Inconsistent results between different aliquots of the same stock.	Improper aliquoting or handling, leading to contamination or degradation of some aliquots.	1. Review Aliquoting Procedure: Ensure that the lyophilized powder was allowed to reach room temperature before opening and that aliquoting was performed quickly in a low-humidity environment. 2. Use Fresh Aliquots: For future experiments, use a newly prepared set of aliquots from a reliable stock. 3. Avoid Repeated Freeze-Thaw Cycles: Use each aliquot only once.

Experimental Protocols

Protocol 1: Quantification of Available Iodine by Sodium Thiosulfate (B1220275) Titration

This method determines the concentration of active, or "available," iodine in a Tetraglycine hydroperiodide sample, which is a key indicator of its stability and potency.[1][5][6]

Materials:

• Tetraglycine hydroperiodide sample

• Potassium iodide (KI)

• Standardized 0.1 N sodium thiosulfate (Na₂S₂O₃) solution

• 3 N Hydrochloric acid (HCl)

• Starch indicator solution (1%)

• Analytical balance

• Glass-stoppered flask

• Buret

• Deionized water

Procedure:

• Accurately weigh approximately 500 mg of the Tetraglycine hydroperiodide powder and place it in a tared, glass-stoppered flask.

• Add 1 g of potassium iodide (KI) dissolved in 5 mL of deionized water to the flask. The KI helps to solubilize the iodine.

• Dilute the mixture with deionized water to about 50 mL.

• Add 1 mL of 3 N hydrochloric acid.

• Titrate the solution with a standardized 0.1 N sodium thiosulfate solution.

• As the solution color fades to a pale yellow, add 3 mL of starch indicator solution. The solution will turn a deep blue-black color.

• Continue the titration with sodium thiosulfate, adding it dropwise, until the blue color completely disappears.

• Record the volume of sodium thiosulfate solution used.

Calculation:

Each mL of 0.1 N sodium thiosulfate is equivalent to 12.69 mg of iodine (I).[5]

Available Iodine (%) = (Volume of Na₂S₂O₃ (mL) × Normality of Na₂S₂O₃ × 12.69 mg/mL) / (Weight of sample (mg)) × 100

Visualizations

Caption: Potential degradation pathways of Tetraglycine hydroperiodide.

Caption: Workflow for quality control of Tetraglycine hydroperiodide.

References

• 1. US4113857A - Process for the preparation of iodophor compounds and methods for stabilizing iodophor pharmaceutical compositions containing the same - Google Patents [patents.google.com]
• 2. USP Modernization Initiative: Iodide Assay by Ion Chromatography | Metrohm [metrohm.com]
• 3. usptechnologies.com [usptechnologies.com]
• 4. Effect of Solvation on Glycine Molecules: A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmacopeia.cn [pharmacopeia.cn]
• 6. ftp.uspbpep.com [ftp.uspbpep.com]
• 7. Determination of Thermodynamic Stability of a Ni (II) Glycine Complexes in aqueous solution: Potentiometric and Spectroscopic Studies [ijnc.ir]
• 8. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 9. Iodine analysis according to the USP method - Aghaltin Shimi [aghaltin.com]
• 10. ijnc.ir [ijnc.ir]

Technical Support Center: Optimizing Tetraglycine Hydroperiodide Concentration for Disinfection

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of Tetraglycine Hydroperiodide for disinfection. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in your laboratory work.

Troubleshooting Guide

This guide addresses common issues encountered during disinfection experiments with Tetraglycine Hydroperiodide.

Issue	Potential Cause	Recommended Solution
Inconsistent or poor disinfection results (low log reduction)	1. Incorrect Concentration: The prepared solution may be too dilute or may have degraded. 2. Insufficient Contact Time: The disinfectant was not in contact with the surface or suspension for the required duration. 3. Presence of Organic Load: Organic materials (e.g., serum, blood, soil) can neutralize the active iodine.[1][2] 4. Incorrect pH: The pH of the solution may not be optimal for iodine efficacy. 5. Low Temperature: Disinfection efficacy of iodine can be reduced at lower temperatures.	1. Verify the concentration of your Tetraglycine Hydroperiodide solution using a validated method such as iodometric titration or UV-Vis spectrophotometry. Prepare fresh solutions as needed. 2. Ensure the disinfectant remains wet on the surface for the entire validated contact time. For suspensions, ensure adequate mixing for the full duration. 3. Pre-clean surfaces to remove organic matter before disinfection. If pre-cleaning is not possible, a higher disinfectant concentration or longer contact time may be required.[2] 4. Adjust the pH of the disinfectant solution to the optimal range for iodine, which is generally slightly acidic to neutral. 5. Increase the contact time or use a higher concentration of the disinfectant when working at lower temperatures.
Discoloration or damage to surfaces/equipment	1. Material Incompatibility: Iodine can be corrosive or cause staining on certain materials like aluminum, copper, and some plastics.[3] 2. High Concentration: Using a concentration higher than necessary can increase the risk of material damage.	1. Consult material compatibility charts for iodine-based disinfectants. Test the disinfectant on a small, inconspicuous area of the material before widespread use. 2. Use the lowest effective concentration of Tetraglycine Hydroperiodide for your application, as determined by efficacy testing.
Prepared solution loses its characteristic color	1. Degradation of Active Ingredient: Free iodine may have degraded due to exposure to light, high temperatures, or alkaline pH.[4] 2. Contamination: The solution may be contaminated with reducing agents.	1. Store stock solutions and prepared disinfectants in opaque, tightly sealed containers in a cool, dark place.[3] Prepare fresh working solutions daily or as validated by your stability studies.[4] 2. Use high-purity water (e.g., distilled or deionized) for preparing solutions and ensure all glassware is thoroughly cleaned.
Variability in replicate experiments	1. Inconsistent Inoculum: The number of microorganisms applied to carriers or in suspension varies between replicates. 2. Incomplete Neutralization: Residual disinfectant is carried over into the growth medium, inhibiting microbial growth and leading to an overestimation of efficacy. 3. Non-homogenous Solution: The prepared disinfectant solution is not uniformly mixed.	1. Standardize your protocol for preparing and applying the microbial inoculum to ensure a consistent challenge for the disinfectant. 2. Use a validated neutralizer in your recovery medium to inactivate the iodine. Common neutralizers for iodine include sodium thiosulfate (B1220275). 3. Thoroughly mix the disinfectant solution before each use.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of Tetraglycine Hydroperiodide as a disinfectant?

Tetraglycine Hydroperiodide acts by releasing free molecular iodine (I₂) into the solution. This free iodine is a potent oxidizing agent that rapidly penetrates microbial cell walls.[5][6] Its antimicrobial action is multifactorial and includes:

• Oxidation of cellular components: Iodine oxidizes key proteins, nucleotides, and fatty acids, leading to their inactivation.[5][6][7]

• Disruption of protein synthesis: It can inhibit the synthesis of microbial proteins.[8]

• Denaturation of enzymes: Iodine reacts with amino acids like cysteine and methionine, denaturing enzymes that are critical for cellular function.[9]

• Destabilization of membranes: It can disrupt the integrity of the cell membrane.[8][9]

This multi-targeted mechanism makes the development of microbial resistance to iodine unlikely.[8]

2. What is the optimal concentration of Tetraglycine Hydroperiodide for disinfection?

The optimal concentration depends on the target microorganism, the required level of disinfection (e.g., log reduction), the contact time, the presence of organic matter, and the temperature. Generally, for surface disinfection, concentrations that release between 25 and 75 ppm of free iodine are used. However, it is crucial to validate the efficacy of your chosen concentration for your specific application. In some cases, more dilute solutions of iodophors can be more rapidly bactericidal than concentrated solutions due to a higher concentration of free iodine.[10]

3. How do I prepare a working solution of Tetraglycine Hydroperiodide?

To prepare a working solution, you will need to dissolve the Tetraglycine Hydroperiodide tablets or powder in a specific volume of purified water to achieve the desired concentration of free iodine. It is recommended to use distilled or deionized water to avoid interference from impurities in tap water. Always follow the manufacturer's instructions for preparation. For laboratory applications requiring precise concentrations, it is essential to determine the actual free iodine concentration of the prepared solution using a validated analytical method.

4. How should I store prepared Tetraglycine Hydroperiodide solutions?

Prepared solutions should be stored in a cool, dark place in a tightly sealed, opaque container to prevent the degradation of free iodine from exposure to light and air.[3] The stability of the solution will depend on the storage conditions and the initial concentration. It is best practice to prepare fresh solutions daily or to validate the stability of your stored solutions over time.[4]

5. What factors can influence the efficacy of my disinfection protocol?

Several factors can impact the effectiveness of Tetraglycine Hydroperiodide:

• Concentration: The amount of free iodine available to act on microorganisms.

• Contact Time: The duration the disinfectant is in contact with the microorganisms.

• Temperature: Higher temperatures generally increase the rate of disinfection.

• pH: The efficacy of iodine is optimal in a slightly acidic to neutral pH range.

• Organic Load: The presence of organic matter can neutralize free iodine, reducing its efficacy.[1][2]

• Water Hardness: While less of a concern than with some other disinfectants, very hard water can potentially affect performance.

Quantitative Data

The following tables summarize the bactericidal and virucidal efficacy of povidone-iodine, a related iodophor, at various concentrations and contact times. This data can serve as a starting point for optimizing Tetraglycine Hydroperiodide concentrations.

Table 1: Bactericidal Activity of Povidone-Iodine

Microorganism	Povidone-Iodine Concentration (%)	Contact Time	Log Reduction	Reference
Staphylococcus aureus	0.25	30 seconds	>8	[11][12]
Staphylococcus aureus	5	5 minutes	>8	[11][12]
Staphylococcus aureus	10	5 minutes	>8	[11][12]
Micrococcus luteus	0.25	30 seconds	>8	[11][12]
Micrococcus luteus	5	5 minutes	>8	[11][12]
Micrococcus luteus	10	5 minutes	>8	[11][12]
Methicillin-Resistant Staphylococcus aureus (MRSA)	Standard (0.23-0.47)	15-60 seconds	Effective Killing	[13]
Pseudomonas aeruginosa	Standard (0.23-0.47)	15-60 seconds	Effective Killing	[13]

Table 2: Virucidal Activity of Povidone-Iodine

Virus	Povidone-Iodine Concentration (%)	Contact Time	Log Reduction	Reference
Enveloped Viruses	0.08 - 0.9	up to 5 minutes	>4	[14]
Adenovirus	0.08 - 0.9	up to 60 minutes	>4	[14]
Norovirus	0.08 - 0.9	up to 5 minutes	>4	[14]
Rotavirus	0.08 - 0.9	up to 5 minutes	>4	[14]
Poliovirus Type 1	0.08 - 0.9	up to 60 minutes	>4	[14]

Experimental Protocols

Protocol 1: Determination of Free Iodine Concentration by Iodometric Titration

This protocol provides a method to determine the concentration of available iodine in your Tetraglycine Hydroperiodide solution.

Materials:

• Tetraglycine Hydroperiodide solution (sample)

• Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 N)

• Potassium iodide (KI)

• Glacial acetic acid or sulfuric acid

• Starch indicator solution (1%)

• Burette, flasks, and pipettes

Procedure:

• Pipette a known volume of the Tetraglycine Hydroperiodide solution into an Erlenmeyer flask.

• Add an excess of potassium iodide (KI) to the flask.

• Acidify the solution with acetic acid or sulfuric acid. This will cause the available iodine to react with the iodide to form triiodide (I₃⁻), which is a brown-colored complex.

• Titrate the solution with the standardized sodium thiosulfate solution until the brown color fades to a pale yellow.

• Add a few drops of the starch indicator solution. The solution will turn a deep blue-black color.

• Continue the titration with sodium thiosulfate, adding it dropwise, until the blue-black color disappears completely.

• Record the volume of sodium thiosulfate solution used.

• Calculate the concentration of free iodine in your sample based on the stoichiometry of the reaction between iodine and thiosulfate.

Protocol 2: Disinfectant Efficacy Carrier Test (Qualitative)

This protocol is a simplified carrier test to evaluate the efficacy of your Tetraglycine Hydroperiodide solution against a specific microorganism on a surface.

Materials:

• Test microorganism culture

• Sterile carriers (e.g., stainless steel or glass coupons)

• Tetraglycine Hydroperiodide solution

• Sterile water or saline (for control)

• Neutralizing broth (containing sodium thiosulfate)

• Appropriate growth medium (e.g., Tryptic Soy Broth)

• Incubator

Procedure:

• Inoculation of Carriers: Inoculate each sterile carrier with a standardized suspension of the test microorganism. Allow the carriers to dry under sterile conditions.

• Disinfection: Immerse the inoculated and dried carriers into the Tetraglycine Hydroperiodide solution for a predetermined contact time. For the control group, immerse carriers in sterile water or saline for the same duration.

• Neutralization: After the contact time, transfer each carrier to a tube containing neutralizing broth to inactivate the disinfectant.

• Incubation: After a short neutralization period, transfer the carriers to tubes containing the appropriate growth medium.

• Observation: Incubate the tubes at the optimal temperature for the test microorganism and observe for growth (turbidity) over a specified period (e.g., 48 hours). The absence of growth indicates effective disinfection.

Visualizations

Mechanism of Action of Iodine

References

• 1. Evaluation of organic load-related efficacy changes in antiseptic solutions used in hospitals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of povidone-iodine's bactericidal activity by common organic substances: an experimental study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. Why is my Povidone-Iodine 10% Solution losing it's color which disappeared, 2 tsp mixed with 6 oz distilled water, sitting out for 3 days? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. Povidone Iodine: Properties, Mechanisms of Action, and Role in Infection Control and Staphylococcus aureus Decolonization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antiseptics and Disinfectants: Activity, Action, and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mmclibrary.com [mmclibrary.com]
• 9. The Effect of Three Complexes of Iodine with Amino Acids on Gene Expression of Model Antibiotic Resistant Microorganisms Escherichia coli ATCC BAA-196 and Staphylococcus aureus ATCC BAA-39 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemical Disinfectants | Infection Control | CDC [cdc.gov]
• 11. Povidone-iodine concentration and in vitro killing time of bacterial corneal ulcer isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Povidone-iodine concentration and in vitro killing time of bacterial corneal ulcer isolates | Digital Journal of Ophthalmology [djo.harvard.edu]
• 13. In vitro short-time killing activity of povidone-iodine (Isodine Gargle) in the presence of oral organic matter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Bactericidal and virucidal activity of ethanol and povidone‐iodine - PMC [pmc.ncbi.nlm.nih.gov]

interference of organic matter with Tetraglycine hydroperiodide efficacy

This technical support center provides troubleshooting guidance and frequently asked questions regarding the use of Tetraglycine hydroperiodide, particularly addressing the interference of organic matter with its antimicrobial efficacy. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Tetraglycine hydroperiodide and what is its primary mechanism of action?

Tetraglycine hydroperiodide is a complex that, when dissolved in water, releases free iodine.[1][2][3][4] The antimicrobial action of Tetraglycine hydroperiodide is attributed to this released elemental iodine, which is a strong oxidizing agent. It rapidly penetrates the cell walls of microorganisms and disrupts the synthesis of proteins, nucleotides, and fatty acids, leading to cell death.

Q2: How does the presence of organic matter affect the efficacy of Tetraglycine hydroperiodide?

Organic matter, such as blood, serum, pus, soil, and other biological materials, can significantly reduce the efficacy of Tetraglycine hydroperiodide.[5][6][7] The free iodine released from the complex readily binds to proteins and other organic molecules, forming inactive complexes. This interaction reduces the concentration of available iodine to exert its antimicrobial effect.

Q3: What types of organic matter are of most concern?

Studies on related iodophors, like povidone-iodine, have shown that substances rich in protein, such as blood and serum, have a significant inhibitory effect.[5][7] The degree of inhibition is generally proportional to the concentration of the organic load.

Q4: Is the color change of the Tetraglycine hydroperiodide solution an indicator of its efficacy in the presence of organic matter?

The characteristic color of an iodine solution is an indicator of the presence of free iodine. A loss of color upon addition of organic matter suggests that the free iodine is being consumed and is no longer available in sufficient concentration for effective antimicrobial action. However, a visual assessment alone is not a reliable method for determining bactericidal efficacy and should be confirmed with microbiological testing.

Q5: Can I increase the concentration of Tetraglycine hydroperiodide to overcome the interference from organic matter?

While increasing the concentration might seem like a logical step, it is crucial to adhere to the manufacturer's recommended dilutions and instructions. An in-vitro study on povidone-iodine demonstrated that the degree of inhibition by organic matter was inversely proportional to the concentration of the povidone-iodine solution.[5] However, excessively high concentrations may not be proportionally more effective and could have other undesirable effects. Efficacy under high organic load should always be validated through appropriate testing.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Reduced or no antimicrobial activity observed in experiments.	Presence of organic matter: The experimental medium may contain organic components (e.g., serum, blood, proteins) that are inactivating the free iodine.	1. Pre-clean instruments and surfaces to remove as much organic debris as possible before applying the Tetraglycine hydroperiodide solution. 2. If the experimental protocol allows, consider using a higher, validated concentration of the disinfectant. 3. Validate the efficacy of the working solution in the presence of the specific organic load using a quantitative suspension test (see Experimental Protocols section).
Inconsistent results between experimental batches.	Variable organic load: The amount of organic matter may differ between samples or experiments, leading to inconsistent inactivation of the disinfectant.	1. Standardize the experimental conditions to ensure a consistent level of organic soil in all tests. 2. Prepare fresh solutions of Tetraglycine hydroperiodide for each experiment to ensure consistent potency.
Discoloration of the Tetraglycine hydroperiodide solution upon application.	Reaction with organic matter: The disappearance of the iodine color indicates that the free iodine is being consumed by the organic material.	1. This is an expected reaction. However, if it occurs very rapidly, it may indicate a very high organic load. 2. Re-apply the solution after initial cleaning if necessary and feasible within the experimental design.

Quantitative Data Summary

The following tables summarize the bactericidal efficacy of a 7.5% povidone-iodine solution, a compound closely related to Tetraglycine hydroperiodide, in the presence of different organic loads. This data is derived from a study evaluating antiseptic solutions and can serve as a reference for understanding the potential impact of organic matter on iodine-based disinfectants.[7]

Table 1: Log Reduction of Bacteria with 7.5% Povidone-Iodine in the Presence of Bovine Serum Albumin (BSA)

Test Organism	Log Reduction (Clean - 0.3 g/L BSA)	Log Reduction (Dirty - 3 g/L BSA)
Staphylococcus aureus	>5	<5
Pseudomonas aeruginosa	>5	<5
Enterococcus hirae	>5	<5
Escherichia coli	>5	<5

Table 2: Log Reduction of Bacteria with 7.5% Povidone-Iodine in the Presence of Defibrinated Sheep Blood (DSB)

Test Organism	Log Reduction (Clean - 3 mL/L DSB)	Log Reduction (Dirty - 30 mL/L DSB)
Staphylococcus aureus	>5	<5
Pseudomonas aeruginosa	>5	<5
Enterococcus hirae	>5	<5
Escherichia coli	>5	<5

Note: A log reduction of ≥ 5 is generally considered to demonstrate bactericidal efficacy in these tests.

Experimental Protocols

Protocol: Quantitative Suspension Test for Bactericidal Activity in the Presence of Organic Load (Based on EN 13727)

This protocol outlines a method to determine the bactericidal activity of Tetraglycine hydroperiodide under conditions simulating the presence of organic matter.

• Preparation of Materials:

  • Tetraglycine hydroperiodide solution at the desired test concentration.

  • Test organism suspension (e.g., Staphylococcus aureus, Pseudomonas aeruginosa) at a standardized concentration (e.g., 1.5 x 10⁸ to 5.0 x 10⁸ CFU/mL).

  • Interfering substance (organic load):

    • Clean conditions: 0.3 g/L bovine serum albumin (BSA).

    • Dirty conditions: 3.0 g/L BSA or a mixture of 3.0 g/L BSA and 3.0 mL/L defibrinated sheep blood.

  • Neutralizer solution capable of inactivating the iodine without harming the bacteria.

  • Culture media (e.g., Tryptic Soy Agar).

• Test Procedure:

  • In a sterile tube, mix 1 part of the interfering substance with 1 part of the bacterial test suspension.

  • Add 8 parts of the Tetraglycine hydroperiodide test solution.

  • Start a timer for the specified contact time (e.g., 60 seconds).

  • At the end of the contact time, transfer a defined volume of the mixture to a tube containing the neutralizer solution.

  • Enumerate the surviving bacteria using standard plate count techniques.

• Calculation of Log Reduction:

  • Compare the number of surviving bacteria in the test mixture to the initial bacterial count in a control sample (without the disinfectant).

  • Log Reduction = log10 (Initial bacterial count / Surviving bacterial count).

Visualizations

Caption: Mechanism of organic matter interference with Tetraglycine hydroperiodide efficacy.

Caption: Workflow for Quantitative Suspension Test to evaluate disinfectant efficacy.

References

• 1. AOAC Use-Dilution Test (955.14, 955.15, 955.17, 964.02): Disinfectants - Situ Biosciences [situbiosciences.com]
• 2. microchemlab.com [microchemlab.com]
• 3. microbe-investigations.com [microbe-investigations.com]
• 4. gojo.com [gojo.com]
• 5. Evaluation of organic load-related efficacy changes in antiseptic solutions used in hospitals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. intertekinform.com [intertekinform.com]
• 7. microchemlab.com [microchemlab.com]

troubleshooting inconsistent results in Tetraglycine hydroperiodide experiments

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tetraglycine (B1346897) Hydroperiodide. The information focuses on addressing potential inconsistencies in experimental results related to its primary application as an iodine-releasing agent.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Tetraglycine Hydroperiodide and what are its primary applications?

Tetraglycine hydroperiodide is a complex of tetraglycine and periodide. It is most commonly used in tablet form for water purification, where it serves as a disinfectant by releasing a specific amount of free iodine.[1][2][3][4] In a research context, it may be used to study the efficacy of iodine as a disinfectant, for developing new antimicrobial formulations, or in studies investigating the physiological effects of iodine intake.[5][6][7]

Q2: My iodine concentration is lower than expected after dissolving a tablet. What could be the cause?

Several factors can lead to lower than expected iodine concentrations:

• Incomplete Dissolution: Ensure the tablet is fully dissolved. Crushing the tablet before adding it to the solvent can aid in dissolution.

• Presence of Reducing Agents: Ascorbic acid (Vitamin C) or other reducing agents will react with and consume the free iodine, leading to lower concentrations.[2]

• High pH: The release of iodine from tetraglycine hydroperiodide is most effective in acidic to neutral conditions. The tetraglycine itself helps to buffer the water to around pH 5.5 to ensure a high level of aqueous iodine is formed.[8] If your solvent is basic, the iodine release may be inhibited.

• Volatilization of Iodine: Iodine can sublimate and be lost to the atmosphere, especially from open containers or with vigorous stirring over extended periods.[1]

• Adsorption to Container Walls: Iodine can adsorb to the surfaces of some plastics. Using glass containers is recommended for preparing and storing iodine solutions.

Q3: I am observing high variability in my results between experiments. What are the potential sources of this inconsistency?

Inconsistent results in experiments with tetraglycine hydroperiodide can stem from several sources:

• Tablet Integrity and Age: While the tablets have a long shelf life in a sealed container, once opened, exposure to humidity and high temperatures can degrade the compound.[1][9] It is recommended to use tablets from a freshly opened container and to reseal it promptly.

• Solvent Composition: The composition of your solvent (e.g., presence of organic matter, different pH) can affect the stability and availability of the released iodine.

• Temperature and Light: Higher temperatures can increase the rate of iodine loss through volatilization. Exposure to UV light can also potentially degrade the polyiodide complex. Store solutions in a cool, dark place.

• Analytical Method: The choice and execution of the analytical method for iodine determination are critical. Ensure your method is validated and that you are consistent in your procedure.

Q4: Can I use Tetraglycine Hydroperiodide tablets for applications other than water purification?

While the primary use is for water disinfection, the tablets can serve as a convenient source of a known amount of iodine for various laboratory applications. However, it is important to consider that the tablets contain excipients (inactive ingredients) that may interfere with your specific experiment. If a high-purity iodine source is required, using crystalline iodine and potassium iodide to prepare a standard iodine solution (Lugol's solution) may be more appropriate.

Section 2: Troubleshooting Guide

This section provides a structured approach to troubleshoot common issues encountered during experiments with Tetraglycine Hydroperiodide.

Issue 1: Inconsistent Iodine Concentration in Prepared Solutions

Symptom	Possible Cause	Recommended Action
Lower than expected iodine concentration	Incomplete tablet dissolution.	Crush the tablet before adding to the solvent and ensure thorough mixing.
Presence of reducing agents in the solvent.	Test the solvent for reducing agents. Use purified, deionized water or a well-defined buffer.
Iodine volatilization.	Prepare solutions in a closed container and minimize headspace. Avoid excessive heating.
Incorrect analytical measurement.	Calibrate your analytical instrument (e.g., spectrophotometer, titrator) with a fresh, known standard.
Higher than expected iodine concentration	Error in dilution calculations.	Double-check all calculations for dilutions and standard preparations.
Contamination of glassware with an oxidizing agent.	Ensure all glassware is thoroughly cleaned and rinsed with deionized water.
Fluctuating iodine concentration over time	Instability of the solution.	Store the solution in a dark, sealed container. Prepare fresh solutions daily if high precision is required.
Reaction with solvent components.	Analyze the composition of your solvent for any reactive species.

Issue 2: Poor Reproducibility in Experimental Assays (e.g., antimicrobial efficacy)

Symptom	Possible Cause	Recommended Action
High variability between replicates.	Inhomogeneous distribution of iodine in the test system.	Ensure thorough mixing of the iodine solution with the experimental medium.
Inconsistent contact time.	Standardize the time of exposure to the iodine solution in all replicates.
Interference from the experimental medium (e.g., cell culture media, organic matter).	Perform control experiments to assess the interaction of your medium with iodine. Consider a buffer system that does not react with iodine.
Unexpectedly low efficacy.	Loss of active iodine.	Measure the iodine concentration at the beginning and end of the experiment to check for stability.
Presence of iodine-quenching substances.	Identify and remove any substances that may react with iodine, such as thiosulfate (B1220275), ascorbic acid, or certain organic compounds.

Section 3: Experimental Protocols

Protocol 1: Preparation of a Standardized Iodine Solution from Tetraglycine Hydroperiodide Tablets

Objective: To prepare an aqueous solution with a known approximate concentration of iodine.

Materials:

• Tetraglycine hydroperiodide tablets (e.g., each releasing 8 mg of iodine).[8]

• Volumetric flasks (glass).

• Deionized water.

• Magnetic stirrer and stir bar.

Procedure:

• Take one tetraglycine hydroperiodide tablet and crush it into a fine powder using a mortar and pestle.

• Quantitatively transfer the powder to a 1 L volumetric flask.

• Add approximately 500 mL of deionized water to the flask.

• Place a magnetic stir bar in the flask and stir on a magnetic stirrer until the powder is completely dissolved.

• Once dissolved, add deionized water to the 1 L mark.

• Stopper the flask and invert it several times to ensure a homogenous solution.

• This solution will have a theoretical iodine concentration of 8 mg/L. It is recommended to determine the exact concentration using an analytical method like iodometric titration or UV-Vis spectroscopy.

Protocol 2: Determination of Iodine Concentration by Iodometric Titration

Objective: To accurately determine the concentration of iodine in a solution.

Materials:

• Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.01 M).

• Starch indicator solution (1%).

• Iodine solution prepared from tetraglycine hydroperiodide.

• Burette, flasks, and pipettes.

Procedure:

• Pipette a known volume (e.g., 100 mL) of the iodine solution into an Erlenmeyer flask.

• Titrate with the standardized sodium thiosulfate solution until the solution turns a pale yellow color.

• Add 1-2 mL of the starch indicator solution. The solution should turn a deep blue-black color.

• Continue the titration dropwise with constant swirling until the blue color disappears completely.

• Record the volume of sodium thiosulfate solution used.

• Calculate the iodine concentration using the stoichiometry of the reaction: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻.

Section 4: Visualizations

Diagram 1: Troubleshooting Workflow for Inconsistent Iodine Concentration

References

• 1. Portable water purification - Wikipedia [en.wikipedia.org]
• 2. A blinded, randomized, palatability study comparing variations of 2 popular field water disinfection tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2014174405A1 - Pharmaceutical preparation - Google Patents [patents.google.com]
• 4. Field Water Disinfection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thyroid adaptation to chronic tetraglycine hydroperiodide water purification tablet use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An iodine load from water-purification tablets alters thyroid function in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. sites.chem.utoronto.ca [sites.chem.utoronto.ca]
• 9. princessauto.com [princessauto.com]

safe handling and disposal of Tetraglycine hydroperiodide

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling and disposal of Tetraglycine hydroperiodide.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Tetraglycine hydroperiodide?

A1: Tetraglycine hydroperiodide is a hazardous substance that requires careful handling. The primary hazards include:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1] Direct contact with the powder can cause severe and nonreversible eye injury.[2]

• Respiratory Irritation: May cause respiratory irritation if inhaled.

• Organ Toxicity: Causes damage to the thyroid gland through prolonged or repeated exposure if swallowed.[3][4]

• Environmental Hazards: Very toxic to aquatic life.

Q2: What personal protective equipment (PPE) is required when working with Tetraglycine hydroperiodide?

A2: To ensure personal safety, the following personal protective equipment (PPE) should be worn:

• Gloves: Wear protective gloves to prevent skin contact.

• Lab Coat/Protective Clothing: Wear appropriate protective clothing to minimize skin exposure.

• Eye/Face Protection: Use safety glasses with side-shields or goggles. A face shield may be necessary for operations where splashing or dust generation is likely.

Q3: What are the proper storage conditions for Tetraglycine hydroperiodide?

A3: Tetraglycine hydroperiodide should be stored in a tightly closed container in a dry and well-ventilated place. It is most effective when stored at controlled room temperatures between 60°F and 86°F (15°C and 30°C). Avoid exposure to heat, humidity, and moisture.[5]

Q4: How should I dispose of waste Tetraglycine hydroperiodide and contaminated materials?

A4: Dispose of contents and containers in accordance with all local, state, and federal regulations.[1] Avoid releasing the substance into the environment.[6] If you are unsure about the disposal protocol, contact your state's pesticide or environmental control agency, or a hazardous waste representative at the nearest EPA regional office for guidance.[5]

Troubleshooting Guides

Scenario 1: Accidental Skin or Eye Contact

• Issue: A researcher has accidentally come into contact with Tetraglycine hydroperiodide powder on their skin or in their eyes.

• Resolution:

  • Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area with plenty of water. If skin irritation occurs or persists, seek medical advice.[1]

  • Eye Contact: Immediately flush the eyes with plenty of water for several minutes, removing contact lenses if present and easy to do so. Continue rinsing and call an ophthalmologist for medical attention.[1]

Scenario 2: Accidental Ingestion or Inhalation

• Issue: A small amount of Tetraglycine hydroperiodide has been accidentally ingested or its dust has been inhaled.

• Resolution:

  • Ingestion: If the person is conscious, have them immediately drink water (two glasses at most). Do not induce vomiting. Call a poison control center or doctor for medical advice.[1]

  • Inhalation: Move the person to fresh air. If breathing is difficult or discomfort occurs, seek medical attention.[1]

Scenario 3: Spill of Tetraglycine hydroperiodide Powder

• Issue: A container of Tetraglycine hydroperiodide has been knocked over, resulting in a small spill of the powder in the laboratory.

• Resolution:

  • Evacuate personnel from the immediate spill area.

  • Ensure adequate ventilation.[6]

  • Wearing appropriate PPE (gloves, safety goggles, lab coat), carefully clean up the spilled powder. Avoid creating dust.[6]

  • Neutralize the spilled material with a 10% solution of sodium thiosulfate.[5]

  • Collect the neutralized residue and place it in a sealed container for proper disposal as hazardous waste.

  • Clean the spill area thoroughly with soap and water.

Data Presentation

Table 1: Summary of Hazard Information for Tetraglycine hydroperiodide

Hazard Classification	GHS Hazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)	H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled
Skin Irritation	H315: Causes skin irritation
Eye Irritation	H319: Causes serious eye irritation[1]
Respiratory Irritation	H335: May cause respiratory irritation
Specific Target Organ Toxicity (Repeated Exposure)	H372: Causes damage to organs (Thyroid) through prolonged or repeated exposure if swallowed
Aquatic Hazard (Acute)	H400: Very toxic to aquatic life

Experimental Protocols

Protocol: General Procedure for Safe Handling of Tetraglycine hydroperiodide

• Preparation and Engineering Controls:

  • Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[6]

  • Ensure that an eyewash station and safety shower are readily accessible.

  • Gather all necessary materials, including Tetraglycine hydroperiodide, required solvents, glassware, and waste containers, before starting the experiment.

• Personal Protective Equipment (PPE):

  • Don a lab coat, safety goggles, and appropriate chemical-resistant gloves before handling the compound.

• Weighing and Transfer:

  • When weighing the solid, perform the task in a fume hood or a ventilated balance enclosure to avoid generating dust.

  • Use a spatula for transferring the powder. Avoid scooping with weighing paper, which can create airborne dust.

  • If making a solution, add the solid to the solvent slowly to prevent splashing.

• During the Experiment:

  • Keep containers of Tetraglycine hydroperiodide closed when not in use.

  • Avoid contact with skin, eyes, and clothing.[6]

  • Wash hands thoroughly after handling, even if gloves were worn.[1]

• Waste Disposal:

  • Segregate all waste contaminated with Tetraglycine hydroperiodide into a designated, labeled hazardous waste container.

  • This includes unused product, contaminated PPE (gloves, etc.), and any rinse from cleaning glassware.

  • Do not dispose of this chemical down the drain.[6]

• Decontamination:

  • Clean all glassware and work surfaces thoroughly after the experiment is complete.

Mandatory Visualization

Caption: Workflow for the safe handling and disposal of Tetraglycine hydroperiodide.

References

• 1. princessauto.com [princessauto.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. forestry-suppliers.com [forestry-suppliers.com]
• 6. lookchem.com [lookchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Tetraglycine Hydroperiodide and Chlorine Dioxide for Water Treatment

For researchers, scientists, and drug development professionals, selecting the appropriate disinfectant for water treatment is a critical decision influenced by efficacy, safety, and operational parameters. This guide provides an objective comparison between tetraglycine (B1346897) hydroperiodide, an iodine-releasing compound, and chlorine dioxide, a widely used oxidizing disinfectant.

Tetraglycine hydroperiodide is a complex of iodine and glycine (B1666218) that serves as a convenient and stable method for delivering a specific dose of iodine for water purification, primarily in tablet form for portable or emergency use.[1][2] Chlorine dioxide (ClO₂) is a synthetic, gaseous compound that is a powerful oxidizing agent and disinfectant used in municipal and industrial water treatment.[3][4]

Mechanism of Action

The antimicrobial activity of these two compounds stems from fundamentally different chemical interactions with microbial cells.

Tetraglycine Hydroperiodide (Iodine): Once dissolved in water, tetraglycine hydroperiodide releases elemental iodine (I₂). The germicidal action of iodine is not entirely understood but is believed to involve direct penetration of the microbial cell wall. Inside the cell, iodine disrupts protein synthesis and function by binding to essential amino acids, such as tyrosine and histidine, and reacting with the sulfhydryl (-SH) groups of enzymes. This process leads to the inactivation of critical metabolic pathways, ultimately causing cell death. The effectiveness of iodine is less dependent on the pH of the water compared to chlorine.[5][6]

Chlorine Dioxide: Chlorine dioxide is a potent oxidizing agent that disinfects through an oxidative reaction.[7] It readily penetrates the cell wall or viral capsid and reacts with vital components within the microorganism, such as amino acids, proteins, and lipids.[3][4][7] This oxidative attack disrupts the pathogen's metabolic functions and structure, rendering it unable to reproduce or survive.[7] Unlike chlorine, chlorine dioxide does not engage in chlorination reactions, which minimizes the formation of certain halogenated byproducts.[7] Its efficacy is largely independent of pH over a wide range.[7][8][9]

Fig 1. Comparative disinfection pathways.

Comparative Efficacy

The effectiveness of a disinfectant is often measured by its ability to inactivate a broad range of microorganisms. Chlorine dioxide is generally recognized as a more potent and broad-spectrum disinfectant than iodine.[5]

Parameter	Tetraglycine Hydroperiodide (Iodine)	Chlorine Dioxide
Bacterial Efficacy	Effective against most bacteria.[10]	Highly effective against bacteria.[8][11]
Viral Efficacy	Effective against many viruses.[10][12]	Superior efficacy against viruses.[9][12][13]
Protozoa Efficacy	Considered "OK" at killing Giardia but somewhat ineffective against Cryptosporidium.[10][14]	Effective against Giardia and more effective than iodine and chlorine against Cryptosporidium.[5][15]
pH Dependence	Less affected by pH than chlorine, making it more stable.[5][6]	Efficacy is largely independent of pH between 4 and 10.[7][9]
Contact Time	Typically requires at least 30 minutes for Giardia.[15] Longer times are needed for cold or turbid water.[1]	Can be effective in minutes, though a 4-hour contact time is sometimes recommended for protozoa.[5]

Disinfection Byproducts (DBPs)

A major consideration in water treatment is the formation of potentially harmful disinfection byproducts (DBPs).

With tetraglycine hydroperiodide , the primary concern is the formation of iodinated DBPs (I-DBPs) when iodine reacts with natural organic matter in the water.[16][17] Studies have shown that I-DBPs, such as iodoacetic acid and iodinated trihalomethanes (I-THMs), can be more cytotoxic and genotoxic than their chlorinated and brominated counterparts.[17][18][19]

Chlorine dioxide is often favored because it does not form significant amounts of trihalomethanes (THMs) or haloacetic acids (HAAs), which are regulated DBPs associated with chlorine.[7][20][21] However, the primary byproducts of chlorine dioxide disinfection are chlorite (B76162) and chlorate (B79027) ions.[22][23] The U.S. Environmental Protection Agency (EPA) has set maximum contaminant levels for chlorite in drinking water due to potential health effects.[22]

DBP Class	Tetraglycine Hydroperiodide (Iodine)	Chlorine Dioxide
Primary Byproducts	Iodinated DBPs (I-DBPs), e.g., Iodoacetic acids, I-THMs.[24]	Chlorite (ClO₂⁻), Chlorate (ClO₃⁻).[22]
Regulated Halogenated DBPs	Does not form chlorinated THMs or HAAs.	Does not form significant THMs or HAAs.[7]
Toxicity Concern	I-DBPs are noted to be more cytotoxic and genotoxic than chlorinated analogues.[17][18]	Chlorite is a regulated byproduct with a maximum contaminant level.[22]

Operational Considerations

Factor	Tetraglycine Hydroperiodide (Iodine)	Chlorine Dioxide
Form/Application	Solid tablets for portable/emergency use.[1]	Gas generated on-site for municipal/industrial use.[20]
Stability	Very stable in tablet form before the container is opened.[1][15]	Unstable as a gas; must be generated at the point of use.[5]
Taste and Odor	Imparts a noticeable taste and odor, which can be removed with ascorbic acid (Vitamin C).[15]	Generally improves taste and odor by oxidizing precursors.[20][25]
Residual Disinfection	Provides a stable and persistent residual.[5]	Provides a lasting residual to protect against recontamination.[11]
Health Considerations	Prolonged use is not recommended due to potential adverse effects on the thyroid gland.[5][26]	Exposure to high concentrations of the gas is hazardous. Water treatment levels are regulated for safety.[22]

Experimental Protocols: Evaluating Disinfectant Efficacy

A standardized protocol is essential for the objective comparison of water disinfectants. The following outlines a general methodology for a batch test evaluation.

Objective: To determine the microbial inactivation efficiency of a disinfectant over a specified contact time.

Materials:

• Test water matrix (e.g., deionized water with adjusted pH and turbidity).

• Stock solutions of the test disinfectants (Tetraglycine hydroperiodide and Chlorine Dioxide).

• Cultures of test microorganisms (e.g., E. coli, MS2 bacteriophage, Cryptosporidium parvum oocysts).[27]

• Sterile glassware and sampling vials.

• Neutralizing agent to stop the disinfection reaction at specific time points (e.g., sodium thiosulfate).

• Microbiological growth media and enumeration equipment.

• Analytical instruments for measuring disinfectant concentration.

Procedure:

• Preparation: Prepare the test water with desired characteristics (pH, temperature, organic content).[28] Prepare stock solutions of both disinfectants.

• Inoculation: Spike the test water with a known concentration of the test microorganism and mix thoroughly.

• Dosing: Add the disinfectant to the inoculated water to achieve the target concentration. Start a timer immediately.

• Sampling: At predetermined time intervals (e.g., 0, 5, 10, 30, 60 minutes), withdraw a sample and immediately add it to a vial containing a neutralizing agent to quench the disinfectant.[28][29]

• Enumeration: Analyze the neutralized samples to determine the concentration of surviving microorganisms using appropriate culture-based or infectivity assays.[29][30]

• Disinfectant Measurement: Concurrently, measure the disinfectant residual concentration at each time point.

• Data Analysis: Calculate the log reduction of the microorganism at each time point compared to the initial concentration.

Fig 2. General experimental workflow.

Conclusion

Chlorine dioxide and tetraglycine hydroperiodide serve different primary applications in water treatment. Chlorine dioxide is a highly effective, broad-spectrum disinfectant suitable for municipal and industrial applications where on-site generation is feasible.[4][20] Its major advantages are its strong biocidal efficacy, particularly against protozoa, and its minimal formation of regulated halogenated DBPs.[15][20]

Tetraglycine hydroperiodide provides a stable, portable method for iodine-based disinfection, making it ideal for emergency, military, and recreational settings.[1][15] While effective against many pathogens, its limitations include weaker performance against Cryptosporidium, the formation of potentially toxic iodinated byproducts, and health considerations that advise against long-term use.[5][10][26] The choice between these disinfectants must be guided by the specific application, raw water quality, target pathogens, and regulatory landscape.

References

• 1. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 2. quora.com [quora.com]
• 3. Application of chlorine dioxide and its disinfection mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Treating Water - Traveler Summary - TripPrep.com [tripprep.com]
• 6. cdn.who.int [cdn.who.int]
• 7. The Science Behind Chlorine Dioxide Disinfection | Scotmas - Chlorine Dioxide Specialists [scotmas.com]
• 8. A systematic review on chlorine dioxide as a disinfectant - PMC [pmc.ncbi.nlm.nih.gov]
• 9. oxy.com [oxy.com]
• 10. wildsafe.org [wildsafe.org]
• 11. Debunking the Myths: The Efficacy and Safety of Chlorine Dioxide in Water Disinfection | Scotmas [scotmas.com]
• 12. A comparison of the virucidal properties of chlorine, chlorine dioxide, bromine chloride and iodine | Epidemiology & Infection | Cambridge Core [cambridge.org]
• 13. A comparison of the virucidal properties of chlorine, chlorine dioxide, bromine chloride and iodine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. Portable water purification - Wikipedia [en.wikipedia.org]
• 16. atlasofscience.org [atlasofscience.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Formation of Iodinated Disinfection Byproducts (I-DBPs) in Drinking Water: Emerging Concerns and Current Issues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Iodinated disinfection byproduct formation from iohexol in sunlit and chlorinated urban wastewaters - Environmental Science: Water Research & Technology (RSC Publishing) DOI:10.1039/D5EW00709G [pubs.rsc.org]
• 20. corzan.com [corzan.com]
• 21. The formation and control of disinfection by-products using chlorine dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Chlorine Dioxide & Chlorite | Public Health Statement | ATSDR [wwwn.cdc.gov]
• 23. Emerging investigators series: disinfection by-products in mixed chlorine dioxide and chlorine water treatment - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 24. Formation of iodinated disinfection by-products during oxidation of iodide-containing water with potassium permanganate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. youtube.com [youtube.com]
• 26. Thyroid adaptation to chronic tetraglycine hydroperiodide water purification tablet use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. cdn.who.int [cdn.who.int]
• 28. umweltbundesamt.de [umweltbundesamt.de]
• 29. iwaponline.com [iwaponline.com]
• 30. mdpi.com [mdpi.com]

Comparative Efficacy of Tetraglycine Hydroperiodide Against Protozoa and Viruses: A Guide for Researchers

This guide provides a comprehensive comparison of the efficacy of Tetraglycine hydroperiodide, primarily used as a water disinfectant, against various protozoa and viruses. Its performance is contrasted with established antiprotozoal and antiviral agents, supported by available experimental data. This document is intended for researchers, scientists, and drug development professionals.

Mechanism of Action: The Role of Iodine

Tetraglycine hydroperiodide's antimicrobial activity stems from its release of free iodine in aqueous solutions. Iodine is a potent, broad-spectrum antimicrobial agent effective against bacteria, fungi, protozoa, and viruses. Its mechanism of action is multifaceted, involving the rapid penetration of microbial cell walls and the oxidation of key cellular components. This includes the disruption of proteins, nucleotides, and fatty acids, leading to rapid cell death.

Mechanism of Action of Iodine

Efficacy Against Protozoa

This section details the efficacy of Tetraglycine hydroperiodide (iodine) and compares it with standard antiprotozoal drugs against common protozoan pathogens.

Giardia lamblia

Iodine-based disinfectants are effective against Giardia lamblia cysts, although contact time and water conditions are critical factors.[1] In comparative studies of water disinfectants, iodine-based treatments have shown greater efficacy than chlorine-based ones for inactivating Giardia cysts, especially with longer contact times.[2]

Table 1: Efficacy Against Giardia lamblia

Compound	Organism Stage	Concentration/Dose	Contact Time	Log Reduction/Cure Rate	Experimental System	Reference(s)
Iodine (from tablets)	Cysts	13-18 mg/L	20 minutes	3-log₁₀ (in general-case water)	In vitro (water disinfection)	[1]
Iodine (from tablets)	Cysts	13-18 mg/L	20 minutes	~35% inactivation (in worst-case water, pH 5)	In vitro (water disinfection)	[1]
Iodine-based chemicals	Cysts	Manufacturer's specified concentration	8 hours	≥99.9% inactivation	In vitro (water disinfection)	[2]
Metronidazole (B1676534)	Trophozoites	2.0 g (2 consecutive days)	-	76% cure rate	Clinical Trial	[3]
Tinidazole (B1682380)	Trophozoites	2.0 g (single dose)	-	88% cure rate	Clinical Trial	[3]
Nitazoxanide	Trophozoites	500 mg twice daily for 3 days (adults)	-	Recommended by IDSA	Clinical Guideline	[4]

Cryptosporidium parvum

Iodine disinfection is notably less effective against Cryptosporidium parvum oocysts.[1] Studies have shown that even with extended exposure, iodine does not achieve a significant reduction in oocyst viability.[1]

Table 2: Efficacy Against Cryptosporidium parvum

Compound	Organism Stage	Concentration/Dose	Contact Time	Inactivation/Efficacy	Experimental System	Reference(s)
Iodine (from tablets)	Oocysts	13-18 mg/L	20 minutes	10% inactivation	In vitro (water disinfection)	[1]
Iodine (from tablets)	Oocysts	13-18 mg/L	240 minutes	66-81% inactivation	In vitro (water disinfection)	[1]
Nitazoxanide	Oocysts	500 mg BID x 3 days (adults)	-	FDA-approved for immunocompetent individuals. Clinical cure: 72-88%.	Clinical Use	[5][6]
Paromomycin	Oocysts	-	-	Minimally effective, may provide symptomatic improvement.	Clinical Use	[5]

Efficacy Against Viruses

Iodine exhibits broad-spectrum virucidal activity against both enveloped and non-enveloped viruses.

Adenovirus

Povidone-iodine (P-I), a complex that releases iodine, has demonstrated significant in vitro efficacy against multiple ocular adenovirus types.[7][8]

Table 3: Efficacy Against Adenovirus (in vitro)

Compound	Virus Types	Concentration	Contact Time	Log Reduction	Reference(s)
Povidone-Iodine	Ad3, Ad4, Ad5, Ad7a, Ad8	0.4%, 2%, 5%	1 minute	≥3-Log₁₀ (99.9%)	[7][8]
Povidone-Iodine	Ad19/64	2%, 0.4%	15 minutes	≥3-Log₁₀ (99.9%)	[7]
Povidone-Iodine	Ad37	0.4%	5 minutes	≥3-Log₁₀ (99.9%)	[7]
Povidone-Iodine (0.8%)	Adenovirus 8 (free)	0.8%	10 minutes	Complete inactivation	[9][10]

Influenza Virus

Povidone-iodine products have shown rapid and potent in vitro virucidal activity against various influenza A virus strains, including swine flu viruses.[11][12]

Table 4: Efficacy Against Influenza A Virus (in vitro)

Compound	Virus Strains	Concentration	Contact Time	Efficacy	Reference(s)
Povidone-Iodine products	H1N1, H3N2, H1N2	Not specified	10 seconds	Viral infectious titers reduced below detection limit	[11]
Povidone-Iodine	Human H1N1, H3N2	1.56 mg/ml	Not specified	59.7–97.5% reduction in virus yield	[12]
Povidone-Iodine	Avian H1N1, H5N3, H9N2	1.56 mg/ml	Not specified	23.0–57.4% reduction in virus yield	[12]

Coronaviruses (including SARS-CoV-2)

Iodine complexes have demonstrated strong in vitro antiviral activity against SARS-CoV-2.[13]

Table 5: Efficacy Against SARS-CoV-2 (in vitro)

Compound	Virus	Concentration	Efficacy (EC₅₀)	Efficacy (Complete Inhibition)	Reference(s)
Iodine-complex (Renessans Syrup)	SARS-CoV-2	-	0.425 µg/mL	No virus detected at 50 µg/mL	[13]
Iodine-complex (Renessans Capsule)	SARS-CoV-2	-	0.505 µg/mL	No virus detected at 50 µg/mL	[13]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of efficacy studies. Below are summaries of key experimental protocols.

Giardia Cyst Inactivation Assay

This protocol is a generalized procedure for assessing the efficacy of disinfectants against Giardia cysts.

Workflow for Giardia Inactivation Assay

Protocol Steps:

• Cyst Preparation: Giardia cysts are harvested from in vitro cultures or purified from fecal samples. The concentration of cysts is determined using a hemocytometer.

• Disinfectant Preparation: Solutions of the test disinfectant (e.g., Tetraglycine hydroperiodide) are prepared at various concentrations in a demand-free buffer at a specific pH and temperature.

• Exposure: A known concentration of cysts is added to the disinfectant solutions and incubated for predetermined contact times (e.g., 10, 30, 60 minutes).

• Neutralization: The disinfectant is neutralized to stop the reaction. For iodine-based disinfectants, a solution of sodium thiosulfate is typically used.

• Viability Assessment:

  • In Vitro Excystation: Cysts are induced to excyst (release trophozoites) under specific conditions (e.g., exposure to low pH followed by incubation at 37°C in a specific medium). The number of excysted trophozoites is counted to determine viability.

  • Vital Staining: Dyes that can differentiate between live and dead cysts (e.g., propidium iodide, which only enters non-viable cysts) are used, and cysts are observed under a microscope.

• Data Analysis: The percentage of inactivated cysts or the log reduction in viable cysts is calculated by comparing the results from the treated samples to untreated controls.

Virucidal Suspension Test (Based on EN 14476)

This is a standard method to determine the virucidal activity of a liquid chemical disinfectant.[1][14][15][16]

Protocol Steps:

• Preparation of Virus Stock: A high-titer stock of the test virus is prepared in a suitable cell culture.

• Test Product Preparation: The disinfectant is prepared at the desired concentration. An interfering substance (e.g., bovine albumin to simulate "dirty" conditions) may be added.

• Inoculation and Exposure: The virus stock is mixed with the disinfectant solution and incubated for a specific contact time at a controlled temperature.

• Neutralization: The action of the disinfectant is immediately stopped by dilution into an ice-cold maintenance medium or a specific chemical neutralizer.

• Determination of Viral Titer: The remaining infectious virus in the neutralized mixture is quantified by performing serial dilutions and inoculating them onto susceptible host cell cultures. The viral titer is often determined using the 50% Tissue Culture Infectious Dose (TCID₅₀) assay.

• Controls: Several controls are run in parallel:

  • Virus Control: To determine the initial virus titer.

  • Cytotoxicity Control: To determine the concentration of the disinfectant that is toxic to the host cells.

  • Neutralization Control: To validate that the neutralization step effectively stops the disinfectant's activity.

• Data Analysis: The reduction in viral titer is calculated by comparing the titer of the virus exposed to the disinfectant with the initial virus titer. A disinfectant is typically considered to have virucidal activity if it achieves at least a 4-log₁₀ (99.99%) reduction in the virus titer.[1][15]

Conclusion

Tetraglycine hydroperiodide, through the release of iodine, is a potent disinfectant with significant efficacy against a broad range of protozoa and viruses. It is particularly effective against Giardia lamblia cysts and various enveloped and non-enveloped viruses, including Adenovirus and Influenza virus. However, its efficacy against Cryptosporidium parvum is limited.

When compared to pharmaceutical agents used for treating infections, the context of use is different. While Tetraglycine hydroperiodide is primarily for ex vivo applications like water purification, drugs such as Metronidazole, Tinidazole, and Nitazoxanide are used for in vivo treatment. The data presented in this guide, derived from a variety of experimental settings, should be carefully considered by researchers in the context of their specific application, whether it be for environmental disinfection or as a starting point for the development of new therapeutic agents. Further head-to-head comparative studies under standardized conditions would be beneficial to more definitively establish the relative efficacy of these compounds.

References

• 1. microbe-investigations.com [microbe-investigations.com]
• 2. Influence of Selected Factors on the Survival Assessment and Detection of Giardia intestinalis DNA in Axenic Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Treatment of giardiasis: relative efficacy of metronidazole as compared with tinidazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. emedicine.medscape.com [emedicine.medscape.com]
• 5. Cryptosporidiosis Medication: Antiparasitics, Antidiarrheal Agents, Somatostatin Analogues [emedicine.medscape.com]
• 6. Clinical Care of Crypto | Cryptosporidium ("Crypto") | CDC [cdc.gov]
• 7. The In Vitro Evaluation of Povidone-Iodine Against Multiple Ocular Adenoviral Types - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iovs.arvojournals.org [iovs.arvojournals.org]
• 9. researchgate.net [researchgate.net]
• 10. [Povidone-iodine for treatment of adenoviral conjunctivitis: an in vitro study] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Mechanisms of the action of povidone-iodine against human and avian influenza A viruses: its effects on hemagglutination and sialidase activities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. An in vitro antiviral activity of iodine complexes against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. microchemlab.com [microchemlab.com]
• 15. microbe-investigations.com [microbe-investigations.com]
• 16. Virucidal efficacy and virucidal inactivation studies - Eurofins Scientific [eurofins.com]

Tetraglycine Hydroperiodide: A Comparative Guide to its Antimicrobial Spectrum

For researchers, scientists, and drug development professionals, understanding the precise antimicrobial spectrum of a compound is paramount for its effective and safe application. This guide provides a comprehensive comparison of Tetraglycine hydroperiodide, an iodine-based antiseptic, with other established antimicrobial agents, namely povidone-iodine and tetracycline (B611298). The comparison is supported by available experimental data and standardized methodologies to offer an objective assessment of its performance.

Comparative Antimicrobial Spectrum

Tetraglycine hydroperiodide functions by releasing iodine, which imparts its antimicrobial properties. Its spectrum of activity is consequently comparable to other iodine-based antiseptics. The following table summarizes the known antimicrobial spectrum of Tetraglycine hydroperiodide and compares it with povidone-iodine and tetracycline. It is important to note that while extensive quantitative data (Minimum Inhibitory Concentration - MIC and Minimum Bactericidal Concentration - MBC) for povidone-iodine and tetracycline are available, specific MIC/MBC values for Tetraglycine hydroperiodide are not widely reported in publicly available literature. The data for Tetraglycine hydroperiodide is primarily qualitative, derived from its application in water purification.

Microorganism Category	Tetraglycine Hydroperiodide	Povidone-Iodine	Tetracycline
Gram-Positive Bacteria	Effective[1][2][3]	Effective (MICs generally low)[4]	Effective (Broad-spectrum)[5]
Staphylococcus aureus	Effective	Effective	Effective
Streptococcus pyogenes	Effective	Effective	Effective
Gram-Negative Bacteria	Effective[1][2][3]	Effective (MICs generally low)[4]	Effective (Broad-spectrum)[5]
Escherichia coli	Effective[6]	Effective	Effective
Pseudomonas aeruginosa	Effective	Effective	Variable Resistance
Fungi	Effective	Effective[4]	Limited Activity
Candida albicans	Effective	Effective	Not a primary agent
Viruses	Effective against many viruses[1][2][3]	Broad-spectrum virucidal activity[4][7]	Limited Activity
Spores	Limited Efficacy	Sporicidal with longer contact times[4]	Not effective
Protozoa	Effective against some (e.g., Giardia), but not Cryptosporidium[1][2]	Effective against some protozoa[4]	Effective against some parasitic protozoa

Mechanism of Action

The antimicrobial action of Tetraglycine hydroperiodide is attributed to the release of free iodine. This mechanism is shared with other iodophors like povidone-iodine.

Mechanism of Action of Tetraglycine Hydroperiodide

In contrast, tetracycline operates by inhibiting protein synthesis in bacteria, a fundamentally different mechanism.

Experimental Protocols

To quantitatively assess the antimicrobial spectrum of a compound, standardized experimental protocols such as Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) assays are employed.

Minimum Inhibitory Concentration (MIC) Testing Protocol (Broth Dilution Method)

• Preparation of Antimicrobial Agent: Prepare a stock solution of the test compound (e.g., Tetraglycine hydroperiodide) at a known concentration.

• Serial Dilutions: Perform a series of two-fold dilutions of the stock solution in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., E. coli) equivalent to a 0.5 McFarland standard.

• Inoculation: Inoculate each well of the microtiter plate with the microbial suspension. Include a positive control (microorganism and broth, no antimicrobial) and a negative control (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism.

Minimum Bactericidal Concentration (MBC) Testing Protocol

• Subculturing: Following the MIC test, take a small aliquot from the wells that show no visible growth.

• Plating: Spread the aliquots onto an agar (B569324) plate that does not contain the antimicrobial agent.

• Incubation: Incubate the agar plates at the appropriate temperature for 18-24 hours.

• Result Interpretation: The MBC is the lowest concentration of the antimicrobial agent that results in a 99.9% reduction in the initial bacterial inoculum.

Experimental Workflow and Comparative Logic

The following diagrams illustrate the general workflow for validating the antimicrobial spectrum of a compound and the logical process for comparing different antimicrobial agents.

Antimicrobial Spectrum Validation Workflow

Comparative Analysis Logic

References

• 1. Potable Aqua Purification Tablets Review | Tested [outdoorgearlab.com]
• 2. greenbelly.co [greenbelly.co]
• 3. Potable Aqua Iodine and Taste-Neutralizer Tablets | REI Co-op [rei.com]
• 4. Povidone Iodine: Properties, Mechanisms of Action, and Role in Infection Control and Staphylococcus aureus Decolonization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of the efficacy of subgingival irrigation with 2% povidone-iodine and tetracycline HCl in subjects with chronic moderate periodontitis: A clinico microbiological study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Portable water purification - Wikipedia [en.wikipedia.org]
• 7. Antimicrobial effectiveness of povidone-iodine and consequences for new application areas - PubMed [pubmed.ncbi.nlm.nih.gov]

Palatability of Water Treated with Tetraglycine Hydroperiodide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the palatability of water treated with Tetraglycine hydroperiodide (TGHP) against other common water disinfection methods. The information presented is supported by experimental data to aid in the selection and development of water purification solutions where taste is a critical factor for user compliance and acceptance.

Comparative Analysis of Water Disinfectant Palatability

Water treated with Tetraglycine hydroperiodide (TGHP), an iodine-based disinfectant, is often perceived as having a distinct and frequently unpleasant taste. This can be a significant drawback in field applications where consistent hydration is crucial. To quantify this, a blinded, randomized study compared the taste of TGHP-treated water with that of water treated with chlorine dioxide (CD), another common halogen-based disinfectant. The study also evaluated the effectiveness of ascorbic acid (vitamin C) as a taste neutralizer.

Participants in the study rated the taste of different water samples on a 100 mm visual analogue scale (VAS), where a higher score indicates a more pleasant taste. The samples included plain distilled water, water with TGHP, water with CD, and both treated waters with the addition of ascorbic acid.

Table 1: Visual Analogue Scale (VAS) Taste Scores for Different Water Treatments

Water Treatment	Mean VAS Score (mm)	Standard Deviation
Distilled Water	75.2	20.1
TGHP Treated	28.5	22.4
CD Treated	40.1	25.8
TGHP + Ascorbic Acid	72.8	21.5
CD + Ascorbic Acid	74.9	19.8

The results clearly indicate that water treated with TGHP was rated as the least palatable. However, the addition of ascorbic acid significantly improved its taste to a level comparable with distilled water.

In addition to rating the taste, participants were asked to rank the water samples from most pleasant to least pleasant.

Table 2: Ranking of Water Treatment Palatability

Rank	Water Treatment	Percentage of Participants
Most Pleasant	TGHP + Ascorbic Acid	40%
CD + Ascorbic Acid	35%
Distilled Water	20%
CD Treated	3%
TGHP Treated	2%
Least Pleasant	TGHP Treated	58%
CD Treated	30%
Distilled Water	7%
TGHP + Ascorbic Acid	3%
CD + Ascorbic Acid	2%

A significant majority (58%) of participants ranked the TGHP-treated water as the "least pleasant" tasting. Conversely, after the addition of ascorbic acid, it was ranked "most pleasant" by 40% of the participants. This highlights the dramatic effect of ascorbic acid in neutralizing the characteristic iodine taste.

Alternative Water Disinfection Methods and Their Taste Profiles

Several alternatives to TGHP are available for point-of-use water disinfection, each with its own taste characteristics:

• Chlorine Dioxide (CD): As shown in the data above, chlorine dioxide is generally considered more palatable than iodine-based methods, though it still imparts a noticeable taste. Like TGHP, its taste can be improved with a neutralizing agent.

• Sodium Dichloroisocyanurate (NaDCC): These tablets release chlorine and are a popular choice for water purification. The taste is often described as a typical "chlorine" taste, similar to that of swimming pool water.

• Filtration: Portable water filters that use a physical barrier to remove pathogens do not add any chemical taste to the water. However, they may not be effective against all viruses, and the taste of the source water itself will remain.

• Ultraviolet (UV) Purification: UV light neutralizes bacteria, viruses, and protozoa without adding any chemicals to the water, thus having no impact on its taste.

Experimental Protocols

The assessment of water palatability relies on standardized sensory evaluation methods. Below are outlines of key experimental protocols.

Threshold Odor Test (TOT)

This test is used to determine the minimum concentration at which an odor is detectable.

Methodology:

• Panel Selection: A panel of trained sensory assessors is selected.

• Sample Preparation: A series of dilutions of the treated water is prepared using odor-free water.

• Presentation: Panelists are presented with a set of flasks, some containing dilutions of the sample and others containing only odor-free water (blanks). The presentation is done in an ascending order of concentration.

• Evaluation: Panelists are asked to smell each flask and identify which ones have a detectable odor compared to the blank.

• Threshold Determination: The threshold is the lowest concentration at which a majority of the panel can detect the odor.

Flavor Profile Analysis (FPA)

This method provides a descriptive and quantitative assessment of the taste and aroma of a water sample.

Methodology:

• Panel Training: A small panel of highly trained assessors is used. They are trained to identify and quantify specific taste and odor attributes.

• Sample Evaluation: Panelists taste the water sample and individually identify the flavor characteristics (e.g., metallic, chlorine, earthy) and their intensities on a standardized scale.

• Consensus Discussion: The panel then discusses their findings to reach a consensus on the flavor profile of the sample.

• Data Analysis: The results are compiled to create a detailed flavor profile, often visualized in a spider plot.

Visualizations

Experimental Workflow for Water Palatability Assessment

Caption: Workflow for assessing the palatability of treated water.

Proposed Signaling Pathway for Iodine-Induced Sensory Perception

The "taste" of iodine is complex and not fully understood as a traditional gustatory sensation. Research suggests that it may be perceived through the activation of ion channels associated with chemesthesis (chemical irritation) and pain.

Long-Term Thyroid Effects of Tetraglycine Hydroperiodide Ingestion: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the long-term effects of Tetraglycine hydroperiodide (TGHP) ingestion on thyroid function against other water purification alternatives. It is intended for researchers, scientists, and drug development professionals investigating the physiological impacts of chronic exposure to water purification agents. This document synthesizes findings from key human clinical studies, details experimental methodologies, and presents quantitative data for objective comparison.

Executive Summary

Tetraglycine hydroperiodide is a widely used chemical for water disinfection, particularly in military and recreational settings. It functions by releasing free iodine, a potent biocide. While effective, the substantial iodine load from regular TGHP ingestion raises significant concerns regarding its long-term impact on thyroid physiology. Clinical studies have demonstrated that chronic use of TGHP tablets leads to a significant iodine load, causing reversible alterations in thyroid function. These changes are primarily characterized by a compensatory increase in Thyroid-Stimulating Hormone (TSH) and a decrease in thyroid hormones T4 and T3, a state of subclinical hypothyroidism. This guide presents the experimental data supporting these findings and compares them with what is known about chlorine- and silver-based water disinfection methods.

Comparative Analysis of Thyroid Function Alterations

The primary long-term effect of TGHP ingestion is a direct consequence of the excessive iodine load on the thyroid gland. The data below summarizes the key quantitative findings from human studies and compares them with available information on other common water purification agents.

Table 1: Summary of Long-Term Thyroid Function Changes with Water Purification Agents

Parameter	Tetraglycine Hydroperiodide (Iodine-Based)	Chlorine Dioxide (Chlorine-Based)	Silver-Based Compounds
Primary Active Agent	Free Iodine (I₂)	Chlorine Dioxide (ClO₂)	Silver Ions (Ag⁺)
Mechanism of Thyroid Interaction	Direct iodine load leads to the Wolff-Chaikoff effect, temporarily inhibiting hormone synthesis and causing a compensatory rise in TSH.[1]	Oxidizes iodide in the gastrointestinal tract, potentially altering its bioavailability for thyroid hormone synthesis.[2]	Long-term, high-dose exposure in animal studies suggests potential for decreased T4 levels and histological changes in the thyroid.[3] Human data is limited.
Serum Thyroxine (T4)	Significant decrease observed. A 14% reduction was seen after 7 days of use.[4][5] Another study noted a decline after 7 days which remained below baseline at 3 months.[6]	Decreased levels observed in animal studies.[2] Human studies on long-term exposure are lacking.	Significant decrease in T4 was observed in female rats after long-term exposure to high doses of silver nanoparticles.[3]
Serum Triiodothyronine (T3)	Significant decrease. A 15% reduction was reported after 7 days.[4][5] This level recovered by the end of a 3-month treatment period in a separate study.	Data from human studies is not readily available.	Non-significant changes in T3 levels were observed in a study on female rats.[3]
Serum Thyrotropin (TSH)	Significant increase. A 122% increase in basal TSH was noted after 7 days.[4][5] TSH rose significantly after 7 days and remained elevated at 3 months in a longer study.[6]	Data from human studies is not readily available.	Non-significant changes in TSH levels were seen in a study on female rats.[3]
TSH Response to TRH	Significantly increased by 49% after 7 days, indicating a subclinical hypothyroid state.[4][5] This response remained elevated at 3 months.[6]	Data from human studies is not readily available.	Data from human studies is not readily available.
Thyroid Gland Volume	Average volume increased by 37% after 3 months of use. This enlargement was reversible, returning to baseline after discontinuation.[6]	No significant changes to thyroid weight were noted in animal studies.	A significant increase in thyroid gland weight was observed in rats after 20 and 30 days of treatment with high doses of silver nanoparticles.[3]
Clinical Symptoms	No overt symptoms of hyperthyroidism or hypothyroidism were observed in study participants.[6]	Not applicable based on available human data.	Not applicable based on available human data.
Reversibility	All observed changes, including thyroid enlargement, were reversible upon cessation of use.[6]	Not applicable based on available human data.	The reversibility of observed effects in animal studies has not been extensively studied.

Experimental Protocols

The following sections detail the methodologies employed in the key human studies investigating the effects of Tetraglycine hydroperiodide.

Protocol for Short-Term (7-Day) TGHP Ingestion Study (Georgitis et al., 1993)

• Study Design: A case-control study involving 14 healthy adult male volunteers during a military field training exercise.[5][7]

• Participants: Volunteers with no history of thyroid disease or iodine sensitivity were selected.[5][7]

• Procedure:

  • An initial 2-week adjustment period to the field environment was implemented.[5][7]

  • Baseline thyroid function tests were performed.

  • Participants were divided into two groups of seven.[5][7]

  • The treatment group received four dissolved TGHP tablets daily for 7 consecutive days, providing a total of 32 mg of free iodine per day.[5][7]

  • The control group received no tablets.[5][7]

  • At the end of the 7-day period, thyroid function tests were repeated for both groups.[5][7]

• Assays Performed:

  • Serum Thyroxine (T4)

  • Serum Total Triiodothyronine (T3)

  • Basal Thyrotropin (TSH)

  • TSH response to Thyrotropin-Releasing Hormone (TRH) stimulation test.[4][5]

Protocol for Long-Term (3-Month) TGHP Ingestion Study (LeMar et al., 1995)

• Study Design: A prospective study with eight healthy volunteers (six men, two women).[6]

• Participants: Volunteers were screened to exclude those with a history of thyroid disease, other chronic medical conditions, or use of medications known to affect thyroid function.[8]

• Procedure:

  • Baseline measurements of thyroid function, serum and urine iodine, and thyroid volume were taken.[6][8]

  • Participants ingested four TGHP tablets daily for 3 months, delivering 32 mg of free iodine per day.[6]

  • Thyroid function tests and iodine levels were monitored at 7 days and 90 days.[6]

  • Thyroid volume was measured via ultrasound at baseline, day 35, and day 90.[8]

  • Radioactive iodine uptake (RAIU) was measured at baseline, 7 days, and 90 days.[6]

  • Follow-up measurements of thyroid volume were conducted an average of 7.1 months after the study to assess reversibility.[6]

• Assays Performed:

  • Serum T4 and T3

  • Serum TSH and TSH response to TRH

  • Serum and urinary inorganic iodide

  • 24-hour Radioactive Iodine Uptake (RAIU)

  • Thyroid volume by ultrasound[6][8]

Visualized Pathways and Workflows

The following diagrams illustrate the physiological mechanism of iodine's effect on the thyroid and the general workflow of the clinical studies cited.

Caption: Physiological impact of high iodine intake on the thyroid hormone feedback loop.

Caption: Generalized experimental workflow for human studies on TGHP.

Conclusion and Recommendations

The long-term ingestion of Tetraglycine hydroperiodide at recommended doses for water purification leads to a state of mild, reversible, subclinical hypothyroidism. This is a physiological adaptation to the high iodine load and appears to resolve completely upon cessation of use. While no overt clinical symptoms have been reported in short to medium-term studies, the potential for iodine-induced thyroid dysfunction in susceptible individuals with pre-existing, undiagnosed thyroid conditions should not be overlooked.

Compared to iodine-based methods, there is a significant lack of long-term human data on the thyroid effects of chlorine- and silver-based water purifiers. Animal studies suggest that chlorine dioxide may also impact thyroid function, albeit through a different mechanism related to iodide bioavailability.

For drug development professionals and researchers, these findings underscore the importance of considering the halogen content of any chronically ingested compound. It is recommended that:

• Individuals with a history of thyroid disorders exercise caution when using iodine-based water purifiers for extended periods.

• Further long-term, comparative human studies are warranted to fully elucidate the thyroid safety profiles of alternative water disinfection agents, particularly chlorine dioxide and silver compounds.

• Routine monitoring of thyroid function (at minimum, serum TSH) could be considered for personnel reliant on TGHP for potable water for periods exceeding several months.

References

• 1. gpnotebook.com [gpnotebook.com]
• 2. Mechanistic aspects of ingested chlorine dioxide on thyroid function: impact of oxidants on iodide metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Iodine-induced thyroid dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. An iodine load from water-purification tablets alters thyroid function in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. apps.dtic.mil [apps.dtic.mil]

A Comparative Guide to the Cross-Validation of Tetraglycine Hydroperiodide Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of Tetraglycine (B1346897) hydroperiodide, a compound recognized for its use as a water disinfectant. The accurate determination of its concentration is critical for ensuring its efficacy and safety. This document outlines the cross-validation of established analytical techniques, presenting supporting data and detailed experimental protocols to aid researchers in selecting the most appropriate method for their specific needs.

The quantification of Tetraglycine hydroperiodide presents a unique analytical challenge due to its dual nature as both a peptide (tetraglycine) and a source of active iodine. Therefore, a thorough cross-validation of quantification methods is essential to ensure accuracy and reliability. This guide explores three primary analytical approaches: Iodometric Titration, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), and Mass Spectrometry (MS).

Data Presentation: A Quantitative Comparison

The selection of a quantification method is often a trade-off between various performance parameters. The following table summarizes the key quantitative performance metrics for the discussed techniques in the context of Tetraglycine hydroperiodide analysis.

Parameter	Iodometric Titration	RP-HPLC-UV	LC-MS/MS
Principle	Redox reaction between iodine and a titrant	Separation by hydrophobicity, detection by UV absorbance	Separation by mass-to-charge ratio of ionized molecules
Specificity	Low (measures total active iodine)	Moderate to High (separates peptide from impurities)	Very High (based on specific mass transitions)
Sensitivity	Millimolar range	Micromolar range	Femtomolar to Attomolar range[1]
Precision (RSD)	< 2%	< 5%	< 15%
Accuracy	High (for total iodine)	High (with proper calibration)	High (with isotopically labeled internal standards)[1]
**Linearity (R²) **	Not Applicable	> 0.99	> 0.99
Throughput	Low	Moderate	High
Cost	Low	Moderate	High
Primary Measurement	Active Iodine Content	Peptide Concentration	Peptide and/or complex mass

Experimental Protocols

Iodometric Titration

This classical method determines the concentration of the active iodine released from Tetraglycine hydroperiodide.

Principle: The triiodide ion (I₃⁻) liberated from the hydroperiodide is titrated with a standardized sodium thiosulfate (B1220275) (Na₂S₂O₃) solution in the presence of a starch indicator. The endpoint is a sharp color change from blue to colorless.

Protocol:

• Sample Preparation: Accurately weigh a sample of Tetraglycine hydroperiodide and dissolve it in a known volume of deionized water.

• Titration Setup: Fill a burette with a standardized 0.1 M sodium thiosulfate solution.

• Titration: To the Tetraglycine hydroperiodide solution, add 1 mL of starch indicator solution. The solution will turn a deep blue-black color. Titrate with the sodium thiosulfate solution with constant stirring until the blue color disappears.

• Calculation: The concentration of active iodine is calculated based on the volume of titrant used and the stoichiometry of the reaction (2S₂O₃²⁻ + I₃⁻ → S₄O₆²⁻ + 3I⁻).

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC separates the tetraglycine peptide from potential impurities and degradation products, allowing for its direct quantification.

Principle: The sample is injected into a column packed with a nonpolar stationary phase. A polar mobile phase is then passed through the column. The tetraglycine peptide is separated based on its hydrophobicity and detected by its absorbance of ultraviolet (UV) light.

Protocol:

• Sample Preparation: Prepare a stock solution of Tetraglycine hydroperiodide in a suitable solvent (e.g., water or a water/acetonitrile mixture). Create a series of calibration standards by diluting the stock solution.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 5% to 50% Mobile Phase B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 214 nm.

• Analysis: Inject the calibration standards and samples. The concentration of tetraglycine is determined by comparing the peak area of the sample to the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers the highest sensitivity and specificity for the quantification of the tetraglycine peptide.

Principle: The sample is first separated by liquid chromatography. The eluting compounds are then ionized, and the mass spectrometer selects the precursor ion corresponding to tetraglycine. This ion is fragmented, and specific product ions are detected and quantified.

Protocol:

• Sample Preparation: Similar to HPLC, prepare a stock solution and calibration standards. An isotopically labeled tetraglycine internal standard should be added to all samples and standards for the most accurate quantification.

• LC Conditions: Similar to HPLC, but often with a lower flow rate compatible with the mass spectrometer's ion source.

• MS/MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Precursor Ion (m/z): [M+H]⁺ for tetraglycine.

  • Product Ions: Select 2-3 specific fragment ions for quantification and confirmation.

  • Collision Energy: Optimize for the desired fragmentation pattern.

• Analysis: The ratio of the peak area of the analyte to the internal standard is used to construct a calibration curve and determine the concentration in the samples.

Mandatory Visualizations

Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of the different quantification methods for Tetraglycine hydroperiodide.

Caption: Workflow for the cross-validation of quantification methods.

Signaling Pathway (Illustrative)

As Tetraglycine hydroperiodide's primary mechanism is the release of iodine for disinfection and does not involve a signaling pathway in the traditional sense, a diagram illustrating its mode of action is provided below.

Caption: Disinfection mechanism of Tetraglycine hydroperiodide.

Conclusion: A Synergistic Approach

References

• 1. benchchem.com [benchchem.com]

A Comprehensive Literature Review of Tetraglycine Hydroperiodide for Researchers and Drug Development Professionals

An in-depth comparison of Tetraglycine Hydroperiodide with other antimicrobial agents, supported by available experimental data and detailed methodologies.

This guide provides a scientific audience with a thorough review of existing research on Tetraglycine hydroperiodide (TGHP). It covers its synthesis, mechanism of action, and applications, with a focus on its performance as an antimicrobial agent compared to other alternatives. This document is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development.

Introduction to Tetraglycine Hydroperiodide

Tetraglycine hydroperiodide is a complex of iodine and the amino acid glycine (B1666218). It belongs to a class of compounds known as iodophors, which are carriers of iodine. Iodophors are widely used as antiseptics and disinfectants due to their broad-spectrum antimicrobial activity and lower toxicity compared to elemental iodine. TGHP is notably used in water purification tablets for emergency and recreational use.[1] This review will delve into the scientific literature to compare its properties and efficacy with other relevant antimicrobial agents.

Synthesis and Physicochemical Properties

Table 1: Physicochemical Properties of Tetraglycine Hydroperiodide

Property	Value	Reference
CAS Number	7097-60-1	[1]
Molecular Formula	C₁₆H₄₂I₇N₈O₁₆	[1]
Molecular Weight	1490.88 g/mol	[1]
Appearance	Flat needles with a brassy-bronze metallic luster	[1]
Solubility in Water	380 g/L at 25°C	[1]
Decomposition Temp.	162-167°C	[1]
Available Iodine	Each 20 mg of TGHP yields 8 mg of active iodine	[2]

Mechanism of Antimicrobial Action

The antimicrobial activity of Tetraglycine hydroperiodide, like other iodophors, is attributed to the gradual release of free molecular iodine (I₂) in solution. This free iodine is a potent oxidizing agent that rapidly penetrates microbial cell walls. Inside the microorganism, iodine disrupts essential cellular functions by oxidizing key biomolecules, including proteins, nucleotides, and fatty acids in cell membranes. This leads to the denaturation of enzymes and structural proteins, ultimately resulting in cell death.

Figure 1: Mechanism of Action of Tetraglycine Hydroperiodide

Antimicrobial Efficacy: A Comparative Analysis

Quantitative data on the antimicrobial efficacy of Tetraglycine hydroperiodide, such as Minimum Inhibitory Concentrations (MIC) and Minimum Bactericidal Concentrations (MBC), are not extensively reported in the publicly available literature. Its primary documented use is in water disinfection, where its performance is compared with chlorine-based agents.

Comparison with Chlorine-Based Disinfectants for Water Purification

For water disinfection, TGHP offers certain advantages over chlorine-based disinfectants. Iodine's germicidal activity is less affected by pH and the presence of organic matter, making it more reliable in various field conditions.[3] However, chlorine dioxide is considered superior for inactivating certain parasites.[3]

Table 2: Comparison of Water Disinfectants

Feature	Tetraglycine Hydroperiodide (Iodine)	Chlorine (Sodium Hypochlorite)	Chlorine Dioxide
Effectiveness vs. Bacteria	High	High	High
Effectiveness vs. Viruses	High	High	Very High
Effectiveness vs. Parasites	Moderate (less effective against Cryptosporidium)	Low to Moderate	High
Impact of pH	Less affected	Highly dependent	Less affected
Impact of Organic Matter	Less affected	Significantly affected	Less affected
Contact Time (approx.)	30 minutes	30 minutes	4 hours
Taste	Unpleasant, can be neutralized with ascorbic acid[4]	Noticeable	Less noticeable
Long-term Use Concerns	Potential effects on thyroid function (use for <1 month recommended)[3]	Formation of disinfection byproducts[5]	Unstable, must be generated on-site

Inferred Comparison with Povidone-Iodine

In the absence of direct comparative studies, we can infer some properties of TGHP based on the well-researched iodophor, povidone-iodine (PVP-I). PVP-I exhibits broad-spectrum activity against bacteria (including antibiotic-resistant strains), fungi, and viruses.[6] It is reasonable to assume that TGHP shares a similar broad spectrum of activity due to the common active agent, free iodine. However, the release kinetics of iodine from the glycine complex in TGHP may differ from the polyvinylpyrrolidone (B124986) carrier in PVP-I, potentially influencing its efficacy and contact time. Further research is needed to establish a direct comparison.

Experimental Protocols

Workflow for Antimicrobial Susceptibility Testing (Broth Microdilution)

The determination of MIC and MBC values is a standard method to quantify the antimicrobial efficacy of a compound. The following diagram illustrates a typical workflow.

Figure 2: Workflow for MIC/MBC Determination

Applications in Research and Drug Development

While the primary commercial application of Tetraglycine hydroperiodide is in water purification, its properties as a stable, solid iodophor suggest potential for other applications.

• Topical Antiseptic: Similar to povidone-iodine, TGHP could potentially be formulated into topical antiseptics for wound care and surgical site preparation. Its high water solubility is an advantage in this regard.

• Pharmaceutical Formulations: A patent has mentioned the inclusion of TGHP as a disinfectant in an effervescent pharmaceutical preparation, indicating its potential as an excipient with antimicrobial properties.

• Reference Standard: In research, TGHP can serve as a reference compound in the development of new iodophors or other halogen-based antimicrobial agents.

Stability and Formulation Considerations

Tetraglycine hydroperiodide is stable as a dry solid.[7] However, in tablet form for water purification, its stability can be affected by storage conditions. One study noted that tablets stored at 60°C for 7 days retained 60% of their original active iodine, and it was considered less stable than aluminum hexaurea sulfate (B86663) triiodide.[1] When formulated, compatibility with other excipients and the packaging material is crucial to prevent the degradation of the compound and the loss of available iodine.

Analytical Methods for Quantification

The quantification of Tetraglycine hydroperiodide and the determination of its available iodine content are essential for quality control and research purposes. Standard analytical methods for iodine can be adapted for this purpose.

• Titration: A common method for determining the available iodine content is redox titration with a standardized solution of sodium thiosulfate.

• UV-Visible Spectrophotometry: The formation of the triiodide ion (I₃⁻) in the presence of excess iodide produces a characteristic absorbance that can be measured spectrophotometrically to determine the iodine concentration.[2]

• High-Performance Liquid Chromatography (HPLC): HPLC methods can be developed for the specific quantification of the intact TGHP complex and its degradation products, which is crucial for stability studies.

Conclusion and Future Directions

Tetraglycine hydroperiodide is a well-established iodophor primarily used for water disinfection. Its advantages include good stability in solid form and reliable antimicrobial activity that is less susceptible to environmental factors compared to chlorine. However, there is a significant gap in the scientific literature regarding its quantitative antimicrobial efficacy against a broad range of pathogens relevant to clinical and pharmaceutical applications.

For researchers and drug development professionals, future studies should focus on:

• Direct comparative studies of TGHP with povidone-iodine and other antiseptics to determine its relative efficacy, safety, and potential for causing skin irritation.

• Determination of MIC and MBC values for TGHP against a comprehensive panel of bacteria, fungi, and viruses.

• Investigation of its stability in various pharmaceutical formulations, such as creams, ointments, and solutions.

• Development and validation of specific analytical methods for its quality control.

Such research would be invaluable in exploring the potential of Tetraglycine hydroperiodide beyond water purification and into broader applications in medicine and pharmaceuticals.

References

• 1. Tetraglycine Hydroperiodide [drugfuture.com]
• 2. sites.chem.utoronto.ca [sites.chem.utoronto.ca]
• 3. Treating Water - Traveler Summary - TripPrep.com [tripprep.com]
• 4. A blinded, randomized, palatability study comparing variations of 2 popular field water disinfection tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. Comparison of the efficacy of subgingival irrigation with 2% povidone-iodine and tetracycline HCl in subjects with chronic moderate periodontitis: A clinico microbiological study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. forestry-suppliers.com [forestry-suppliers.com]

Navigating Disinfection in Research: A Comparative Guide to Tetraglycine Hydroperiodide Alternatives

For researchers, scientists, and drug development professionals, maintaining aseptic conditions is paramount to the integrity and success of their work. While Tetraglycine hydroperiodide (TGHP) has its applications, particularly in water purification, a range of other disinfectants and antiseptics are more commonly employed for surface and instrument disinfection in a laboratory setting. This guide provides an objective comparison of the performance of key alternatives, supported by experimental data, detailed protocols, and visual representations of their mechanisms of action.

Section 1: Performance Comparison of Key Disinfectants

The selection of a disinfectant is often a balance between antimicrobial efficacy, spectrum of activity, contact time, and potential cytotoxicity, especially in sensitive applications like cell culture. Below is a comparative summary of common alternatives to iodine-based compounds.

Antimicrobial Efficacy

The following tables present quantitative data on the bactericidal and sporicidal activity of various disinfectants.

Table 1: Minimum Inhibitory Concentrations (MIC) of Various Antiseptics

Antiseptic	S. aureus (mg/L)	P. aeruginosa (mg/L)	E. coli (mg/L)	C. albicans (mg/L)
Povidone-iodine	64 - 512[1]	-	-	-
Chlorhexidine (B1668724)	< 0.5[1]	16 - 32[1]	-	16 - 32[1]
Octenidine (B1677106) dihydrochloride (B599025)	16 - 32[1]	16 - 32[1]	-	16 - 32[1]
Polyhexanide	16 - 32[1]	16 - 32[1]	-	16 - 32[1]
Triclosan	256 - 512[1]	> 512[1]	-	256 - 512[1]

Table 2: Log Reduction of Bacterial and Spore Counts

Disinfectant	Organism	Concentration	Contact Time	Log Reduction
Hydrogen Peroxide	C. difficile spores	Dry-mist	1 cycle	4.18[2]
Sodium Hypochlorite (B82951)	C. difficile spores	0.5%	10 min	4.32[2]
Povidone-iodine	E. coli	7.5%	-	4.09 - 5.27[3]
Chlorhexidine	E. coli	4%	-	4.12 - 5.22[3]
Octenidine dihydrochloride	A. baumannii	-	30 sec	3 - 5[4]
Povidone-iodine	A. baumannii	-	30 sec	3 - 5[4]
Sodium Hypochlorite & Hydrogen Peroxide	P. aeruginosa biofilm	-	5 min	7[5]
Sodium Hypochlorite	P. aeruginosa biofilm	-	5 min	4 - 6[5]

Cytotoxicity

In research involving cell cultures, the cytotoxicity of disinfectants is a critical consideration. The following table summarizes the cytotoxic effects of various antiseptics on murine fibroblasts.

Table 3: Comparative Cytotoxicity on L929 Murine Fibroblasts

Antiseptic	Observation
Povidone-iodine	More than 20 times better tolerated based on molecular concentration compared to the others listed.[6] A temporary cytotoxic reaction was observed after 30 minutes of contact, with unexpected revitalization after 24 hours.[6]
Chlorhexidine digluconate	Significantly more cytotoxic than povidone-iodine.[6] No revitalization observed.[6]
Octenidine dihydrochloride	Significantly more cytotoxic than povidone-iodine.[6] No revitalization observed.[6]
Polyhexamethylene biguanide (B1667054) (PHMB)	Significantly more cytotoxic than povidone-iodine.[6] No revitalization observed.[6]
Hydrogen Peroxide	At a concentration of 1.5%, it was found to be the most toxic in a comparison with povidone-iodine, with a maximum toxicity of 63.3% after 5 minutes of exposure.[7]

Section 2: Mechanisms of Action

Understanding the mechanism by which a disinfectant kills microorganisms is crucial for selecting the appropriate agent for a specific application.

Povidone-Iodine

Povidone-iodine is an iodophor, a complex of iodine and a polymer.[8] It acts by slowly releasing free iodine, which is a potent oxidizing agent.[8] This free iodine rapidly penetrates microbial cell walls and disrupts their structure and function by oxidizing key proteins, nucleotides, and fatty acids, leading to cell death.[8][9]

Mechanism of Action of Povidone-Iodine

Chlorhexidine

Chlorhexidine is a cationic biguanide that exerts its antimicrobial effect by disrupting the microbial cell membrane.[10] Its positive charge is attracted to the negatively charged bacterial cell surface.[10] This interaction increases the permeability of the cell membrane, leading to the leakage of intracellular components and ultimately cell death.[11]

Mechanism of Action of Chlorhexidine

Octenidine Dihydrochloride

Octenidine is a cationic antiseptic that acts as a surfactant.[12] It binds to the negatively charged components of the microbial cell surface, such as phospholipids (B1166683) and lipopolysaccharides.[12] This binding disrupts the integrity of the cell membrane, causing leakage of intracellular contents and inhibition of cellular metabolism, which culminates in cell death.[12]

Mechanism of Action of Octenidine Dihydrochloride

Benzalkonium Chloride

Benzalkonium chloride is a quaternary ammonium (B1175870) compound that acts as a cationic surfactant.[13] Its primary mode of action is the disruption of microbial cell membranes.[14] The positively charged nitrogen atom interacts with the negatively charged phospholipids in the cell membrane, leading to a loss of membrane integrity, leakage of cellular contents, and ultimately cell death.[13][14] It can also interfere with cellular metabolism by inhibiting enzymes and denaturing proteins.[14]

Mechanism of Action of Benzalkonium Chloride

Section 3: Experimental Protocols

Reproducibility is a cornerstone of scientific research. The following are detailed methodologies for key experiments cited in this guide.

Protocol 1: Antimicrobial Efficacy Testing - Surface Challenge Test

This protocol is a generalized procedure for evaluating the efficacy of a disinfectant on a hard, non-porous surface.

Workflow for Surface Challenge Test

Methodology:

• Preparation of Microbial Inoculum: A standardized culture of the test microorganism (e.g., Staphylococcus aureus, Pseudomonas aeruginosa) is prepared to a specific concentration (typically 10^6 to 10^8 CFU/mL).

• Inoculation of Carrier Surface: A sterile carrier, such as a stainless steel coupon, is inoculated with a defined volume of the microbial culture and allowed to dry under sterile conditions.

• Application of Disinfectant: The disinfectant solution at its recommended use-dilution is applied to the inoculated carrier, ensuring complete coverage.

• Contact Time: The disinfectant is allowed to remain in contact with the carrier for a predetermined time as specified by the manufacturer or the study protocol.

• Neutralization: After the contact time, the antimicrobial action of the disinfectant is stopped by transferring the carrier to a validated neutralizing broth.

• Recovery and Enumeration: Surviving microorganisms are recovered from the carrier by vortexing or sonication, and the number of viable organisms is determined by standard plate count methods.

• Calculation of Log Reduction: The log reduction is calculated by comparing the number of viable microorganisms recovered from the disinfectant-treated carrier to the number recovered from a control carrier (treated with a saline or buffer control). A greater log reduction indicates higher efficacy.

Protocol 2: Cytotoxicity Testing - MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[15]

Workflow for MTT Cytotoxicity Assay

Methodology:

• Cell Seeding: Mammalian cells (e.g., L929 fibroblasts, HaCaT keratinocytes) are seeded into a 96-well plate at a predetermined density and allowed to adhere overnight.

• Treatment: The cell culture medium is replaced with a medium containing various concentrations of the disinfectant. Control wells contain medium without the disinfectant. The cells are incubated for a specific exposure time (e.g., 15 minutes, 1 hour, 24 hours).

• MTT Addition: After the exposure period, the treatment medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. The plate is then incubated to allow viable cells to metabolize the MTT into formazan crystals.[15]

• Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the purple formazan crystals.[16]

• Absorbance Measurement: The absorbance of the resulting solution is measured using a microplate reader at a wavelength between 490 and 570 nm.

• Data Analysis: The absorbance values are proportional to the number of viable cells. Cell viability is expressed as a percentage relative to the untreated control cells. The IC50 value (the concentration of the disinfectant that inhibits 50% of cell viability) can be calculated from the dose-response curve.

Section 4: Stability and Storage

The stability of a disinfectant solution is crucial for ensuring its efficacy over time.

Table 4: Stability Considerations for Common Disinfectants

Disinfectant	Stability and Storage Recommendations
Povidone-iodine	Generally stable. Store at room temperature, protected from light. Diluted solutions may be less stable and should be used promptly.
Chlorhexidine	Stable in solution. Store at room temperature.
Octenidine dihydrochloride	Stable over a wide pH range (1.6-12.2) and can be sterilized with steam at 130°C.[17] Store at room temperature, protected from light.
Hydrogen Peroxide	Unstable and decomposes into water and oxygen over time, a process accelerated by light, heat, and contaminants.[18][19] Should be stored in a cool, dark place in its original container. Commercially available 3% solutions are generally stable.
Sodium Hypochlorite (Bleach)	Stability is affected by concentration, temperature, light exposure, and pH. Higher temperatures and lower pH decrease stability. Should be stored in a cool, dark place.
Benzalkonium Chloride	Stable in solution. Store at room temperature.

Conclusion

The choice of a disinfectant in a research setting extends beyond simple antimicrobial activity. For applications involving sensitive biological materials, a careful consideration of cytotoxicity is essential. Povidone-iodine and other iodine-based compounds are effective broad-spectrum antimicrobials. However, alternatives such as chlorhexidine and octenidine dihydrochloride may offer superior bactericidal activity at lower concentrations, though potentially with higher cytotoxicity. Hydrogen peroxide and sodium hypochlorite remain effective and widely used for general laboratory disinfection but require careful handling and consideration of their stability. Ultimately, the selection of an appropriate alternative to Tetraglycine hydroperiodide will depend on the specific research application, the target microorganisms, and the sensitivity of the experimental system to chemical exposure. This guide provides the foundational data to make an informed decision based on empirical evidence.

References

• 1. Antiseptic Efficacy of Povidone Iodine and Chlorhexidine Gluconate Skin Preparation Solutions Used in Burns Surgery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of the Efficacy of a Hydrogen Peroxide Dry-Mist Disinfection System and Sodium Hypochlorite Solution for Eradication of Clostridium difficile Spores | Infection Control & Hospital Epidemiology | Cambridge Core [cambridge.org]
• 3. Bactericidal and Virucidal Activity of Povidone-Iodine and Chlorhexidine Gluconate Cleansers in an In Vivo Hand Hygiene Clinical Simulation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of the antiseptic effectiveness of octenidine dihydrochloride with povidone-iodine for Acinetobacter baumannii contaminated wounds in Wistar rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Cell Toxicity Study of Antiseptic Solutions Containing Povidone–Iodine and Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Povidone-Iodine? [synapse.patsnap.com]
• 9. Povidone Iodine: Properties, Mechanisms of Action, and Role in Infection Control and Staphylococcus aureus Decolonization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What is the mechanism of Chlorhexidine Hydrochloride? [synapse.patsnap.com]
• 11. Effectiveness of chlorhexidine versus povidone‐iodine for preventing surgical site wound infection: A meta‐analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. nbinno.com [nbinno.com]
• 14. What is the mechanism of Benzalkonium Chloride? [synapse.patsnap.com]
• 15. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 16. MTT (Assay protocol [protocols.io]
• 17. actascientific.com [actascientific.com]
• 18. quora.com [quora.com]
• 19. reddit.com [reddit.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Tetraglycine Hydroperiodide

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory environment is paramount. A crucial aspect of this responsibility is the correct disposal of chemical waste, including specialized reagents like tetraglycine (B1346897) hydroperiodide. Adherence to proper disposal protocols is essential not only for the safety of laboratory personnel but also for the protection of the environment. This guide provides essential, step-by-step information for the safe and compliant disposal of tetraglycine hydroperiodide.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is critical to handle tetraglycine hydroperiodide with the appropriate personal protective equipment (PPE). Due to its iodine content and potential hazards, the following precautions must be observed:

• Wear Protective Gear: Always use chemical-resistant gloves, a lab coat, and chemical splash goggles to prevent skin and eye contact.

• Ensure Proper Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to avoid the inhalation of any dust or vapors.

• Avoid Contact: Prevent direct contact with skin and eyes. In the event of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

• Prevent Environmental Release: Do not dispose of tetraglycine hydroperiodide or its solutions down the drain, as iodine-containing compounds can be harmful to aquatic life.[1] All waste must be collected and treated as hazardous waste.[1][2][3][4][5]

Neutralization and Disposal Protocol

The primary method for the safe disposal of tetraglycine hydroperiodide involves neutralization with a 10% sodium thiosulfate (B1220275) solution.[2][6] This process is based on the principles of iodometric titration, where the iodine is reduced by thiosulfate to iodide.[6][7][8][9]

Materials Required:

• Tetraglycine hydroperiodide waste

• 10% (w/v) Sodium thiosulfate solution

• 1% Starch indicator solution (freshly prepared)

• Appropriate waste container, clearly labeled

• Personal Protective Equipment (PPE)

Experimental Protocol: Neutralization of Tetraglycine Hydroperiodide

• Preparation of 10% Sodium Thiosulfate Solution:

  • Weigh 100 grams of sodium thiosulfate pentahydrate.

  • Dissolve it in approximately 800 mL of deionized water.

  • Once fully dissolved, bring the final volume to 1 liter with deionized water.

• Neutralization Procedure:

  • Carefully place the tetraglycine hydroperiodide waste into a suitable container within a chemical fume hood.

  • Slowly add the 10% sodium thiosulfate solution to the waste while stirring gently. The characteristic brown color of the iodine will begin to fade.

  • Continue adding the sodium thiosulfate solution until the brown color becomes a pale yellow.

  • Add a few drops of the 1% starch indicator solution. The solution will turn a deep blue-black color, indicating the presence of remaining iodine.[7][10][11]

  • Continue the dropwise addition of the sodium thiosulfate solution, with constant stirring, until the blue-black color completely disappears.[11][12] This indicates that all the iodine has been neutralized.

• Waste Collection and Disposal:

  • Once the neutralization is complete, the resulting solution should be collected in a designated hazardous waste container.

  • Label the container clearly with its contents (e.g., "Neutralized Tetraglycine Hydroperiodide Waste, containing sodium iodide and sodium tetrathionate").

  • Dispose of the container in accordance with all local, state (provincial), and federal regulations.[2] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Data Presentation

For clarity and ease of comparison, the key quantitative data for this disposal procedure is summarized below.

Parameter	Value/Instruction
Neutralizing Agent	Sodium Thiosulfate (Na₂S₂O₃)
Concentration	10% (w/v) solution
Indicator	1% Starch Solution
Endpoint Indication	Disappearance of blue-black color
Final Disposal	As hazardous waste, following institutional and governmental regulations

Signaling Pathways and Logical Relationships

The logical workflow for the proper disposal of tetraglycine hydroperiodide is illustrated in the diagram below. This visual representation outlines the decision-making process and the necessary steps to ensure safe and compliant disposal.

Caption: Logical workflow for the disposal of tetraglycine hydroperiodide waste.

By following these detailed procedures and safety precautions, laboratory professionals can effectively manage the disposal of tetraglycine hydroperiodide, contributing to a safer and more environmentally responsible research environment. Always prioritize safety and consult your institution's specific guidelines for chemical waste management.

References

• 1. collectandrecycle.com [collectandrecycle.com]
• 2. benchchem.com [benchchem.com]
• 3. smif.pratt.duke.edu [smif.pratt.duke.edu]
• 4. case.edu [case.edu]
• 5. nj.gov [nj.gov]
• 6. Iodometric Titration: Principle, Example, Advantages [themasterchemistry.com]
• 7. Iodometry - Wikipedia [en.wikipedia.org]
• 8. studymind.co.uk [studymind.co.uk]
• 9. researchgate.net [researchgate.net]
• 10. titrations.info [titrations.info]
• 11. mccscience.yolasite.com [mccscience.yolasite.com]
• 12. savemyexams.com [savemyexams.com]

Personal protective equipment for handling Tetraglycine hydroperiodide

This guide provides critical safety, handling, and disposal information for Tetraglycine hydroperiodide, tailored for researchers, scientists, and drug development professionals. Adherence to these protocols is essential for ensuring a safe laboratory environment.

Hazard Identification and Risk Assessment

Tetraglycine hydroperiodide is primarily used in water purification tablets and presents specific hazards that require careful management in a laboratory setting.[1][2] It is classified as harmful if swallowed and causes serious eye irritation.[3] While skin contact with intact tablets is unlikely to cause irritation, powder from broken tablets may lead to skin irritation or a rash.[3] Inhalation of dust may cause respiratory irritation. Prolonged or repeated ingestion can affect the thyroid.

Key Hazards:

• Oral Toxicity : Harmful if swallowed.[3] Accidental ingestion may cause stomach upset, diarrhea, and nausea.[3]

• Eye Irritation : Causes serious eye irritation.[3] Contact is likely from transferring residue from hands to eyes.[3]

• Skin Irritation : Powder from crushed or broken tablets may cause skin irritation in susceptible individuals.[3]

• Respiratory Irritation : Inhalation of dust may cause respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for minimizing exposure. The following equipment is recommended when handling Tetraglycine hydroperiodide, particularly in powdered form or when tablets may be compromised.

Protection Type	Recommended Equipment	Purpose
Eye/Face Protection	Safety glasses with side shields or chemical goggles.[4]	Protects eyes from dust and potential splashes.[4]
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[4][5]	Prevents direct skin contact, especially with broken tablets or powder.[3][5]
Respiratory Protection	NIOSH-approved respirator (e.g., N95)	Recommended when handling powders or if dust generation is likely to prevent respiratory irritation.[4][5]
Body Protection	Laboratory coat.	Protects skin and personal clothing from contamination.[4]

Safe Handling and Operational Plan

A systematic approach to handling ensures minimal risk. Always work in a well-ventilated area, preferably within a chemical fume hood when handling powders.[4][5]

Procedural Steps:

• Preparation : Before handling, ensure all required PPE is available and in good condition. Designate a specific area for handling.

• Handling :

  • Avoid contact with skin and eyes.[5]

  • Avoid the formation of dust and aerosols.[5]

  • Wash hands thoroughly with soap and water immediately after handling and before eating, drinking, or smoking.[3]

• Storage :

  • Store in a cool, dry, and well-ventilated place.[5]

  • Keep the container tightly closed to prevent degradation from moisture.[3][6]

  • Store in the original container at temperatures between 15.5°C (60°F) and 30°C (86°F).[3]

  • Keep away from incompatible materials such as strong oxidizers, acids, bases, acetylene, or concentrated ammonia.[6]

Quantitative Data Summary

Parameter	Value	Source
Iodine Release	8 mg of free iodine per tablet (typical).	[2][7]
Storage Temperature	15.5°C to 30°C (60°F to 86°F).	[3][8]
Incompatible Materials	Strong oxidizers, acids, bases, acetylene, concentrated ammonia.	[6]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.

Exposure Route	First-Aid Measures
Eye Contact	Immediately flush eyes cautiously with plenty of water for at least 15 minutes.[3][5][9] Remove contact lenses if present and easy to do. Continue rinsing.[3] If eye irritation persists, seek medical attention.[3]
Skin Contact	If irritation or a rash occurs, wash the affected skin thoroughly with soap and water.[3] Remove contaminated clothing.
Ingestion	Rinse mouth with water.[3] Accidental ingestion of tablets should be treated seriously.[3] Call a poison center or physician if you feel unwell.[3] One safety data sheet suggests drinking a thin mixture of flour or starch in water or a solution of sodium thiosulphate in water.[3]
Inhalation (Powder)	Move the person to fresh air.[3] Seek medical attention if breathing is difficult or discomfort occurs.[3]

Disposal Plan

Proper disposal is necessary to prevent environmental contamination. Do not dispose of tablets directly into the environment.[3]

Step-by-Step Disposal Protocol:

• Neutralization : Prepare a 10% solution of sodium thiosulfate (B1220275) in water.[3][6][8]

• Application : Carefully add the Tetraglycine hydroperiodide waste (e.g., spilled powder, unused tablets) to the sodium thiosulfate solution to neutralize the iodine.[3][6]

• Containment : For small spills of powdered material, wipe up with an absorbent cloth or fleece.[3] Clean the surface thoroughly to remove any residual contamination.[3]

• Final Disposal : Dispose of the neutralized solution and any contaminated materials in compliance with all applicable local, state, and federal regulations.[3]

Safety Workflow Diagram

Caption: Workflow for handling Tetraglycine hydroperiodide.

References

• 1. Treating Water - Traveler Summary - TripPrep.com [tripprep.com]
• 2. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 3. princessauto.com [princessauto.com]
• 4. benchchem.com [benchchem.com]
• 5. lookchem.com [lookchem.com]
• 6. rothco.com [rothco.com]
• 7. Safety of iodine based water sterilization for travelers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. forestry-suppliers.com [forestry-suppliers.com]
• 9. Emergency Procedures for Incidents Involving Chemicals | Research Safety [researchsafety.uky.edu]